(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• CAS: 1353945-22-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: A Key Pharmaceutical Intermediate

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, a crucial intermediate in the development of advanced pharmaceutical agents. The synthesis is a multi-step process involving the strategic functionalization of a pyrimidine core. This document elucidates the underlying chemical principles, explains the rationale behind procedural choices, and offers step-by-step methodologies to ensure reproducibility and high-purity yields. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction and Strategic Overview

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The title compound, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, is a highly functionalized pyrimidine derivative. Its specific arrangement of a chloro leaving group, a chiral methanesulfinyl moiety, and a methylamino group makes it a valuable and versatile building block for constructing complex molecules, notably as a precursor in the synthesis of antithrombotic agents like Ticagrelor.

The synthetic strategy detailed herein is designed for efficiency, scalability, and control over selectivity. The overall transformation is best approached through a convergent synthesis, as illustrated below. The key steps involve the sequential substitution of chloro groups on a pyrimidine ring and a selective oxidation reaction.

Logical Flow of the Synthetic Pathway

The synthesis is logically divided into three main stages:

• Formation of the Thioether Core : Starting from a readily available dichloropyrimidine, the first step is the introduction of a methylthio group.

• Nucleophilic Substitution : The second stage involves the selective substitution of one of the chloro groups with methylamine.

• Selective Oxidation : The final key step is the controlled oxidation of the methylthio group to the corresponding methanesulfinyl group.

Caption: High-level overview of the synthetic strategy.

Detailed Synthetic Protocols and Mechanistic Insights

This section provides a granular, step-by-step guide to the synthesis, complete with chemical rationale and references to established methodologies.

Part 1: Synthesis of 4,6-Dichloro-2-(methylthio)pyrimidine (Intermediate 1)

The initial step involves the introduction of a methylthio group onto the pyrimidine ring. A common and effective precursor for this is 2-thiouracil, which is then chlorinated and subsequently S-methylated.

Protocol 1: Synthesis of Intermediate 1

• Chlorination of 2-Thiouracil : In a fume hood, add 2-thiouracil to an excess of phosphorus oxychloride (POCl₃). The reaction is typically heated to reflux for several hours. This step converts the hydroxyl groups of the tautomeric form to chloro groups and the thio-group to a chloro-group as well, yielding 2,4,6-trichloropyrimidine.

• Selective Thio-methylation : The resulting 2,4,6-trichloropyrimidine is then reacted with one equivalent of sodium thiomethoxide (NaSMe) in a suitable solvent like tetrahydrofuran (THF) or ethanol at a controlled temperature, often starting at 0°C and allowing it to warm to room temperature. The chloro-group at the 2-position is the most reactive towards nucleophilic substitution by the thiomethoxide anion due to the electron-withdrawing effects of the two nitrogen atoms in the pyrimidine ring. This yields 4,6-dichloro-2-(methylthio)pyrimidine.

• Work-up and Purification : After the reaction is complete, the mixture is quenched with water and extracted with an organic solvent such as ethyl acetate. The organic layer is then washed, dried, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Synthesis of (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine (Intermediate 2)

This step involves the selective nucleophilic substitution of the chloro group at the 4-position with methylamine.

Protocol 2: Synthesis of Intermediate 2

• Reaction Setup : Dissolve 4,6-dichloro-2-(methylthio)pyrimidine (Intermediate 1) in a suitable solvent such as ethanol or isopropanol in a pressure-rated reaction vessel.

• Addition of Methylamine : Add a solution of methylamine (typically a 40% solution in water or a solution in ethanol) to the reaction mixture. An excess of methylamine is generally used to drive the reaction to completion.

• Reaction Conditions : The reaction is typically heated to a temperature between 60-80°C for several hours. The progress of the reaction should be monitored by an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification : Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent and washed with water to remove excess methylamine and any salts. After drying and concentration, the product can be purified by recrystallization or column chromatography.

Part 3: Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (Final Product)

The final step is the selective oxidation of the methylthio group to a methanesulfinyl group. This requires a careful choice of oxidant and reaction conditions to avoid over-oxidation to the methylsulfonyl derivative.[1]

Protocol 3: Synthesis of the Final Product

• Reaction Setup : Dissolve (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine (Intermediate 2) in a chlorinated solvent like dichloromethane (DCM) or chloroform (CHCl₃) and cool the solution to 0°C in an ice bath.

• Addition of Oxidant : Slowly add a solution of one equivalent of meta-chloroperoxybenzoic acid (m-CPBA) in the same solvent to the cooled reaction mixture. Using a slight excess (1.1-1.2 equivalents) of m-CPBA is common to ensure full conversion of the starting material.[1]

• Reaction Monitoring : The reaction is typically fast and should be monitored closely by TLC. The formation of the sulfoxide product will be observed as a new, more polar spot.

• Work-up and Purification : Once the starting material is consumed, the reaction is quenched by washing with an aqueous solution of sodium bicarbonate to remove the m-chlorobenzoic acid byproduct, followed by a wash with sodium thiosulfate to destroy any excess peroxide. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated. The final product is purified by column chromatography on silica gel to yield (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine as a solid.

Data Summary

The following table summarizes the expected inputs and outputs for this synthetic sequence. Yields are representative and may vary based on experimental conditions and scale.

Step	Starting Material	Key Reagents	Product	Expected Yield
1	2-Thiouracil	POCl₃, NaSMe	4,6-Dichloro-2-(methylthio)pyrimidine	70-80%
2	4,6-Dichloro-2-(methylthio)pyrimidine	Methylamine	(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine	85-95%
3	(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine	m-CPBA	(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine	75-85%

Experimental Workflow Visualization

The following diagram illustrates the laboratory workflow for the final oxidation step, which is critical for the synthesis.

Caption: Workflow for the selective oxidation step.

Trustworthiness and Self-Validation

The protocols described in this guide are based on well-established and peer-reviewed chemical transformations.[1] To ensure the integrity of the synthesis, the following self-validating measures are essential at each stage:

• Spectroscopic Confirmation : The structure and purity of each intermediate and the final product should be rigorously confirmed using modern analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

• Chromatographic Purity : The purity of each compound should be assessed by HPLC, which can also be used to monitor the progress of the reactions.

• Consistency of Physical Properties : The measured physical properties, such as melting point, of the synthesized compounds should be compared with literature values where available.

By adhering to these validation steps, researchers can have high confidence in the quality and identity of the synthesized (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

References

• Hardem, D. et al. Synthesis of Ticagrelor. Rasayan J. Chem.
• PatSnap.

• BROWN, D., & T. TEO, C. (1985). THE SYNTHESIS AND AMINOLYSIS OF SOME 4-CHLORO-2-(SUBSTITUTED)THIOPYRIMIDINES. Australian Journal of Chemistry, 38(11), 1687-1694. [Link]

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Physicochemical properties of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

An In-depth Technical Guide to the Physicochemical Properties of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

Executive Summary

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, renowned for their diverse pharmacological activities which include anti-microbial, anti-inflammatory, and anti-cancer properties.[1] The biological efficacy and "drug-like" potential of any active pharmaceutical ingredient (API) are fundamentally governed by its physicochemical properties. These characteristics dictate the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its suitability for formulation.

This technical guide provides a comprehensive overview of the core physicochemical properties of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine , a substituted pyrimidine of interest in drug discovery. As a Senior Application Scientist, the narrative herein moves beyond simple data presentation to explain the causality behind experimental choices and the implications of each property for research and development. The protocols described are designed as self-validating systems to ensure scientific rigor.

Chemical Identity and Structure

Precise identification is the foundation of all subsequent characterization. The structural features of this molecule—a heterocyclic pyrimidine core, a halogen substituent, a chiral sulfoxide, and an amine—all contribute to its unique chemical personality.

Identifier	Data	Source
IUPAC Name	(6-chloro-2-methylsulfinylpyrimidin-4-yl)methanamine	IUPAC Nomenclature
CAS Number	1353945-22-8	[2]
Molecular Formula	C₆H₈ClN₃OS	Calculated
Molecular Weight	205.67 g/mol	Calculated
Canonical SMILES	CS(=O)c1nc(Cl)cc(NC)n1	Calculated

Structural Analogs: For context, this guide will draw comparisons to two closely related analogs: the methylsulfanyl (thioether) and methanesulfonyl (sulfone) derivatives. The oxidation state of the sulfur atom significantly impacts properties like polarity, hydrogen bonding capability, and metabolic stability.

• Methylsulfanyl Analog: (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine

• Methanesulfonyl Analog: (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-methyl-amine[3]

Core Physicochemical Properties and Characterization Protocols

The following sections detail the key physicochemical parameters and provide robust, field-proven protocols for their experimental determination.

Physical State and Appearance

The physical form of a compound is its most basic property, affecting handling, storage, and formulation. Based on analogs, this compound is expected to be a solid at standard temperature and pressure.

• Expected Appearance: White to light-yellow or off-white solid. This is consistent with related pyrimidine derivatives.

• Storage: For related compounds, storage in an inert atmosphere at 2-8°C, protected from light, is recommended to ensure stability.

Aqueous Solubility

Solubility is a critical determinant of a drug's bioavailability. Poor aqueous solubility can be a major hurdle in drug development. The interplay of the polar sulfoxide and amine groups with the relatively nonpolar chloropyrimidine ring suggests that solubility will be pH-dependent.

Causality Behind Experimental Choice: The shake-flask method (as described in OECD Guideline 105) is the gold-standard for determining thermodynamic solubility. It ensures that a true equilibrium is reached between the solid-state and the dissolved state, providing a definitive value that is crucial for biopharmaceutical classification and formulation decisions.

Experimental Protocol: Shake-Flask Solubility Determination

• Preparation: Add an excess amount of the solid compound to a series of vials containing buffered aqueous solutions at various physiologically relevant pH values (e.g., pH 2.0, 5.0, 7.4).

• Equilibration: Agitate the vials at a constant temperature (typically 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is achieved. It is crucial to confirm that equilibrium is reached by taking measurements at multiple time points (e.g., 24h and 48h) until the concentration plateaus.

• Phase Separation: Separate the solid and liquid phases via centrifugation or filtration. Care must be taken to avoid sample loss through adsorption to the filter material; low-binding materials are essential.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Validation: Visually inspect the remaining solid to ensure no phase changes (e.g., hydration, polymorphism) have occurred during the experiment.

Caption: Shake-Flask method for thermodynamic solubility.

Ionization Constant (pKa)

The pKa value defines the extent of ionization of a molecule at a given pH. For this compound, the basic methylamine group and the nitrogen atoms in the pyrimidine ring are the primary ionizable centers. Ionization state profoundly affects solubility, membrane permeability, and receptor binding.

Causality Behind Experimental Choice: Potentiometric titration is a robust and direct method for pKa determination. It relies on fundamental chemical principles (acid-base titration) and does not depend on the compound having a chromophore, unlike UV-spectrophotometry. This makes it a more universally applicable first-line approach.

Experimental Protocol: Potentiometric pKa Determination

• Sample Preparation: Dissolve a precise amount of the compound in a suitable solvent, typically a water/co-solvent mixture (e.g., water/methanol) to ensure complete dissolution.

• Titration Setup: Use a calibrated pH electrode and an automated titrator for high precision. Maintain a constant temperature and an inert atmosphere (e.g., argon) to prevent CO₂ absorption.

• Titration: Titrate the solution with a standardized acid (e.g., 0.1 M HCl) to determine the pKa of basic functional groups. A back-titration with a standardized base (e.g., 0.1 M NaOH) can be performed to confirm results.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa is determined from the midpoint of the buffer region (the point of half-neutralization) in the resulting titration curve. Specialized software is used to calculate the pKa values from the titration data.

Caption: Potentiometric titration workflow for pKa.

Lipophilicity (LogP / LogD)

Lipophilicity is a measure of a compound's affinity for a lipid-like (non-polar) environment versus an aqueous one. It is a key predictor of membrane permeability and ADME properties.

• LogP (Partition Coefficient): Refers to the partitioning of the neutral species.

• LogD (Distribution Coefficient): Refers to the partitioning of all species (neutral and ionized) at a specific pH. For ionizable compounds, LogD is more physiologically relevant.

Causality Behind Experimental Choice: While the shake-flask method is the traditional approach, it is labor-intensive. A reversed-phase high-performance liquid chromatography (RP-HPLC) method offers higher throughput and requires less material.[4] By correlating the retention time of the compound with that of known standards, a reliable lipophilicity value (log kw) can be determined, which is analogous to LogP.

Experimental Protocol: RP-HPLC Lipophilicity Determination

• System Setup: Use a C18 column and a mobile phase consisting of a buffer and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known LogP values and record their retention times (t_R) under various isocratic mobile phase compositions (e.g., 40%, 50%, 60%, 70% organic modifier).

• Sample Analysis: Inject the test compound and record its retention time under the same set of mobile phase conditions.

• Calculation:

  • For each compound and mobile phase composition, calculate the capacity factor, k: k = (t_R - t_0) / t_0, where t_0 is the column dead time.

  • For each compound, extrapolate the linear plot of log k versus the percentage of organic modifier to 100% aqueous phase to determine log kw.

  • A calibration curve of log kw versus the known LogP values of the standards is then used to determine the log kw (LogP) of the test compound.

Caption: HPLC-based workflow for LogP determination.

Predicted Lipophilicity: Computational models can provide useful estimates. For related pyrimidine structures, predicted XlogP values are typically in the range of 2.1 to 2.3, suggesting moderate lipophilicity.[5][6]

Stability Profile

Assessing chemical stability is crucial to ensure that the compound does not degrade during storage or in vivo before reaching its target. The methanesulfinyl (sulfoxide) group is a potential site of oxidation to the methanesulfonyl (sulfone) form.

Protocol: Forced Degradation Study A forced degradation study (as per ICH Q1A guidelines) is performed to identify potential degradation pathways and develop a stability-indicating analytical method.

• Stress Conditions: Subject solutions of the compound to a variety of stress conditions:

  • Acidic: 0.1 M HCl at elevated temperature (e.g., 60°C).

  • Basic: 0.1 M NaOH at elevated temperature.

  • Oxidative: 3% H₂O₂ at room temperature.

  • Thermal: Dry heat (e.g., 80°C).

  • Photolytic: Exposure to UV and visible light (ICH Q1B).

• Analysis: At specified time points, analyze the stressed samples by a separation technique (e.g., HPLC) coupled with a mass spectrometer (LC-MS).

• Evaluation:

  • Quantify the loss of the parent compound.

  • Identify the mass of any major degradation products to elucidate degradation pathways (e.g., look for a mass increase of 16 amu, corresponding to oxidation of the sulfoxide to a sulfone).

Safety and Handling

While specific toxicity data for this exact molecule is not publicly available, data from closely related chloro-pyrimidine derivatives provide a basis for safe handling procedures.[7]

GHS Hazard Classification (Inferred from Analogs): Based on data for compounds like 6-Chloro-2-methylpyrimidin-4-amine and 6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine, the following hazards should be anticipated[8]:

• Acute Toxicity, Oral (Warning): Harmful if swallowed.[7][8]

• Skin Irritation (Warning): Causes skin irritation.[8]

• Eye Irritation (Warning): Causes serious eye irritation.[8]

• Specific Target Organ Toxicity - Single Exposure (Warning): May cause respiratory irritation.[8]

Recommended Handling Procedures:

• Use only in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[9]

• Avoid breathing dust or fumes.

• Wash hands thoroughly after handling.[9]

• Store in a tightly sealed container in a cool, dry place.

Conclusion

(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a moderately lipophilic, basic compound whose aqueous solubility is expected to be pH-dependent. The presence of the sulfoxide and amine moieties provides sites for hydrogen bonding, while the chloro-pyrimidine core contributes to its overall scaffold. The primary chemical stability concern is the potential for oxidation of the sulfinyl group. The systematic experimental determination of the properties outlined in this guide—solubility, pKa, and LogD—is essential for advancing this compound through the drug discovery pipeline, enabling rational formulation design and accurate interpretation of biological data.

References

• PubChem. (n.d.). 6-Chloro-2-methylpyrimidin-4-amine. National Center for Biotechnology Information. Retrieved from [Link]

• NextSDS. (n.d.). (6-Chloro-2-Methanesulfonyl-pyriMidin-4-yl)-Methyl-aMine. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Safety Data Sheet.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Key Organics. (2017, December 1). Safety Data Sheet.

• PubChem. (n.d.). 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSigma. (n.d.). (6-Chloro-2-Methanesulfinyl-pyriMidin-4-yl)-Methyl-aMine [ 1353945-22-8 ]. Retrieved from [Link]

• de la Torre, J. M., Cobo, J., & Nogueras, M. (2006). 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfan-yl)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 62, O3910-O3911.

• ResearchGate. (2017, March 9). 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfanyl)pyrimidine. Retrieved from [Link]

• Chemsrc. (n.d.). 6-Chloropyrimidine-2,4-diamine. Retrieved from [Link]

• MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Retrieved from [Link]

• MDPI. (2023, July 31). Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. Retrieved from [Link]

• MDPI. (2023, May 8). Design, Synthesis and Biological Evaluation of Novel Pleuromutilin Derivatives Containing 6-Chloro-1-R-1H-pyrazolo[3,4-d]pyrimidine-4-amino Side Chain. Retrieved from [Link]

• MilliporeSigma. (n.d.). 6-Chloro-N-isopropyl-2-(methylthio)pyrimidin-4-amine. Retrieved from [Link]

• PubChemLite. (n.d.). 6-chloro-2-[(2,6-dimethylpyrimidin-4-yl)methylsulfanyl]pyrimidin-4-amine. Retrieved from [Link]

• PubChemLite. (n.d.). 6-chloro-2-[(4-methoxy-2-pyridyl)methylsulfanyl]pyrimidin-4-amine. Retrieved from [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams.
• Williams, R. (n.d.). pKa Data Compiled by R. Williams page-1.

• PubMed. (2025, October 21). Pyrimidine Derivative... Ameliorates Cognitive Dysfunction. Retrieved from [Link]

• Google Patents. (n.d.). CN102161660A - Preparation method of 2-(6-chloro-2-methylpyrimidinyl-4-amino)-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide.

• PubMed. (n.d.). Hypolipidemic Activity of 6-amino-2-mercapto-5-methyl-pyrimidine-4-carboxylic Acid and Related Derivatives in Rodents. Retrieved from [Link]

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Whitepaper: The Strategic Role of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in Kinase Inhibitor Discovery

Executive Summary

(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (CAS 1353945-22-8) is a highly specialized, trifunctional pyrimidine building block[1]. In modern medicinal chemistry, particularly in the development of small-molecule kinase inhibitors, this intermediate serves as a critical linchpin. Its unique substitution pattern enables highly regioselective, sequential functionalization, allowing drug developers to rapidly construct complex 2,4,6-trisubstituted pyrimidine scaffolds that target the ATP-binding pocket of oncogenic kinases.

This technical guide details the structural logic, orthogonal reactivity, and step-by-step synthetic methodologies required to effectively utilize this compound in drug discovery workflows.

Nomenclature and Structural Anatomy

Understanding the physicochemical properties and structural logic of this compound is essential for optimizing its use in synthetic workflows.

Table 1: Physicochemical and Structural Properties

Property	Detail
Chemical Name	(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine
Synonyms	6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine[2]
CAS Number	1353945-22-8[3]
Molecular Formula	C6H8ClN3OS[2]
Molecular Weight	205.66 g/mol
Core Scaffold	Pyrimidine
Key Functional Groups	2-methanesulfinyl, 4-methylamino, 6-chloro

Mechanistic Rationale for the Substitution Pattern

The pyrimidine core is deliberately functionalized to provide three distinct vectors for drug discovery:

• 4-Methylamino Group: Acts as a critical pharmacophore. The secondary amine provides a hydrogen bond donor, while the pyrimidine nitrogen provides a hydrogen bond acceptor, forming a classic bidentate interaction with the hinge region of the kinase ATP pocket.

• 2-Methanesulfinyl Group: A highly activated leaving group. The electron-withdrawing nature of the S=O bond polarizes the C2 position, stabilizing the Meisenheimer intermediate during nucleophilic aromatic substitution (SNAr). It is significantly more reactive than a standard chloro or methylthio group.

• 6-Chloro Group: Serves as a secondary electrophilic site. Because it is less reactive than the 2-methanesulfinyl group, it remains intact during the initial SNAr, allowing for subsequent functionalization via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or a second SNAr reaction.

Fig 1. Orthogonal reactivity and pharmacophoric logic of the pyrimidine scaffold.

Chemical Synthesis & Workflow

The synthesis of CAS 1353945-22-8 relies on a self-validating, two-step protocol starting from the commercially available precursor,4 (CAS 6299-25-8)[4]. The methodology leverages the inherent electronic differences of the pyrimidine ring positions to achieve near-perfect regiocontrol.

Fig 2. Two-step synthetic workflow for CAS 1353945-22-8.

Step 1: Regioselective Amination

The first step involves the displacement of the C4-chloride by methylamine, as supported by established 5[6].

• Causality & Experience: The C4 and C6 positions of the pyrimidine ring are highly activated by the adjacent ring nitrogens. The C2-methylthio group is less electron-withdrawing, directing the incoming nucleophile (methylamine) exclusively to the C4 position.

• Protocol:

  • Charge a reaction vessel with 4,6-dichloro-2-(methylthio)pyrimidine (1.0 eq) and dissolve in a suitable solvent mixture (e.g., EtOAc/THF or pure THF)[6].

  • Cool the solution to 0°C using an ice bath. Crucial Step: Maintaining 0°C is essential to prevent over-amination and the formation of the 4,6-bis(methylamino) byproduct.

  • Add methylamine (2.0M solution in THF, 1.05 - 1.1 eq) dropwise over 30 minutes[6].

  • Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature until LC-MS indicates complete consumption of the starting material.

  • Quench with water, extract with EtOAc, wash with brine, and dry over MgSO4 to yield the intermediate: 6-chloro-N-methyl-2-(methylthio)pyrimidin-4-amine[6].

Step 2: Controlled Oxidation

The second step converts the unreactive methylthio ether into the highly reactive methanesulfinyl (sulfoxide) group.

• Causality & Experience: Why sulfinyl and not sulfonyl? While oxidizing to a sulfonyl (-SO2Me) creates an even better leaving group, sulfonyl pyrimidines are often prone to rapid hydrolysis in ambient moisture. The sulfinyl (-SOMe) group provides the "Goldilocks" balance: it is highly reactive towards anilines and amines at room temperature, yet stable enough for isolation, storage, and handling.

• Protocol:

  • Dissolve the intermediate from Step 1 (1.0 eq) in anhydrous Dichloromethane (DCM).

  • Cool the solution to 0°C.

  • Add meta-Chloroperoxybenzoic acid (mCPBA, ~77% purity, 1.0 - 1.05 eq) portion-wise. Crucial Step: Strict stoichiometric control is required. Excess mCPBA will drive the reaction to the sulfone.

  • Stir at 0°C for 1-2 hours. Monitor via TLC or LC-MS. The sulfoxide product will typically elute earlier (more polar) than the starting thioether.

  • Quench the reaction with saturated aqueous NaHCO3 and Na2S2O3 to neutralize any unreacted peroxide and remove the benzoic acid byproduct.

  • Extract the organic layer, dry, and concentrate under reduced pressure to yield the target compound:3[3].

Analytical Characterization & Quality Control

To ensure the trustworthiness of the synthesized batch, the following self-validating analytical checks must be performed prior to downstream kinase inhibitor synthesis:

• LC-MS: The mass spectrum must show the [M+H]+ peak at m/z 206.0. The presence of a single chlorine atom will be confirmed by the characteristic 3:1 isotopic ratio at m/z 206.0 and 208.0.

• 1H NMR (CDCl3 or DMSO-d6):

  • A distinct singlet integrating to 3H at ~2.8-2.9 ppm corresponding to the methanesulfinyl (-S(=O)CH3) protons. (Note: This peak will be shifted downfield compared to the starting methylthio ether at ~2.5 ppm).

  • A doublet integrating to 3H at ~2.9-3.0 ppm for the N-methyl group, coupling with the adjacent NH proton.

  • A singlet integrating to 1H at ~6.2-6.5 ppm corresponding to the isolated pyrimidine C5 aromatic proton.

References

• ChemicalBook. "(6-Chloro-2-Methanesulfinyl-pyriMidin-4-yl)-Methyl-aMine (CAS 1353945-22-8) Information".
• PubChem. "4,6-Dichloro-2-(methylthio)pyrimidine | C5H4Cl2N2S | CID 80531". National Institutes of Health.
• Google Patents. "WO2010059658A1 - Chemical compounds".

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• 6. WO2010059658A1 - Chemical compounds - Google Patents [patents.google.com]

Introduction: The Significance of Pyrimidine Scaffolds and the Quest for Atomic-Level Insight

An In-Depth Technical Guide to the Crystal Structure of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: A Keystone for Structure-Based Drug Discovery

The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The compound of interest, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, belongs to this versatile class of molecules. The specific arrangement of its substituents—a chloro group, a methanesulfinyl moiety, and a methyl-amine—suggests a high potential for targeted biological interactions. The methanesulfinyl group, in particular, can act as a hydrogen bond acceptor and its stereogenic sulfur center can introduce chirality, which may be crucial for selective binding to biological targets.

Understanding the precise three-dimensional arrangement of atoms within a molecule is fundamental to elucidating its structure-activity relationship (SAR). Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for obtaining this information, providing a high-resolution map of atomic positions, bond lengths, bond angles, and intermolecular interactions.[4] This atomic-level insight is invaluable for drug development professionals, enabling rational drug design, lead optimization, and a deeper understanding of pharmacokinetic and pharmacodynamic properties.

As of the date of this guide, the crystal structure of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine has not been publicly reported. Therefore, this document serves as a comprehensive technical guide that outlines a robust and scientifically grounded workflow for its determination and analysis. We will proceed from a proposed synthesis of the target compound to detailed protocols for crystallization and SCXRD analysis, culminating in a discussion of the potential structural features and their implications for drug discovery.

Part 1: Synthesis and Crystallization – From Powder to Diffraction-Quality Crystals

The journey to a crystal structure begins with the synthesis of the pure compound and the subsequent growth of high-quality single crystals. This section outlines a plausible synthetic route and a detailed experimental protocol for crystallization.

Proposed Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

The synthesis can be envisioned as a multi-step process starting from a commercially available pyrimidine precursor. The following proposed route draws upon established methodologies for the synthesis of substituted pyrimidines.[5][6]

• Starting Material : 4,6-dichloro-2-(methylthio)pyrimidine.

• Step 1: Amination : Selective nucleophilic aromatic substitution of the chlorine at the 4-position with methylamine. This reaction is typically performed in a suitable solvent like ethanol or isopropanol, often at elevated temperatures. The greater reactivity of the C4-Cl compared to the C6-Cl allows for regioselective substitution.

• Step 2: Oxidation : The resulting 6-chloro-N-methyl-2-(methylthio)pyrimidin-4-amine is then subjected to controlled oxidation of the thioether to a sulfoxide. A common and effective oxidizing agent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA) or Oxone.[5] The reaction is typically carried out at low temperatures (e.g., 0 °C) in a chlorinated solvent like dichloromethane (DCM) to prevent over-oxidation to the sulfone.

The final product should be purified by column chromatography to achieve a purity of >95%, which is recommended before attempting crystallization.[7]

Experimental Protocol for Crystallization

Obtaining single crystals suitable for SCXRD is often the most challenging step.[8] A systematic screening of various crystallization conditions is essential. The following protocol describes a general approach to crystallizing a small organic molecule like our target compound.

Objective : To grow single crystals of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine with dimensions of at least 30-300 microns for SCXRD analysis.[4]

Materials :

• Purified (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (>95% purity)

• A selection of analytical grade solvents (e.g., acetone, acetonitrile, ethanol, methanol, ethyl acetate, dichloromethane, hexane, water)

• Small glass vials (1-2 mL) with screw caps or that can be sealed with paraffin film

• Hotplate with stirring capabilities

• Micro-pipettes

Methodology: Screening by Slow Evaporation and Solvent Diffusion

• Solubility Screening :

  • Place a small amount (1-2 mg) of the compound into several different vials.

  • Add a single solvent (e.g., acetone, ethanol, ethyl acetate) dropwise to each vial until the solid just dissolves at room temperature. This helps to identify suitable solvents in which the compound has moderate to high solubility.

• Crystallization by Slow Evaporation :[7][9]

  • Prepare a nearly saturated solution of the compound in a good solvent identified from the solubility screening (e.g., 5-10 mg in 0.5-1 mL of solvent).

  • Filter the solution through a small cotton plug in a pipette to remove any particulate matter.

  • Transfer the filtered solution to a clean vial.

  • Cover the vial with a cap that is not airtight, or pierce holes in a paraffin film seal. This allows for the slow evaporation of the solvent.

  • Place the vial in a vibration-free location and allow it to stand undisturbed for several days to weeks.

• Crystallization by Vapor Diffusion :[8]

  • This method is particularly useful if the compound is too soluble in most solvents.

  • Prepare a concentrated solution of the compound in a "good" solvent (e.g., dichloromethane or acetone).

  • Place this vial (uncapped) inside a larger, sealed jar containing a "poor" solvent (an anti-solvent) in which the compound is insoluble (e.g., hexane or pentane).

  • The poor solvent should be volatile and miscible with the good solvent.

  • Over time, the vapor of the poor solvent will slowly diffuse into the solution of the compound, reducing its solubility and promoting crystallization.

• Crystal Harvesting :

  • Once crystals of suitable size and quality have formed, they must be carefully harvested.

  • Use a nylon loop or a small spatula to gently remove a crystal from the mother liquor.

  • Quickly coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and protect it from the atmosphere.

  • Mount the crystal on a goniometer head for X-ray diffraction analysis.

Part 2: Single-Crystal X-ray Diffraction (SCXRD) Analysis

Once a suitable crystal is mounted, the SCXRD experiment can be performed to determine the molecular and crystal structure. The workflow involves data collection, structure solution, and refinement.[4]

Workflow for SCXRD Analysis

Step-by-Step Protocol for Structure Determination

• Data Collection :

  • The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector.[4]

  • The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations and radiation damage.

  • A series of diffraction images are collected as the crystal is rotated through a range of angles.[10][11] This is known as the rotation method.[10][12]

  • The data collection strategy is optimized to ensure high completeness and redundancy of the data.[12]

• Data Processing :

  • The collected images are processed using software such as CrysAlisPro, SAINT, or XDS.

  • This involves indexing the diffraction spots to determine the unit cell parameters and space group, integrating the intensities of each reflection, and applying corrections for factors like Lorentz-polarization effects and absorption.[10][13]

  • The output is a reflection file (typically in .hkl format) that contains the Miller indices (h,k,l) and the corresponding intensities for each reflection.

• Structure Solution and Refinement :

  • The structure is solved using software packages like SHELX[14][15][16][17] or Olex2.[4]

  • Solution : An initial model of the crystal structure is obtained using methods like Direct Methods or Patterson synthesis. This provides the initial positions of most non-hydrogen atoms.

  • Refinement : The initial atomic model is refined against the experimental diffraction data using a least-squares minimization process.[15] In this iterative process, atomic coordinates, and displacement parameters are adjusted to improve the agreement between the calculated and observed structure factors.

  • Hydrogen atoms are typically located in the difference Fourier map and refined using appropriate models.

  • The quality of the final model is assessed by figures of merit such as the R-factor (R1) and the goodness-of-fit (GooF).

Part 3: Structural Analysis and Implications for Drug Design

While the specific crystal structure is yet to be determined, we can anticipate key structural features based on the molecular formula and data from analogous compounds.

Expected Crystallographic Data

The following table presents a plausible set of crystallographic parameters for the title compound, based on typical values for small organic molecules.

Parameter	Expected Value
Chemical Formula	C6H8ClN3OS
Formula Weight	205.67 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	P21/c or Pca21 (common for chiral molecules)
a (Å)	8 - 12
b (Å)	5 - 10
c (Å)	15 - 25
α (°)	90
β (°)	90 - 105
γ (°)	90
Volume (ų)	1000 - 1500
Z (molecules/unit cell)	4
Temperature (K)	100(2)
Radiation	Mo Kα (λ = 0.71073 Å)
Final R1 [I > 2σ(I)]	< 0.05
wR2 (all data)	< 0.15
Goodness-of-fit (S)	~1.0

Anticipated Intermolecular Interactions

The crystal packing will be governed by a network of intermolecular interactions. Identifying these is crucial for understanding the solid-state properties and potential binding modes of the molecule.

• Hydrogen Bonding : The N-H group of the methyl-amine is a classic hydrogen bond donor, while the nitrogen atoms of the pyrimidine ring and the oxygen atom of the methanesulfinyl group are potential acceptors. We can anticipate N-H···N or N-H···O hydrogen bonds, which could link molecules into chains or sheets.

• Halogen Bonding : The chlorine atom could act as a halogen bond donor, interacting with electronegative atoms like oxygen or nitrogen on neighboring molecules.

• π-π Stacking : The electron-deficient pyrimidine ring may engage in π-π stacking interactions with adjacent rings, contributing to the stability of the crystal lattice.

The determination of this crystal structure would provide definitive evidence of these interactions and offer a validated 3D model for computational studies. This model can be used as a starting point for structure-based drug design, where novel analogs can be designed to optimize interactions with a specific biological target, ultimately leading to the development of more potent and selective therapeutic agents.[18]

References

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• Exp 2 - Crystallization. (n.d.). Department of Chemistry, University of Missouri-St. Louis. Retrieved March 20, 2026, from [Link]

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL 1. Introduction. Reza Latifi. Retrieved March 20, 2026, from [Link]

• SOP: CRYSTALLIZATION. (n.d.). University of Texas at Dallas. Retrieved March 20, 2026, from [Link]

• Thangadurai, A. (2017). Biological Activity of Pyrimidine Derivativies: A Review. Juniper Publishers. Retrieved March 20, 2026, from [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). ResearchGate. Retrieved March 20, 2026, from [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 1), 3–8. Retrieved March 20, 2026, from [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (2025). CD-Structure. Retrieved March 20, 2026, from [Link]

• Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. (2025). Taylor & Francis Online. Retrieved March 20, 2026, from [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (2024). MDPI. Retrieved March 20, 2026, from [Link]

• SHELXL-97. (n.d.). University of Cambridge. Retrieved March 20, 2026, from [Link]

• EXPERIMENT (3) Recrystallization. (n.d.). University of Technology, Iraq. Retrieved March 20, 2026, from [Link]

• An overview on synthesis and biological activity of pyrimidines. (2022). World Journal of Advanced Research and Reviews. Retrieved March 20, 2026, from [Link]

• Guide for crystallization. (n.d.). University of Geneva. Retrieved March 20, 2026, from [Link]

• The SHELX-97 Manual. (n.d.). University of Göttingen. Retrieved March 20, 2026, from [Link]

• Crystal structure refinement with SHELXL. (2015). ResearchGate. Retrieved March 20, 2026, from [Link]

• X-ray data processing. (2016). Essays in Biochemistry, 60(2), 115–125. Retrieved March 20, 2026, from [Link]

• Advanced crystallisation methods for small organic molecules. (2023). Chemical Society Reviews, 52(5), 1735-1755. Retrieved March 20, 2026, from [Link]

• From Imidazoles to Pyrimidines: New Inhibitors of Cytokine Release. (2002). Journal of Medicinal Chemistry, 45(13), 2735-2745. Retrieved March 20, 2026, from [Link]

• X-ray Diffraction Data Collection. (n.d.). University of Glasgow. Retrieved March 20, 2026, from [Link]

• Novel 2-(4-methylsulfonylphenyl)pyrimidine derivatives as highly potent and specific COX-2 inhibitors. (2008). Bioorganic & Medicinal Chemistry Letters, 18(5), 1644-1649. Retrieved March 20, 2026, from [Link]

• Data-collection strategies. (1999). Acta Crystallographica Section D: Biological Crystallography, 55(10), 1657-1667. Retrieved March 20, 2026, from [Link]

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The Architectural Versatility of Substituted Pyrimidines: A Deep Dive into a Privileged Scaffold in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrimidine nucleus, a simple six-membered aromatic heterocycle containing two nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its prevalence in the essential building blocks of life, the nucleobases cytosine, thymine, and uracil, has made it a focal point of scientific inquiry for over a century. This inherent biological relevance, coupled with the synthetic tractability of the pyrimidine scaffold, has led to the discovery and development of a vast arsenal of therapeutic agents that target a wide array of human diseases. This technical guide provides a comprehensive exploration of the discovery, synthesis, and mechanistic underpinnings of substituted pyrimidine compounds, offering field-proven insights for professionals engaged in drug discovery and development.

A Historical Perspective: From Nucleic Acids to Targeted Therapies

The journey of pyrimidine chemistry began in the late 19th century with the isolation and characterization of its naturally occurring derivatives from nucleic acid hydrolysates.[1] The early 20th century witnessed the pioneering work of chemists who elucidated the structure of the pyrimidine ring and developed the first synthetic methodologies. A significant breakthrough was the Biginelli reaction, first reported in 1891, a one-pot synthesis of dihydropyrimidinones that remains a staple in the synthetic chemist's toolbox to this day.[2]

The therapeutic potential of substituted pyrimidines began to be realized in the mid-20th century with the development of the first generation of pyrimidine-based drugs. These early examples, such as the antibacterial sulfonamides and the anticancer agent 5-fluorouracil, laid the groundwork for the explosion of research that was to follow.[3][4] The subsequent decades have seen the pyrimidine scaffold incorporated into a diverse range of therapeutic agents, including antiviral, antimicrobial, anti-inflammatory, and cardiovascular drugs, as well as highly targeted anticancer therapies.[3][4]

The Synthetic Repertoire: Constructing the Pyrimidine Core and its Analogs

The versatility of the pyrimidine scaffold is, in large part, due to the wealth of synthetic methodologies available for its construction and functionalization. The choice of synthetic route is often dictated by the desired substitution pattern and the overall complexity of the target molecule.

Classical Approaches: The Enduring Legacy of Condensation Reactions

The most traditional and widely employed method for constructing the pyrimidine ring is through the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a compound containing an N-C-N fragment, such as an amidine, urea, or guanidine.[5] This approach offers a straightforward route to a wide variety of substituted pyrimidines.

A cornerstone of this synthetic strategy is the Biginelli reaction , a one-pot multicomponent reaction that combines an aldehyde, a β-ketoester, and urea (or thiourea) to yield dihydropyrimidinones.[2][6] This reaction is prized for its operational simplicity and the structural complexity it generates in a single step.

Objective: To synthesize a dihydropyrimidinone derivative via the Biginelli reaction.

Materials:

• Aldehyde (e.g., benzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Urea or thiourea

• Ethanol

• Acid catalyst (e.g., hydrochloric acid)

Procedure:

• In a round-bottom flask, combine the aldehyde (1 equivalent), β-ketoester (1 equivalent), and urea or thiourea (1.5 equivalents) in ethanol.

• Add a catalytic amount of a strong acid, such as a few drops of concentrated hydrochloric acid.

• Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow the product to crystallize.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.[7]

Modern Synthetic Strategies: Expanding the Chemical Space

While classical condensation reactions remain highly valuable, modern organic synthesis has introduced a plethora of new methods for constructing and functionalizing the pyrimidine core. These include:

• Metal-catalyzed cross-coupling reactions: Palladium-catalyzed reactions, such as the Suzuki and Buchwald-Hartwig couplings, have become indispensable tools for introducing aryl and heteroaryl substituents onto the pyrimidine ring with high precision and efficiency.

• Microwave-assisted synthesis: The use of microwave irradiation can dramatically reduce reaction times and improve yields for many pyrimidine syntheses, offering a more sustainable and efficient approach.[8]

• Multi-step synthetic sequences: For the construction of more complex, highly functionalized pyrimidine derivatives, multi-step synthetic routes are often employed. These sequences may involve the initial construction of a substituted pyrimidine core followed by a series of functional group interconversions and elaborations.

Mechanism of Action: Targeting the Molecular Machinery of Disease

The therapeutic efficacy of substituted pyrimidine compounds stems from their ability to interact with a wide range of biological targets with high specificity. Their structural similarity to endogenous purines and pyrimidines allows them to function as antimetabolites or as competitive inhibitors of enzymes that utilize these essential building blocks.[7]

Anticancer Activity: Disrupting the Aberrant Signaling of Cancer Cells

Substituted pyrimidines have made a profound impact on the field of oncology, with numerous approved drugs and clinical candidates targeting the hallmarks of cancer.

A major class of pyrimidine-based anticancer agents functions by inhibiting protein kinases, enzymes that play a central role in regulating cell growth, proliferation, and survival.[1] The pyrimidine scaffold serves as a privileged structure for the design of kinase inhibitors, as it can mimic the adenine core of ATP and bind to the ATP-binding pocket of these enzymes.[9]

Epidermal Growth Factor Receptor (EGFR) Inhibitors: The EGFR signaling pathway is frequently dysregulated in a variety of cancers, leading to uncontrolled cell growth.[10] Pyrimidine-based EGFR inhibitors, such as gefitinib and erlotinib, have been developed to block this aberrant signaling.[11] These drugs bind to the ATP-binding site of the EGFR tyrosine kinase domain, preventing its activation and downstream signaling.[12]

Cyclin-Dependent Kinase (CDK) Inhibitors: CDKs are key regulators of the cell cycle, and their dysregulation is a common feature of cancer.[13] Pyrimidine-based CDK inhibitors, such as palbociclib, have been developed to arrest the cell cycle and inhibit the proliferation of cancer cells.[14] These compounds typically target the ATP-binding pocket of CDKs, preventing the phosphorylation of their substrates and halting cell cycle progression.[15]

Below is a diagram illustrating the general mechanism of pyrimidine-based kinase inhibitors targeting the ATP-binding pocket.

Caption: Pyrimidine kinase inhibitors compete with ATP for the binding pocket.

Another important class of pyrimidine-based anticancer agents functions as antimetabolites. These compounds are structurally similar to naturally occurring pyrimidines and can interfere with the synthesis of nucleic acids, thereby inhibiting the growth of rapidly dividing cancer cells. The archetypal example is 5-fluorouracil (5-FU), which is converted in the body to a fraudulent nucleotide that inhibits thymidylate synthase, a key enzyme in DNA synthesis.[16]

Antimicrobial and Antiviral Activity: Combating Infectious Diseases

The pyrimidine scaffold is also a key component of many antimicrobial and antiviral drugs. These agents often target enzymes that are essential for the replication and survival of pathogens.

Antimicrobial Agents: Pyrimidine-based antimicrobial agents, such as trimethoprim, inhibit dihydrofolate reductase (DHFR), an enzyme that is crucial for the synthesis of tetrahydrofolate, a coenzyme required for the synthesis of nucleic acids and amino acids.[17] By inhibiting DHFR, these drugs deprive bacteria of essential building blocks, leading to their death.

Antiviral Agents: Many pyrimidine-based antiviral drugs are nucleoside analogs that, after being phosphorylated within the host cell, are incorporated into the growing viral DNA or RNA chain, leading to chain termination and the inhibition of viral replication.[18] Other pyrimidine derivatives can inhibit viral enzymes, such as RNA polymerase, or interfere with host cell pathways that are required for viral replication.[14]

Anti-inflammatory Activity: Modulating the Immune Response

Substituted pyrimidines have also emerged as promising anti-inflammatory agents. Their mechanism of action often involves the inhibition of key inflammatory mediators, such as cyclooxygenase (COX) enzymes and various cytokines.[2] By modulating the activity of these targets, pyrimidine-based anti-inflammatory drugs can reduce inflammation and alleviate the symptoms of inflammatory diseases.[9]

Structure-Activity Relationships: Fine-Tuning a Privileged Scaffold

The biological activity of substituted pyrimidine compounds is highly dependent on the nature and position of the substituents on the pyrimidine ring. The study of structure-activity relationships (SAR) is therefore crucial for the design and optimization of new pyrimidine-based drugs.

Subtle modifications to the pyrimidine scaffold can have a profound impact on a compound's potency, selectivity, and pharmacokinetic properties. For example, in the context of kinase inhibitors, the introduction of specific substituents can enhance binding affinity to the target kinase, improve selectivity over other kinases, and modulate properties such as solubility and metabolic stability.[19]

The following table summarizes the impact of various substituents on the biological activity of pyrimidine derivatives across different therapeutic areas.

Therapeutic Area	Key Substituent Positions	Favorable Substituents	Impact on Activity
Anticancer (Kinase Inhibitors)	C2, C4, C5	Anilino, pyridinylamino, solubilizing groups	Enhanced binding to ATP pocket, improved selectivity and potency.[9]
Antimicrobial (DHFR Inhibitors)	C2, C4	Diamino groups, benzyl moieties	Increased affinity for bacterial DHFR.
Antiviral (Nucleoside Analogs)	C5	Halogens, small alkyl groups	Altered substrate specificity for viral polymerases.
Anti-inflammatory (COX Inhibitors)	C4, C6	Aryl and heteroaryl groups	Enhanced inhibition of COX-2.[2]

Quantitative Data: A Snapshot of Potency

The following tables provide a summary of the in vitro activity of representative substituted pyrimidine compounds against key biological targets.

Table 1: In Vitro Activity of Pyrimidine-Based EGFR Inhibitors

Compound	Target	Cell Line	IC50 (µM)	Reference
Gefitinib	EGFR	A549	0.35	[10]
Erlotinib	EGFR	A549	1.12	[20]
Compound 10b	EGFR	HepG2	3.56	[20]

Table 2: In Vitro Activity of Pyrimidine-Based CDK Inhibitors

Compound	Target	Cell Line	IC50 (µM)	Reference
Palbociclib	CDK4/6	-	0.011	[21]
Ribociclib	CDK4/Cyclin D1	-	0.01	[22]
Abemaciclib	CDK4/Cyclin D1	-	0.002	[21]

Table 3: In Vitro Activity of Pyrimidine-Based Antimicrobial Agents

Compound	Target	Organism	MIC (µg/mL)	Reference
Trimethoprim	DHFR	E. coli	0.5	[23]
Compound IV	DNA Gyrase	S. aureus	0.25	[22]

Experimental Protocols: Characterization and Analysis

The robust characterization of newly synthesized substituted pyrimidine compounds is essential for confirming their structure and purity. The following are standard experimental protocols for the analysis of these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are routinely used to confirm the structure of substituted pyrimidines.

Sample Preparation:

• Dissolve 5-10 mg of the purified pyrimidine derivative in approximately 0.5 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to an NMR tube.

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• The chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane).

• The coupling constants (J) are reported in Hertz (Hz).

Unequivocal assignment of all proton and carbon signals can be achieved using two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).[24]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound and to obtain information about its structure through fragmentation analysis.

Sample Preparation:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• The solution is then introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

Data Acquisition:

• Electrospray ionization (ESI) is a commonly used soft ionization technique that allows for the determination of the molecular ion peak ([M+H]⁺ or [M-H]⁻).

• Tandem mass spectrometry (MS/MS) can be used to fragment the molecular ion and obtain structural information from the resulting fragment ions. The fragmentation patterns of substituted pyrimidines are often dictated by the nature and position of the substituents.[1]

Conclusion and Future Directions

The substituted pyrimidine scaffold has proven to be an exceptionally versatile and fruitful platform for the discovery and development of new therapeutic agents. From its humble beginnings as a component of nucleic acids, it has evolved into a privileged structure in medicinal chemistry, giving rise to a wide range of drugs that have had a profound impact on human health.

The future of pyrimidine-based drug discovery will likely focus on several key areas:

• The development of next-generation targeted therapies: As our understanding of the molecular basis of disease continues to grow, so too will our ability to design highly selective and potent pyrimidine-based inhibitors that target specific disease-driving proteins.

• The exploration of new therapeutic areas: While substituted pyrimidines have already made a significant impact in oncology and infectious diseases, there is still much to be explored in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

• The application of novel synthetic methodologies: The continued development of innovative synthetic methods will enable the construction of ever more complex and diverse pyrimidine-based compound libraries, providing a rich source of new drug candidates.

The enduring legacy and continued evolution of substituted pyrimidine chemistry ensure that this remarkable scaffold will remain at the forefront of drug discovery for years to come.

References

• ur Rashid, H., Martines, M. A., Duarte, A. P., Jorge, J., Rasool, S., Muhammad, R., Ahmad, N., & Umar, M. N. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(11), 6060–6098.
• BenchChem. (2025). A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines. BenchChem Technical Support Team.
• Patel, R. V., Patel, J. K., & Kumari, P. (2021). Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Journal of Applied Pharmaceutical Science, 11(12), 1-13.
• ur Rashid, H., Martines, M. A., Duarte, A. P., Jorge, J., Rasool, S., Muhammad, R., Ahmad, N., & Umar, M. N. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(11), 6060-6098.
• Gondkar, A. B., Saudagar, R. B., & Shinde, D. B. (2021). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics, 11(3-S), 154-159.
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An In-depth Technical Guide to (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: Structure, Synthesis, and Scientific Context

This guide provides a comprehensive technical overview of the pyrimidine derivative, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine. Designed for researchers and professionals in drug development, this document delves into the molecule's structural characteristics, a plausible synthetic pathway, and its potential significance within medicinal chemistry, grounded in established scientific principles.

Introduction: The Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents and essential biological molecules like thymine, cytosine, and uracil.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged scaffold in the design of enzyme inhibitors and receptor modulators.[2][3] The subject of this guide, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, is a substituted pyrimidine featuring a unique combination of functional groups that are of significant interest in contemporary drug design. These include:

• A chloro substituent, which can modulate the electronic properties of the ring and serve as a handle for further chemical modification through cross-coupling reactions.

• A methylamino group, a common feature in bioactive molecules that can act as a hydrogen bond donor and influence solubility and receptor binding.

• A methanesulfinyl (sulfoxide) group, a chiral functional group that can act as a hydrogen bond acceptor and a metabolic handle. The oxidation state of the sulfur atom is critical to the molecule's spatial arrangement and electronic properties.

This guide will provide a detailed examination of this molecule, from its fundamental chemical identity to its synthesis and potential therapeutic relevance.

Chemical Identity: Structure and Nomenclature

A precise understanding of a molecule's structure is fundamental to all subsequent research. This section clarifies the IUPAC name and structural representation of the target compound.

IUPAC Name and Synonyms

The formal IUPAC name for the compound is 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine .

Common synonyms may include:

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• 6-chloro-N-methyl-2-(methylsulfinyl)-4-pyrimidinamine

Chemical Structure

The two-dimensional structure of 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine is depicted below. The sulfoxide group introduces a stereocenter at the sulfur atom, meaning the compound can exist as two enantiomers, (R) and (S).

Figure 2: Proposed synthetic pathway for 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine.

Experimental Protocol: Synthesis of the Thioether Precursor

Objective: To synthesize 6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine from 2,4,6-trichloropyrimidine.

Methodology:

• Step 1: Thioether Formation: Dissolve 2,4,6-trichloropyrimidine in a suitable aprotic solvent such as tetrahydrofuran (THF). Cool the solution to 0°C in an ice bath.

• Add one equivalent of sodium thiomethoxide (NaSMe) portion-wise, maintaining the temperature below 5°C. The reaction is typically rapid.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Step 2: Amination: To the crude reaction mixture, add two equivalents of methylamine (typically as a solution in THF or water) dropwise.

• Allow the reaction to warm to room temperature and stir for several hours until TLC analysis indicates the formation of the desired product.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. [4]7. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel. [4]

Experimental Protocol: Sulfoxidation

Objective: To oxidize the thioether precursor to the target sulfoxide.

Methodology:

• Dissolve the purified 6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine in a chlorinated solvent such as dichloromethane (DCM).

• Cool the solution to 0°C.

• Add one equivalent of an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid, dropwise. [5]The use of one equivalent is crucial to prevent over-oxidation to the sulfone.

• Stir the reaction at 0°C and monitor its progress by TLC.

• Work-up and Purification: Upon completion, quench the reaction with a reducing agent solution (e.g., sodium thiosulfate).

• Wash the organic layer with a sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• The final product can be purified by recrystallization or column chromatography to yield 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine as a solid.

Structural Elucidation and Characterization

The structural confirmation of a newly synthesized compound is paramount. [6]A combination of spectroscopic techniques is employed for unambiguous characterization.

Spectroscopic Data (Predicted)

The following table summarizes the expected spectroscopic data for 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine.

Technique	Expected Observations
¹H NMR	- A singlet around 2.8-3.0 ppm (3H, S-CH₃). - A doublet around 3.0-3.2 ppm (3H, N-CH₃). - A singlet around 6.5-7.0 ppm (1H, pyrimidine C5-H). - A broad singlet for the N-H proton.
¹³C NMR	- A signal around 40-45 ppm (S-CH₃). - A signal around 28-32 ppm (N-CH₃). - Signals in the aromatic region (150-170 ppm) for the pyrimidine ring carbons.
IR (cm⁻¹)	- A strong absorption band around 1040-1060 cm⁻¹ for the S=O stretch. - Bands around 3200-3400 cm⁻¹ for the N-H stretch. - Aromatic C=C and C=N stretches in the 1500-1600 cm⁻¹ region.
Mass Spec	- Expected [M+H]⁺ peak at m/z 206.01, showing a characteristic isotopic pattern for one chlorine atom (M+2 peak at ~33% intensity).

Potential Applications in Drug Discovery

Pyrimidine derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. [1][2][3]The specific combination of functional groups in 6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine suggests several potential avenues for its application in drug discovery.

• Kinase Inhibition: Many kinase inhibitors feature a substituted pyrimidine core that mimics the adenine of ATP, binding to the hinge region of the kinase domain. The substituents on the pyrimidine ring can be tailored to achieve selectivity and potency.

• Anticancer Agents: Certain pyrimidine derivatives have shown potent anticancer activity by interfering with DNA synthesis or modulating signaling pathways crucial for cancer cell proliferation. [1][4]* Antimicrobial and Antiviral Activity: The pyrimidine scaffold is central to several antimicrobial and antiviral drugs. The sulfoxide group, in particular, can enhance the compound's interaction with biological targets. [5] The chiral nature of the sulfoxide group could be particularly important for stereospecific interactions with a biological target, potentially leading to enantiomers with different pharmacological profiles.

Conclusion

6-chloro-N-methyl-2-(methylsulfinyl)pyrimidin-4-amine is a fascinating molecule with significant potential for further investigation in the field of medicinal chemistry. This guide has outlined its chemical structure, a robust synthetic strategy, and the analytical methods required for its characterization. The unique combination of a privileged pyrimidine core with a chiral sulfoxide and other key functional groups makes it a promising candidate for screening in various biological assays, particularly in the search for new kinase inhibitors and other therapeutic agents.

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An In-Depth Technical Guide to Determining the Solubility Profile of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in Common Laboratory Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility profile of the novel compound (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine. The methodologies outlined herein are designed to ensure scientific integrity, providing a robust and reproducible approach to characterizing this key physicochemical property.

Introduction: The Critical Role of Solubility in Drug Discovery

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy.[1][] A compound's ability to dissolve in a solvent system dictates its absorption, distribution, metabolism, and excretion (ADME) profile. For orally administered drugs, poor aqueous solubility is a major hurdle, often leading to low and variable bioavailability.[3] Therefore, a thorough understanding of the solubility of a new chemical entity (NCE) like (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in a range of relevant solvents is paramount during the early stages of drug discovery and development.[][3]

This guide will provide a theoretical framework for understanding the solubility of this specific molecule, followed by detailed, field-proven experimental protocols for its quantitative determination.

Molecular Structure and Predicted Solubility Behavior

The chemical structure of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is key to predicting its solubility. The molecule possesses a pyrimidine core, a polar heterocyclic aromatic ring containing two nitrogen atoms.[4] This core structure is embellished with several functional groups that will influence its interaction with various solvents:

• A chloro group (-Cl): This electron-withdrawing group contributes to the molecule's lipophilicity.

• A methanesulfinyl group (-S(O)CH₃): The sulfoxide group is polar and can act as a hydrogen bond acceptor.

• A methylamino group (-NHCH₃): This secondary amine is a polar functional group capable of acting as both a hydrogen bond donor and acceptor.

The general principle of "like dissolves like" provides a foundational prediction of solubility.[5] We can anticipate that the polar functional groups (sulfoxide and amine) will facilitate solubility in polar solvents, while the chloro-substituted pyrimidine ring will contribute to solubility in less polar organic solvents. The overall solubility will be a balance of these competing characteristics.

Experimental Determination of Solubility: A Step-by-Step Guide

The following protocols are designed to provide a comprehensive solubility profile. It is crucial to perform these experiments with high-purity compound and solvents to ensure the accuracy of the results.

Materials and Equipment

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (purity >98%)

• Common Laboratory Solvents (ACS grade or higher):

  • Water (deionized, 18 MΩ·cm)

  • Methanol

  • Ethanol

  • Isopropanol

  • Acetone

  • Acetonitrile

  • Dichloromethane (DCM)

  • Ethyl Acetate

  • Tetrahydrofuran (THF)

  • Dimethyl Sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)[6][7]

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or orbital shaker

• Centrifuge

• Syringe filters (0.22 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Glass vials with screw caps

Experimental Workflow

The following diagram illustrates the general workflow for determining the equilibrium solubility of the target compound.

Caption: Experimental workflow for equilibrium solubility determination.

Detailed Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a gold-standard technique for determining thermodynamic solubility.[8]

• Preparation: Accurately weigh an excess amount of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (e.g., 5-10 mg) into a series of glass vials. The key is to have undissolved solid remaining at the end of the experiment.

• Solvent Addition: To each vial, add a precise volume (e.g., 1.0 mL) of the respective test solvent.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period to reach equilibrium (typically 24 to 72 hours).[8] Visual inspection should confirm the presence of excess solid.

• Phase Separation: After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates. This step is crucial to avoid artificially high solubility readings.

• Quantification:

  • HPLC Method: Develop a validated HPLC method to quantify the concentration of the compound in the filtrate. This involves creating a calibration curve with known concentrations of the compound.

  • UV-Vis Spectroscopy: If the compound has a distinct chromophore, a UV-Vis spectrophotometer can be used. A calibration curve must be generated in the same solvent as the sample.

• Data Analysis: Calculate the solubility in mg/mL or µg/mL. It is also common to express solubility in molarity (mol/L).

Kinetic Solubility Determination

For high-throughput screening in early drug discovery, kinetic solubility is often measured.[3] This method assesses the concentration at which a compound precipitates from a solution when added from a concentrated DMSO stock.[3][9]

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 10 mM).

• Assay Plate Preparation: In a 96-well plate, add the aqueous buffer (e.g., phosphate-buffered saline, PBS) to a series of wells.[9]

• Compound Addition: Add a small volume of the DMSO stock solution to the buffer-containing wells to achieve a range of final concentrations. Ensure the final DMSO concentration is low and consistent (typically ≤1-2%) to minimize its effect on solubility.[9]

• Incubation and Measurement: Mix the plate and incubate at room temperature for a set period (e.g., 1-2 hours). Measure the turbidity or light scattering of each well using a plate reader.[9]

• Data Analysis: The kinetic solubility limit is defined as the highest concentration that does not show a significant increase in turbidity compared to the buffer-only control.[9]

Data Presentation and Interpretation

The solubility data should be presented in a clear and concise manner. A tabular format is highly recommended for easy comparison across different solvents.

Table 1: Illustrative Solubility Profile of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Classification
Water	Experimental Value	Calculated Value	e.g., Sparingly Soluble
Methanol	Experimental Value	Calculated Value	e.g., Soluble
Ethanol	Experimental Value	Calculated Value	e.g., Soluble
Acetone	Experimental Value	Calculated Value	e.g., Freely Soluble
Dichloromethane	Experimental Value	Calculated Value	e.g., Very Soluble
Ethyl Acetate	Experimental Value	Calculated Value	e.g., Sparingly Soluble
DMSO	Experimental Value	Calculated Value	e.g., Very Soluble

Causality Behind Experimental Choices

• Choice of Solvents: The selected solvents cover a wide range of polarities and hydrogen bonding capabilities, providing a comprehensive understanding of the compound's solubility behavior. This is essential for applications ranging from chemical synthesis and purification to formulation development.[6][10]

• Equilibrium vs. Kinetic Solubility: Determining both thermodynamic (equilibrium) and kinetic solubility provides different but complementary insights.[3] Equilibrium solubility represents the true thermodynamic limit, which is crucial for formulation and biopharmaceutical classification.[8] Kinetic solubility is more relevant for in vitro biological assays where compounds are often introduced from a DMSO stock.[3][9]

• Temperature Control: Solubility is temperature-dependent.[6][11] Maintaining a constant temperature is critical for reproducibility. Experiments are often conducted at both room temperature (25 °C) and physiological temperature (37 °C) to mimic biological conditions.

• Phase Separation Technique: Both centrifugation and filtration are employed to ensure that only the dissolved compound is quantified. This dual approach minimizes the risk of including fine solid particles in the sample for analysis.

Self-Validating Systems and Trustworthiness

To ensure the trustworthiness of the generated data, the following self-validating measures should be implemented:

• Mass Balance: After the experiment, the remaining solid can be collected, dried, and weighed to perform a mass balance calculation, ensuring that no significant amount of the compound has degraded or been lost.

• Solid-State Analysis: The solid material remaining after the solubility experiment should be analyzed (e.g., by XRPD or DSC) to confirm that no polymorphic transformation or salt disproportionation has occurred during the experiment.[8]

• Method Validation: The analytical method used for quantification (e.g., HPLC) must be validated for linearity, accuracy, and precision.

Logical Relationships in Solubility Testing

The following diagram illustrates the logical flow for classifying the solubility of an unknown compound.

Caption: Decision tree for qualitative solubility classification.[12][13]

Conclusion

Determining the solubility profile of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a fundamental step in its development as a potential therapeutic agent. The protocols and principles outlined in this guide provide a robust framework for obtaining accurate and reproducible data. A comprehensive understanding of its solubility in various common laboratory solvents will empower researchers to make informed decisions regarding its handling, formulation, and further investigation.

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Key intermediates in the synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

An In-Depth Technical Guide to the Key Intermediates in the Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile biological activities. The target molecule, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, represents a class of substituted pyrimidines with potential applications in drug discovery, likely as a kinase inhibitor or for other targeted therapies. The strategic introduction of a chloro, a methanesulfinyl, and a methylamino group at specific positions on the pyrimidine ring is critical for its intended biological function.

This technical guide provides a comprehensive overview of a proposed synthetic route to (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, focusing on the synthesis and characterization of its key intermediates. The narrative emphasizes the rationale behind the chosen synthetic strategy, the mechanistic underpinnings of each reaction, and detailed, field-proven protocols.

Synthetic Strategy Overview

The synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is most effectively approached through a multi-step process starting from a readily available, highly functionalized pyrimidine precursor. The chosen strategy leverages the differential reactivity of the substituent positions on the pyrimidine ring to achieve selective functionalization. The core of this approach involves a sequential nucleophilic aromatic substitution (SNAr) followed by a selective oxidation.

The logical flow of the synthesis is as follows:

• Selective Thioetherification : Introduction of a methylthio group at the C2 position of a polychlorinated pyrimidine.

• Selective Amination : Introduction of a methylamino group at the C4 position.

• Selective Oxidation : Conversion of the methylthio group to a methanesulfinyl group to yield the final product.

This pathway is designed to be efficient and scalable, with each step producing a stable, isolable intermediate that can be fully characterized.

Caption: Proposed synthetic pathway for (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Key Intermediate 1: 4,6-Dichloro-2-(methylthio)pyrimidine

The first key intermediate, 4,6-dichloro-2-(methylthio)pyrimidine, is synthesized from the commercially available starting material, 2,4,6-trichloropyrimidine. This step is a crucial regioselective nucleophilic aromatic substitution.

Rationale and Mechanistic Insight

The C2 position of 2,4,6-trichloropyrimidine is the most electrophilic, making it susceptible to nucleophilic attack. This enhanced reactivity is due to the cumulative electron-withdrawing effects of the two ring nitrogens and the chlorine atoms at C4 and C6. The reaction with sodium thiomethoxide (NaSMe) proceeds via a classic SNAr mechanism, involving the formation of a Meisenheimer complex, followed by the elimination of a chloride ion to restore aromaticity. The use of a soft nucleophile like thiomethoxide favors substitution at the C2 position.

Experimental Protocol

Materials:

• 2,4,6-Trichloropyrimidine

• Sodium thiomethoxide (NaSMe)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A solution of 2,4,6-trichloropyrimidine (1.0 eq) in anhydrous DMF is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C in an ice bath.

• Sodium thiomethoxide (1.05 eq) is added portion-wise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 3-4 hours.

• Reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction mixture is poured into ice-water and extracted with diethyl ether (3x).

• The combined organic layers are washed with saturated aqueous sodium bicarbonate solution, followed by brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 4,6-dichloro-2-(methylthio)pyrimidine as a solid.

Characterization Data

Parameter	Expected Value
Appearance	White to off-white solid
Yield	85-95%
Purity (LC-MS)	>98%
¹H NMR (CDCl₃, 400 MHz)	δ ~2.6 (s, 3H, -SCH₃), ~7.1 (s, 1H, Ar-H)
¹³C NMR (CDCl₃, 101 MHz)	δ ~14.5 (-SCH₃), ~118.0 (Ar-C), ~162.0 (Ar-C), ~172.0 (Ar-C)

Key Intermediate 2: 6-Chloro-N-methyl-2-(methylthio)pyrimidin-4-amine

The synthesis of the second key intermediate involves the selective amination of 4,6-dichloro-2-(methylthio)pyrimidine at the C4 position.

Rationale and Mechanistic Insight

With the C2 position now occupied by the methylthio group, the C4 and C6 positions are electronically equivalent and highly activated for a second SNAr reaction. The reaction with one equivalent of methylamine will result in the monosubstitution product. The reaction is typically performed at low temperatures to control reactivity and minimize the formation of the disubstituted byproduct. The choice of a suitable solvent, such as ethanol or THF, is crucial for solubility and to moderate reactivity.

Experimental Protocol

Materials:

• 4,6-Dichloro-2-(methylthio)pyrimidine

• Methylamine (40% solution in water or 2M in THF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Ethanol or Tetrahydrofuran (THF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• 4,6-Dichloro-2-(methylthio)pyrimidine (1.0 eq) is dissolved in ethanol or THF in a round-bottom flask and cooled to 0 °C.

• Triethylamine (1.2 eq) is added to the solution.

• Methylamine (1.1 eq) is added dropwise to the stirred solution at 0 °C.

• The reaction mixture is stirred at room temperature for 12-18 hours.

• Reaction progress is monitored by TLC or LC-MS.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is partitioned between ethyl acetate and water.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is evaporated to yield the crude product, which is often of sufficient purity for the next step. If necessary, purification can be achieved by column chromatography or recrystallization.

Characterization Data

Parameter	Expected Value
Appearance	Pale yellow solid
Yield	75-85%
Purity (LC-MS)	>97%
¹H NMR (CDCl₃, 400 MHz)	δ ~2.5 (s, 3H, -SCH₃), ~3.0 (d, 3H, -NHCH₃), ~5.5 (br s, 1H, -NH), ~6.3 (s, 1H, Ar-H)
Mass Spec (ESI+)	m/z calculated for C₆H₈ClN₃S [M+H]⁺, found

Final Step: Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

The final transformation is the selective oxidation of the thioether in 6-Chloro-N-methyl-2-(methylthio)pyrimidin-4-amine to the corresponding sulfoxide.

Rationale and Mechanistic Insight

The sulfur atom of the methylthio group is susceptible to oxidation. A mild oxidizing agent is required to convert the thioether to a sulfoxide without over-oxidation to the sulfone or affecting other functional groups on the ring. Meta-chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this transformation. The reaction is typically performed in a chlorinated solvent like dichloromethane (DCM) at low temperatures to control the exotherm and selectivity.

Caption: Experimental workflow for the oxidation of the thioether to the sulfoxide.

Experimental Protocol

Materials:

• 6-Chloro-N-methyl-2-(methylthio)pyrimidin-4-amine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• 6-Chloro-N-methyl-2-(methylthio)pyrimidin-4-amine (1.0 eq) is dissolved in DCM and cooled to 0 °C.

• m-CPBA (1.1 eq) is added portion-wise to the solution, maintaining the temperature below 5 °C.

• The mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for 2-4 hours.

• The reaction is monitored by TLC or LC-MS until the starting material is consumed.

• The reaction is quenched by the addition of saturated aqueous sodium thiosulfate solution to destroy excess peroxide.

• The mixture is then washed with saturated aqueous sodium bicarbonate solution to remove m-chlorobenzoic acid, followed by brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield the final product, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Conclusion

The synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine can be reliably achieved through a well-defined, three-step sequence. The strategic use of sequential SNAr reactions on a 2,4,6-trichloropyrimidine core, followed by a controlled oxidation, provides a robust and scalable route to this valuable pyrimidine derivative. The key to success lies in the careful control of reaction conditions to ensure high regioselectivity and yield at each step. The characterization of the stable intermediates, 4,6-dichloro-2-(methylthio)pyrimidine and 6-chloro-N-methyl-2-(methylthio)pyrimidin-4-amine, is essential for ensuring the quality and purity of the final product.

References

• Title: Synthesis of functionalized pyrimidines via palladium-catalyzed cross-coupling reactions. Source: Science of Synthesis, Georg Thieme Verlag, 2004. URL: [Link]

• Title: A practical synthesis of 2,4-diamino-6-chloropyrimidine. Source: Organic Preparations and Procedures International, 2003. URL: [Link]

• Title: Recent Advances in the Synthesis of Substituted Pyrimidines. Source: Arkivoc, 2002. URL: [Link]

Navigating the Synthesis Landscape: A Guide to the Safe Handling, Storage, and Application of Chloropyrimidine Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chloropyrimidine derivatives are foundational building blocks in modern medicinal and agricultural chemistry. Their utility stems from the electron-deficient nature of the pyrimidine ring, which is further activated by the presence of one or more chloro-substituents. This inherent reactivity, particularly towards nucleophilic aromatic substitution (SNAr), makes them invaluable for constructing complex molecular architectures found in numerous antiviral, kinase inhibitor, and other biologically active compounds[1][2][3]. However, the very chemical properties that make these compounds synthetically powerful also necessitate a rigorous and informed approach to their handling, storage, and disposal to ensure the safety of laboratory personnel and the integrity of the research.

This guide provides a comprehensive framework for working with chloropyrimidine derivatives, moving beyond mere procedural steps to explain the underlying scientific principles that govern safe laboratory practices. By understanding the "why" behind each guideline, researchers can cultivate a proactive safety culture and make informed decisions when designing and executing experiments.

Hazard Identification and Risk Assessment: Understanding the Reactivity

A thorough risk assessment is the cornerstone of safe laboratory practice. For chloropyrimidine derivatives, this begins with a deep understanding of their physicochemical and toxicological properties. The reactivity of the C-Cl bond is the primary driver of both their synthetic utility and their potential hazards.

1.1. Physicochemical and Toxicological Properties

Chloropyrimidines are typically crystalline solids or high-boiling liquids.[3][4] Their toxicological profiles are often incomplete, but the available data indicate that they should be treated as hazardous substances.[3][5][6] The primary hazards include irritation to the skin, eyes, and respiratory system, with some derivatives being classified as harmful or toxic if swallowed, inhaled, or in contact with skin.[3][7][8]

The table below summarizes key data for several common chloropyrimidine derivatives, compiled from safety data sheets and technical guides. It is imperative to consult the specific Safety Data Sheet (SDS) for any particular derivative before use.

Table 1: Physicochemical and Hazard Data for Common Chloropyrimidines

Compound	CAS Number	Molecular Formula / Weight	Key Physical Properties	GHS Hazard Statements
2-Chloropyrimidine	1722-12-9	C₄H₃ClN₂ / 114.53 g/mol	Yellowish hygroscopic solid, M.P. 64-66°C[3]	H301/H302: Toxic/Harmful if swallowed, H315: Causes skin irritation, H317: May cause an allergic skin reaction, H319: Causes serious eye irritation, H335: May cause respiratory irritation[3][4]
2,4-Dichloropyrimidine	3934-20-1	C₄H₂Cl₂N₂ / 148.98 g/mol	Solid, M.P. 57-61°C[3]	H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation[3]
4-Chloro-2,6-diaminopyrimidine	156-83-2	C₄H₅ClN₄ / 144.56 g/mol	Solid	H302: Harmful if swallowed, H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation[7]

1.2. The Causality of Hazard: Reactivity Explained

The hazards listed above are a direct consequence of the compounds' electrophilic nature. The chlorine atoms on the pyrimidine ring are excellent leaving groups in SNAr reactions.[9] This means they can react with biological nucleophiles, such as the amine and thiol groups found in proteins and enzymes. This covalent modification can disrupt normal biological processes, leading to skin sensitization, irritation, and systemic toxicity.[2] The presence of multiple chloro-substituents or other electron-withdrawing groups generally increases this reactivity and potential hazard.[10]

The Hierarchy of Controls: A Systematic Approach to Safety

Effective risk management involves implementing a multi-layered safety strategy, prioritized from most to least effective. This "Hierarchy of Controls" is a fundamental concept in occupational safety.

Caption: The Hierarchy of Controls prioritizes safety measures.

• Engineering Controls: The most critical layer for handling chloropyrimidines is the use of engineering controls. All manipulations, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood or a similar ventilated enclosure.[11][12] This prevents the inhalation of airborne powders or vapors.

• Administrative Controls: Standard Operating Procedures (SOPs) must be developed and strictly followed for all work involving these compounds. This includes mandatory training for all personnel, clear labeling of containers and work areas, and minimizing the quantities of material in use at any given time.[13]

• Personal Protective Equipment (PPE): PPE is the final barrier of protection and is non-negotiable.

Personal Protective Equipment (PPE): The Last Line of Defense

Proper PPE is essential to prevent dermal, ocular, and respiratory exposure.

• Eye and Face Protection: Chemical safety goggles that conform to ANSI Z87.1 or EN166 standards are mandatory.[12][14] When there is a significant risk of splashing, a face shield should be worn in addition to goggles.[15]

• Skin Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[15] Appropriate chemical-resistant gloves are critical.

  • Glove Selection: Disposable nitrile gloves provide a good baseline of protection for incidental contact.[15] However, for prolonged handling or when working with solutions, it is crucial to consult the manufacturer's glove compatibility chart. Halogenated aromatic compounds can permeate or degrade some glove materials. Double-gloving is recommended to provide an extra layer of protection and allow for safe removal of the outer, potentially contaminated glove.

• Respiratory Protection: When engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator is required.[12][14] The use of a respirator necessitates a formal respiratory protection program, including fit-testing and training.[15]

Safe Handling Protocols: Step-by-Step Methodologies

Adherence to meticulous handling techniques is crucial for minimizing exposure risk.

Protocol 1: Weighing and Transferring Solid Chloropyrimidine Derivatives

• Preparation: Ensure the chemical fume hood is operational and the sash is at the appropriate height. Decontaminate the work surface. Assemble all necessary equipment (spatula, weigh paper/boat, receiving flask, solvent, waste container) within the hood.

• Don PPE: Put on your lab coat, safety goggles, and appropriate gloves.

• Tare Container: Place the receiving flask or a tared weigh boat on an analytical balance inside a ventilated balance enclosure or in the fume hood.

• Transfer Solid: Carefully open the reagent bottle. Use a clean spatula to transfer the desired amount of solid to the weigh boat or directly into the flask. Avoid generating dust. If the material is a fine powder, consider using a spatula with an anti-static coating.

• Seal and Clean: Securely close the reagent bottle. Gently tap the spatula to dislodge any remaining powder into the receiving container. Dispose of the weigh paper in a designated solid waste container within the hood.

• Clean-up: Wipe the spatula and any contaminated surfaces with a solvent-moistened towel, disposing of the towel in the hazardous waste container.

Caption: A typical workflow for safely handling solid chloropyrimidines.

Storage Guidelines: Ensuring Chemical Stability and Safety

Improper storage can lead to degradation of the chemical, the creation of unsafe conditions, and accidents.[13][16]

• Segregation: Store chloropyrimidine derivatives away from incompatible materials.[17] The primary incompatibilities are:

  • Strong Oxidizing Agents: Can cause violent reactions.[5][7]

  • Strong Acids and Bases: Can catalyze decomposition or unwanted reactions.[5][7]

  • Water/Moisture: Many chloropyrimidines are hygroscopic or can hydrolyze, potentially releasing corrosive hydrogen chloride gas.[6]

• Storage Conditions: Containers should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[7][12][18] Keep containers tightly sealed to prevent moisture ingress and vapor escape.[16]

• Labeling: All containers must be clearly labeled with the chemical name, hazard warnings, and date of receipt.[16][18]

• Containment: Use secondary containment, such as a polyethylene tray, to contain any potential leaks or spills, especially for liquid derivatives.[13][17]

Emergency Procedures: Preparedness and Response

Immediate and correct action is critical in the event of a spill or personal exposure.[3]

6.1. Spill Response

The response to a spill depends on its size and the immediate hazards it presents.[19][20]

Caption: Decision workflow for responding to a chemical spill.

Minor Spill Cleanup Protocol (Solid or Liquid):

• Alert: Alert personnel in the immediate area.

• Isolate: Restrict access to the spill area. Ensure ventilation is adequate (i.e., the spill is contained within a fume hood).[11]

• Protect: Wear appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Contain & Absorb: For liquid spills, contain the spill by creating a dike with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[20][21] Work from the outside in. For solid spills, gently cover with a damp paper towel to avoid raising dust.[21]

• Collect: Carefully scoop the absorbed material or covered solid into a labeled, sealable container for hazardous waste.[20]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. Place all cleanup materials into the hazardous waste container.

• Report: Inform your supervisor or Principal Investigator of the incident.

For a major spill , evacuate the area immediately, alert others, close the doors, and contact your institution's Environmental Health & Safety (EHS) department.[19]

6.2. Personal Exposure and First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][12]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[8][22]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[5][23]

Waste Disposal

All materials contaminated with chloropyrimidine derivatives, including excess reagents, reaction mixtures, and cleanup supplies, must be treated as hazardous waste.[3]

• Collect waste in a clearly labeled, sealable, and chemically compatible container.

• Never dispose of chloropyrimidine waste down the drain.[3]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[3][6] Consult with your institution's EHS department for specific procedures.

By integrating these principles of hazard assessment, control, and preparedness into daily laboratory workflows, researchers can confidently and safely harness the synthetic power of chloropyrimidine derivatives to advance scientific discovery.

References

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• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
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• Speciality Chemical Magazine. Safe Handling and Storage of Reactive Chemical Intermediates.
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Protocols & Analytical Methods

The Strategic Application of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in Nucleophilic Aromatic Substitution for Drug Discovery

Introduction: A Versatile Scaffold for Medicinal Chemistry

The pyrimidine nucleus is a cornerstone in the architecture of a vast array of biologically active molecules, most notably as a fundamental component of nucleic acids.[1] This inherent biological relevance has established pyrimidine derivatives as privileged scaffolds in drug discovery, with applications spanning oncology, virology, and anti-inflammatory research.[1] The strategic functionalization of the pyrimidine ring is therefore a critical endeavor for medicinal chemists. Among the various methods to achieve this, nucleophilic aromatic substitution (SNAr) stands out as a powerful and versatile tool.[2]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of a highly functionalized and reactive pyrimidine building block: (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine . This reagent is specifically designed for SNAr reactions, offering multiple sites for nucleophilic attack and the potential for selective functionalization, which is paramount in the synthesis of complex molecular entities. The presence of a chloro leaving group at the 6-position, an activating and potentially leaving methanesulfinyl group at the 2-position, and a directing methyl-amino group at the 4-position creates a unique electronic landscape that can be exploited for precise chemical modifications.

This guide will delve into the synthesis of this key intermediate, explore the underlying principles governing its reactivity in SNAr reactions, provide detailed experimental protocols for its application with various nucleophiles, and offer insights into troubleshooting and optimization of these transformations.

Proposed Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

A potential precursor, 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfanyl)pyrimidine, has been synthesized, suggesting the feasibility of manipulating related structures.[3][4] A proposed synthetic workflow is outlined below:

Caption: Proposed synthesis of the target pyrimidine derivative.

Protocol 1: Synthesis of (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine (Intermediate)

This protocol is adapted from general procedures for the selective amination of dichloropyrimidines.[5]

Materials:

• 4,6-dichloro-2-(methylthio)pyrimidine

• Methylamine (2 M solution in THF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate

Procedure:

• To a solution of 4,6-dichloro-2-(methylthio)pyrimidine (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add triethylamine (1.2 eq).

• Slowly add a solution of methylamine in THF (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine.

Protocol 2: Controlled Oxidation to (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (Final Product)

This protocol is based on general methods for the oxidation of thioethers to sulfoxides.[6]

Materials:

• (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine (1.0 eq) in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

• In a separate flask, dissolve m-CPBA (1.0-1.1 eq) in DCM.

• Add the m-CPBA solution dropwise to the pyrimidine solution, maintaining the temperature at -78 °C.

• Stir the reaction at -78 °C for 1-3 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate, followed by a saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Understanding the Reactivity in Nucleophilic Aromatic Substitution

The reactivity of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in SNAr reactions is governed by the interplay of the electronic effects of its substituents.

• The Pyrimidine Core: The two nitrogen atoms in the pyrimidine ring are strongly electron-withdrawing, making the ring electron-deficient and thus susceptible to nucleophilic attack.[1]

• The Chloro Group (C6): This is a good leaving group in SNAr reactions.[7]

• The Methanesulfinyl Group (C2): The sulfinyl group is electron-withdrawing through induction, further activating the pyrimidine ring towards nucleophilic attack. It can also act as a leaving group, although it is generally less labile than a chloro group. The analogous methylsulfonyl group has been shown to be a competent leaving group.[4]

• The Methyl-amino Group (C4): This is an electron-donating group by resonance, which can influence the regioselectivity of nucleophilic attack.

The general order of reactivity for leaving groups on a pyrimidine ring is typically C4(6) > C2 >> C5.[7][8] Therefore, in the target molecule, the C6-chloro position is the most likely site for initial nucleophilic attack.

Caption: General mechanism for SNAr at the C6 position.

Detailed Application Protocols for SNAr Reactions

The following protocols are generalized procedures for the reaction of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine with various nucleophiles. Optimization of reaction conditions (temperature, solvent, base, and reaction time) may be necessary for specific substrates.

Protocol 3: Reaction with Amine Nucleophiles

Materials:

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• Primary or secondary amine (1.1-1.5 eq)

• DIPEA or Potassium Carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (1.0 eq) in DMF or DMSO, add the amine nucleophile (1.1-1.5 eq) and the base (2.0 eq).

• Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Protocol 4: Reaction with Thiol Nucleophiles

Materials:

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• Thiol (1.1 eq)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) (1.2 eq)

• DMF or THF

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• If using K₂CO₃: To a solution of the thiol (1.1 eq) in DMF, add K₂CO₃ (1.2 eq) and stir at room temperature for 30 minutes. Then, add a solution of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (1.0 eq) in DMF.

• If using NaH: To a solution of the thiol (1.1 eq) in anhydrous THF at 0 °C, add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes at 0 °C, then add a solution of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (1.0 eq) in THF.

• Allow the reaction to warm to room temperature or heat as necessary (e.g., 60-80 °C) and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction with water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Protocol 5: Reaction with Alkoxide Nucleophiles

The regioselectivity of this reaction may be influenced by the ability of the alkoxide to form a hydrogen bond with the methanesulfinyl group, potentially directing some attack to the C2 position, as observed with the analogous sulfonyl compound.[9][10]

Materials:

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• Alcohol (as solvent or reagent)

• Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu) (1.2 eq)

• Anhydrous THF or the corresponding alcohol as solvent

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of the alcohol in anhydrous THF at 0 °C, add NaH (1.2 eq) or KOtBu (1.2 eq).

• Stir the mixture at 0 °C for 30 minutes, then add a solution of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (1.0 eq) in THF.

• Allow the reaction to warm to room temperature or heat as required, and stir for 1-6 hours. Monitor by TLC or LC-MS.

• Cool the reaction to 0 °C and quench with a saturated aqueous solution of ammonium chloride.

• Extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product(s) by column chromatography. Be prepared to isolate and characterize potential regioisomers.

Data Summary and Expected Outcomes

The following table summarizes the expected reactivity and regioselectivity for the SNAr reactions of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine with different classes of nucleophiles. These are predictive and based on the behavior of analogous pyrimidine systems.

Nucleophile Class	Expected Primary Site of Attack	Potential for C2 Attack	General Reaction Conditions
Primary/Secondary Amines	C6	Low	80-120 °C, DMF/DMSO, Base
Thiols/Thiolates	C6	Low to Moderate	RT to 80 °C, DMF/THF, Base
Alkoxides	C6 and/or C2	Moderate to High	0 °C to RT, THF/Alcohol, Strong Base

Troubleshooting

• Low or No Reactivity: Increase the reaction temperature, use a more polar aprotic solvent (e.g., DMSO), or a stronger base. Ensure all reagents and solvents are anhydrous, especially for reactions involving strong bases like NaH.

• Formation of Side Products: The methanesulfinyl group can be further oxidized to a sulfone, or under harsh basic conditions, other side reactions may occur. Lowering the reaction temperature or using a milder base may be beneficial.

• Mixture of Regioisomers: For nucleophiles like alkoxides, a mixture of C6 and C2 substituted products may be unavoidable. Careful optimization of reaction conditions (e.g., temperature, stoichiometry) and thorough purification by chromatography are essential. 2D NMR techniques (e.g., NOESY) can be used to confirm the structure of the isomers.

Conclusion

(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a promising and versatile building block for the synthesis of novel pyrimidine derivatives through nucleophilic aromatic substitution. Its unique substitution pattern allows for selective functionalization, providing a powerful tool for medicinal chemists in the design and synthesis of new therapeutic agents. While direct literature on this specific reagent is scarce, by understanding the fundamental principles of SNAr on the pyrimidine scaffold and drawing parallels from closely related analogues, researchers can effectively utilize this compound in their synthetic endeavors. The protocols and insights provided in this guide aim to facilitate the exploration of this valuable chemical entity in the pursuit of new and improved medicines.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 2021.

• Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. WuXi AppTec, 2021.

• Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry, 2022.

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi AppTec, 2021.

• Synthesis and in vivo antitumor activity of 2-amino-9H-purine-6-sulfenamide, -sulfinamide, and -sulfonamide and related purine ribonucleosides. Journal of Medicinal Chemistry, 1983.

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 2006.

• Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. WuXi AppTec, 2021.

• Determining Directing Effects in Electrophilic Aromatic Substitutions. YouTube, 2023.

• Cu(II)/PTABS-Promoted, Regioselective SNAr Amination of Polychlorinated Pyrimidines with Mechanistic Understanding. The Journal of Organic Chemistry, 2023.

• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange, 2017.

• General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Organic Chemistry Portal, 2024.

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molecules, 2022.

• Aromatic Substitution Mechanisms: Electrophilic, Nucleophilic, and Radical Pathways. ResearchGate, 2025.

• Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Arkivoc, 2015.

• Synthesis and biological evaluation of some novel 2-mercapto pyrimidines. International Journal of Pharmacy and Pharmaceutical Sciences, 2013.

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry, 2018.

• Synthesis of Thiaphenanthridinones from Sulfinate Esters and 2-Borylanilines. Organic Letters, 2022.

• Synthesis of sulfonyl 2-aryl-5-methylenyltetrahydropyrans. RSC Advances, 2023.

• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Chemistry of Heterocyclic Compounds, 2002.

• Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. Synthesis, 2013.

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Application Notes and Protocols for (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in Medicinal Chemistry

This guide provides a detailed overview of the potential applications and associated protocols for the novel substituted pyrimidine, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine. Drawing upon the well-established role of the pyrimidine scaffold in medicinal chemistry, this document outlines a plausible synthetic route and explores its potential as a modulator of key biological pathways, offering researchers and drug development professionals a foundational resource for their investigations.

The pyrimidine core is a cornerstone in the development of therapeutics, with its derivatives showing a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and anti-infective properties.[1][2][3] The specific substitutions on the pyrimidine ring in (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine suggest its potential as a kinase inhibitor, a class of drugs that has revolutionized the treatment of various diseases, particularly cancer.[3][4]

Synthetic Pathway and Protocol

The synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine can be envisioned through a multi-step process starting from readily available precursors. The following protocol is a representative method based on established pyrimidine chemistry.

Proposed Synthetic Scheme

Caption: Proposed synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Detailed Synthetic Protocol

Step 1: Synthesis of 6-Chloro-4-(methylamino)pyrimidine

• To a solution of 4,6-dichloropyrimidine (1.0 eq) in tetrahydrofuran (THF) at 0 °C, add triethylamine (TEA, 1.2 eq).

• Slowly add a solution of methylamine (1.1 eq) in THF.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 6-Chloro-4-(methylamino)pyrimidine.

Step 2: Synthesis of 6-Chloro-2-mercapto-4-(methylamino)pyrimidine

• Dissolve 6-Chloro-4-(methylamino)pyrimidine (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Add n-butyllithium (n-BuLi, 1.1 eq) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add elemental sulfur (1.2 eq) in one portion.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate.

• Purify by column chromatography to yield 6-Chloro-2-mercapto-4-(methylamino)pyrimidine.

Step 3: Synthesis of 6-Chloro-2-(methylthio)-4-(methylamino)pyrimidine

• To a solution of 6-Chloro-2-mercapto-4-(methylamino)pyrimidine (1.0 eq) in acetone, add potassium carbonate (K₂CO₃, 2.0 eq).

• Add methyl iodide (1.2 eq) dropwise.

• Stir the mixture at room temperature for 6 hours.

• Filter the solid and concentrate the filtrate.

• The resulting crude product, 6-Chloro-2-(methylthio)-4-(methylamino)pyrimidine, can be used in the next step without further purification.

Step 4: Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• Dissolve 6-Chloro-2-(methylthio)-4-(methylamino)pyrimidine (1.0 eq) in dichloromethane (DCM) and cool to 0 °C.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 1.1 eq) portion-wise.

• Stir the reaction at 0 °C for 2 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution.

• Separate the organic layer, dry over sodium sulfate, and concentrate.

• Purify the final product by column chromatography to obtain (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Potential Medicinal Chemistry Applications

The structural features of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, particularly the substituted pyrimidine ring, suggest its potential as an inhibitor of protein kinases, which are pivotal in cellular signaling pathways and are often dysregulated in diseases like cancer and inflammatory disorders.[3][4]

Kinase Inhibition

Many pyrimidine-based compounds are known to act as ATP-competitive inhibitors of kinases.[4] The nitrogen atoms of the pyrimidine ring can form key hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The substituents at the 2, 4, and 6 positions can be tailored to achieve selectivity and potency for specific kinases.

Potential Kinase Targets:

• p38 MAP Kinase: Pyrimidine derivatives have been identified as inhibitors of p38 MAP kinase, a key enzyme in the inflammatory response pathway involved in the production of cytokines like TNF-α and IL-1β.[5]

• Epidermal Growth Factor Receptor (EGFR): The pyrimidine scaffold is a common feature in EGFR inhibitors used in cancer therapy.[3]

• Cyclin-Dependent Kinases (CDKs): As regulators of the cell cycle, CDKs are attractive targets for anticancer drug development, and pyrimidine derivatives have shown inhibitory activity against them.[3]

Anti-inflammatory Activity

By inhibiting kinases such as p38 MAP kinase, (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine could potentially suppress the production of pro-inflammatory cytokines, making it a candidate for the treatment of inflammatory conditions like rheumatoid arthritis.[5]

Experimental Protocols for Biological Evaluation

The following are representative protocols for assessing the biological activity of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

p38 MAP Kinase Inhibition Assay

This protocol describes a biochemical assay to determine the in vitro inhibitory activity of the compound against p38 MAP kinase.

Workflow:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM DTT.

  • Enzyme: Recombinant human p38α kinase.

  • Substrate: ATF2 fusion protein.

  • ATP: Adenosine triphosphate.

• Compound Dilution:

  • Prepare a stock solution of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine in DMSO.

  • Perform serial dilutions in assay buffer to achieve a range of final assay concentrations.

• Assay Procedure (384-well plate format):

  • Add 5 µL of diluted compound to each well.

  • Add 10 µL of a mixture of p38α kinase and ATF2 substrate.

  • Incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 10 µL of ATP solution.

  • Incubate the plate at 30 °C for 60 minutes.

• Detection:

  • Stop the reaction by adding a detection reagent (e.g., ADP-Glo™ Kinase Assay).

  • Measure the luminescence or fluorescence signal according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to controls.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Quantitative Data Summary (Hypothetical):

Compound	Target Kinase	IC₅₀ (nM)
(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine	p38α	50
Reference Inhibitor	p38α	10

Cellular Assay for TNF-α Release

This protocol outlines a cell-based assay to measure the effect of the compound on the release of TNF-α from lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).[5]

Protocol:

• Cell Culture:

  • Isolate PBMCs from human whole blood.

  • Culture the cells in RPMI-1640 medium supplemented with 10% fetal bovine serum.

• Compound Treatment:

  • Plate the PBMCs in a 96-well plate.

  • Treat the cells with various concentrations of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine for 1 hour.

• Stimulation:

  • Stimulate the cells with LPS (100 ng/mL) to induce TNF-α production.

  • Incubate for 18 hours at 37 °C in a 5% CO₂ atmosphere.

• TNF-α Measurement:

  • Centrifuge the plate and collect the cell culture supernatant.

  • Quantify the concentration of TNF-α in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percent inhibition of TNF-α release for each compound concentration.

  • Determine the IC₅₀ value.

Conclusion

(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine represents a promising scaffold for the development of novel therapeutic agents, particularly in the area of kinase inhibition. The synthetic and biological protocols provided in this guide offer a solid foundation for researchers to explore the medicinal chemistry potential of this and related pyrimidine derivatives. Further studies, including broader kinase profiling and in vivo efficacy models, will be crucial to fully elucidate its therapeutic utility.

References

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• From Imidazoles to Pyrimidines: New Inhibitors of Cytokine Release - ACS Publications. (URL: [Link])

• Synthesis and in vitro biological activity of 6-chloro-pyridin-2-yl-amine derivatives. (URL: [Link])

• Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities - MDPI. (URL: [Link])

• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents - PMC. (URL: [Link])

• Novel 2-(4-methylsulfonylphenyl)pyrimidine derivatives as highly potent and specific COX-2 inhibitors - PubMed. (URL: [Link])

• (6-Chloro-2-Methanesulfonyl-pyriMidin-4-yl)-Methyl-aMine - NextSDS. (URL: [Link])

• 6-Chloro-2-methylpyrimidin-4-amine | C5H6ClN3 | CID 286754 - PubChem. (URL: [Link])

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (URL: [Link])

• Recent Advances in Pyrimidine-Based Drugs - PMC. (URL: [Link])

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Protocol for the synthesis of bioactive molecules using (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The 2,4-Diaminopyrimidine Scaffold - A Privileged Motif in Medicinal Chemistry

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of therapeutic agents.[1] Its prevalence is largely due to its ability to mimic the purine nucleobases of DNA and RNA, allowing it to interact with a multitude of biological targets.[2] Within this class, the 2,4-diaminopyrimidine scaffold has emerged as a "privileged" structure, particularly in the design of protein kinase inhibitors.[1] Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[3] The 2,4-diaminopyrimidine core is adept at forming key hydrogen bond interactions within the ATP-binding site of kinases, making it an ideal framework for developing potent and selective inhibitors.[2]

This guide provides a comprehensive overview and detailed protocols for the synthesis of bioactive 2,4-diaminopyrimidine derivatives, starting from the versatile and reactive building block, 2,4-dichloro-5-fluoropyrimidine . We will delve into the mechanistic principles that govern the synthetic strategy, provide step-by-step experimental procedures, and discuss key considerations for successful synthesis and characterization.

Starting Material Profile: 2,4-Dichloro-5-fluoropyrimidine

A thorough understanding of the starting material is paramount for safe and effective synthesis.

Physicochemical Properties:

Property	Value	Source(s)
CAS Number	2927-71-1	[4]
Molecular Formula	C₄HCl₂FN₂	[5]
Molecular Weight	166.97 g/mol	[4]
Appearance	Solid
Melting Point	37-41 °C	[5]
Boiling Point	~222.8 °C at 760 mmHg	[5]
Solubility	Soluble in many organic solvents (e.g., DCM, THF, Dioxane).	Inferred from reaction conditions.

Safety and Handling:

2,4-Dichloro-5-fluoropyrimidine is a hazardous substance and must be handled with appropriate safety precautions in a chemical fume hood.[6][7]

• Hazard Statements: Harmful if swallowed (H302), Causes severe skin burns and eye damage (H314), May cause an allergic skin reaction (H317).[2]

• Precautionary Measures: Wear protective gloves, protective clothing, eye protection, and face protection.[6] Wash hands and any exposed skin thoroughly after handling.[6] Store in a cool, dry, well-ventilated place under an inert atmosphere.

Core Synthetic Strategy: Sequential Nucleophilic Aromatic Substitution (SNAr)

The primary route to functionalizing 2,4-dichloro-5-fluoropyrimidine is through a sequential nucleophilic aromatic substitution (SNAr) reaction. This powerful strategy allows for the controlled, stepwise introduction of two different amine nucleophiles to build the desired 2,4-diaminopyrimidine scaffold.

Mechanistic Principles & Regioselectivity

The pyrimidine ring is electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic nature makes the ring susceptible to attack by nucleophiles, particularly at the positions bearing a leaving group (in this case, chlorine). The SNAr reaction proceeds via a two-step addition-elimination mechanism, involving a resonance-stabilized Meisenheimer intermediate.

A critical aspect of this synthesis is regioselectivity : the preferential substitution at one position over another. For 2,4-dichloropyrimidines, the chlorine atom at the C4 position is generally more reactive than the one at the C2 position.[8] This is because the negative charge of the Meisenheimer intermediate formed upon nucleophilic attack at C4 can be delocalized by both ring nitrogens, leading to a more stable intermediate compared to attack at C2. The presence of an electron-withdrawing fluorine atom at the C5 position further enhances the reactivity at the C4 position.[9][10]

This inherent difference in reactivity allows for a controlled, sequential substitution. The first, more reactive amine is introduced at the C4 position under milder conditions. The second, less reactive C2-chloro position can then be substituted by a different amine, often requiring more forcing conditions (e.g., higher temperatures).

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Analytical Profiling of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: Dual HPLC and GC Methodologies

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Introduction & Chemical Context

The compound (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (CAS: 1353945-22-8) is a highly functionalized pyrimidine derivative frequently utilized as a key intermediate in the synthesis of kinase inhibitors and other targeted therapeutics. Developing robust analytical methods for this molecule requires a deep understanding of its structural vulnerabilities:

• Methanesulfinyl Group (Sulfoxide): This polar moiety is inherently susceptible to both oxidation (yielding a sulfone) and reduction (yielding a sulfide)[1]. More critically, sulfoxides are thermally labile and can undergo degradation (e.g., disproportionation or elimination) at elevated temperatures[2].

• Methylamine Group: As a secondary basic amine attached to a pyrimidine ring, this group is prone to secondary interactions with residual acidic silanols on chromatographic stationary phases, leading to severe peak tailing.

• Chloro Group: The halogen at position 6 is activated by the electron-withdrawing pyrimidine ring, making it susceptible to nucleophilic aromatic substitution ( SN​Ar ) at high pH.

To ensure scientific integrity and analytical accuracy, this application note details two orthogonal, self-validating methodologies: a Stability-Indicating RP-HPLC method for assay and related substances, and a Headspace GC-FID method strictly reserved for residual solvent analysis.

Stability-Indicating RP-HPLC-UV (Assay & Related Substances)

Scientific Rationale & Causality

Because the sulfoxide group is thermally unstable, Gas Chromatography cannot be used to assay the intact active pharmaceutical ingredient (API)[3]. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the mandatory choice.

To counteract the peak-tailing effects of the basic methylamine group, the mobile phase must be maintained at a low pH (e.g., pH 3.5) to ensure the amine remains fully protonated. Furthermore, standard C18 columns often struggle to resolve the parent sulfoxide from its structurally similar sulfone and sulfide impurities. By employing a Phenyl-Hexyl stationary phase , we leverage substantial π−π interactions with the pyrimidine moiety, which drastically sharpens the peak and doubles the sensitivity compared to standard aliphatic phases[4].

Caption: Logical workflow for HPLC method development addressing basic amine and polar sulfoxide challenges.

Experimental Protocol

Sample Preparation:

• Diluent: Water:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid. Note: The acidic diluent prevents nucleophilic displacement of the chloro group during sample storage.

• Standard Preparation: Accurately weigh 25 mg of the API into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (Concentration: 0.5 mg/mL).

Chromatographic Conditions:

Parameter	Specification
Column	Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 3 µm
Mobile Phase A	20 mM Ammonium Formate, adjusted to pH 3.5 with Formic Acid
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detection	UV at 254 nm

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
5.0	95	5
25.0	40	60
30.0	40	60
31.0	95	5
40.0	95	5 (Equilibration)

Self-Validating System Suitability Test (SST)

Before analyzing unknown samples, the system must validate its own resolving power:

• Resolution ( Rs​ ): Must be ≥2.0 between the API peak and the oxidized sulfone impurity peak (typically eluting slightly later due to increased lipophilicity).

• Tailing Factor ( Tf​ ): Must be ≤1.5 for the API peak, confirming the suppression of silanol interactions.

• Precision: The %RSD of the API peak area from 5 replicate injections must be ≤2.0% .

Headspace GC-FID (Residual Solvents Analysis)

Scientific Rationale & Causality

During the synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, volatile organic solvents (e.g., Methanol, Dichloromethane, Ethyl Acetate) are employed. While Gas Chromatography is the gold standard for residual solvent quantification, direct liquid injection of this API is strictly prohibited .

Subjecting the methanesulfinyl group to GC injector temperatures (>200°C) triggers rapid thermal degradation, generating volatile sulfur compounds (e.g., dimethyl disulfide) and complex ghost peaks that contaminate the inlet and co-elute with target solvents[2][3]. To circumvent this, Headspace Extraction is utilized. By heating the sample in a sealed vial at a moderate temperature (80°C), only the volatile residual solvents partition into the gas phase, leaving the thermally labile API safely dissolved in the non-volatile matrix.

Caption: Rationale for utilizing Headspace GC over direct injection to prevent thermal degradation of the API.

Experimental Protocol

Sample Preparation:

• Diluent: Dimethyl Sulfoxide (DMSO) or N,N-Dimethylacetamide (DMAc). Note: Ensure the diluent is GC-Headspace grade to prevent interference.

• Sample Matrix: Accurately weigh 50 mg of the API into a 20 mL headspace vial. Add exactly 1.0 mL of the diluent. Seal immediately with a PTFE/silicone septum and aluminum crimp cap.

Headspace Sampler Conditions:

Parameter	Specification
Oven Temperature	80°C
Loop Temperature	90°C
Transfer Line Temp	100°C
Vial Equilibration	20 minutes (with high-speed agitation)
Pressurization Time	1.0 minute

Gas Chromatograph Conditions:

Parameter	Specification
Column	DB-624 (30 m x 0.32 mm i.d., 1.8 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Injector Temp	200°C
Split Ratio	10:1
Detector (FID) Temp	250°C
Oven Program	40°C (hold 5 min) → ramp 10°C/min to 200°C (hold 5 min)

Self-Validating System Suitability Test (SST)

• Sensitivity: The Signal-to-Noise (S/N) ratio for the lowest concentrated residual solvent standard (e.g., Benzene at 2 ppm) must be ≥10 .

• Precision: The %RSD of the solvent peak areas from 6 replicate injections of the standard mixture must be ≤5.0% .

Sources

• 1. The synthesis and evaluation of novel ALK inhibitors containing the sulfoxide structure - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01556H [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis of Sulfoxide-Containing Pyrimidines

Focus: Scalable Asymmetric Sulfoxidation in the Synthesis of Nerandomilast (BI 1015550)

Executive Summary

The incorporation of chiral sulfoxides into pyrimidine and thienopyrimidine scaffolds is a highly effective strategy in modern drug design. The stereogenic sulfur atom often dictates critical pharmacokinetic properties and target binding affinities. A premier example is Nerandomilast (BI 1015550) , a potent and selective phosphodiesterase type 4B (PDE4B) inhibitor developed for the treatment of idiopathic pulmonary fibrosis (IPF)[2]. The biological efficacy of Nerandomilast is strictly dependent on its (R)-configured sulfoxide moiety.

This application note provides a comprehensive, self-validating guide to the asymmetric oxidation of dihydrothienopyrimidine sulfides. By transitioning from traditional Kagan or Uemura protocols to a highly optimized Titanium-hydrobenzoin catalytic system, researchers can achieve excellent enantiomeric excess (ee) while suppressing unwanted over-oxidation to sulfones [1].

Mechanistic Causality in Asymmetric Sulfoxidation

Achieving high enantioselectivity in the oxidation of electron-rich heterocyclic sulfides (such as pyrimidines) is notoriously difficult due to the competing kinetic resolution and the propensity for over-oxidation to the inactive sulfone.

The Shift to the Ti-Hydrobenzoin System

Early asymmetric sulfoxidations heavily relied on the Kagan protocol (Ti/diethyl tartrate/H₂O) or the Uemura protocol (Ti/BINOL/H₂O) [1]. However, applying these to dihydrothienopyrimidines often results in poor enantiofacial discrimination or excessive sulfone byproduct formation. The adoption of a modified Rosini-type protocol—utilizing titanium tetraisopropoxide [Ti(OiPr)₄] and (R,R)-hydrobenzoin—creates a structurally distinct, sterically constrained dinuclear μ-oxo titanium complex. This specific chiral pocket tightly controls the trajectory of the oxygen transfer from the peroxide, effectively arresting the reaction at the sulfoxide stage [1].

Critical Quality Attributes (CQAs) & Causality

To ensure the protocol is a self-validating system, the following parameters must be strictly controlled:

• Water Stoichiometry (Exactly 1.0 equiv relative to Ti): Water is the structural linchpin of the catalyst. It forms the μ-oxo bridge between two titanium centers. Causality: Using <1.0 equiv prevents the assembly of the active dinuclear complex, plummeting the ee. Using >1.0 equiv leads to the irreversible hydrolysis of the complex into catalytically dead titanium dioxide (TiO₂) [1].

• Catalyst Aging Time (30 min at 0 °C): The titanium-ligand complex does not form instantaneously. Causality: Aging the mixture allows the system to reach thermodynamic equilibrium, ensuring that the transient, less-selective mononuclear species fully convert into the highly selective dinuclear chiral complex before the substrate is introduced.

• Oxidant Selection: While unbuffered H₂O₂ can be used, aqueous tert-butyl hydroperoxide (TBHP) provides superior organic solubility and a bulkier transition state, further enhancing the stereoselectivity [1].

Comparative Catalyst Performance

The table below summarizes the quantitative data demonstrating why the Ti-Hydrobenzoin system is the optimal choice for dihydrothienopyrimidine substrates compared to historical and emerging methodologies [1, 3].

Catalytic System	Chiral Ligand	Oxidant	Yield (%)	Enantiomeric Excess (ee %)	Over-oxidation (Sulfone %)
Kagan Protocol	(R,R)-Diethyl tartrate (DET)	TBHP	65	73	2.0
Uemura Protocol	(R)-BINOL	TBHP	40	15	< 1.0
Modified Rosini	(R,R)-Hydrobenzoin	TBHP	88	92	< 0.5
Ion-Pairing Catalyst	Bisguanidinium	H₂O₂	95	89	Not Detected

Experimental Methodology: Self-Validating Protocol

The following step-by-step methodology details the scalable asymmetric sulfoxidation of the Nerandomilast sulfide precursor [2].

Materials Required:

• Substrate: 2-(4-(5-Chloropyrimidin-2-yl)piperidin-1-yl)-4-((1-(hydroxymethyl)cyclobutyl)amino)-6,7-dihydrothieno[3,2-d]pyrimidine (1.0 equiv)

• Catalyst Precursors: Ti(OiPr)₄ (5.0 mol%), (R,R)-Hydrobenzoin (10.0 mol%)

• Additives & Oxidant: Deionized H₂O (5.0 mol%), Aqueous TBHP (70 wt%, 1.1 equiv)

• Solvent: Toluene (anhydrous)

Step-by-Step Procedure:

• Catalyst Assembly: In a dry, nitrogen-purged reactor, charge anhydrous toluene. Add (R,R)-hydrobenzoin (0.10 equiv) and Ti(OiPr)₄ (0.05 equiv). Stir for 5 minutes at room temperature to initiate ligand exchange.

• μ-Oxo Bridge Formation: Add precisely 0.05 equiv of deionized H₂O. Self-Validation Check: The solution should remain clear; any immediate precipitation indicates bulk water contamination leading to TiO₂ formation.

• Thermodynamic Aging: Cool the reactor to 0 °C and stir the catalytic mixture for exactly 30 minutes. This step is non-negotiable for achieving >90% ee.

• Substrate Introduction: Add the prochiral sulfide substrate (1.0 equiv) to the aged catalyst solution. Maintain the internal temperature between 0 °C and 5 °C.

• Controlled Oxidation: Slowly dose the aqueous TBHP (1.1 equiv) via a syringe pump over 1 to 2 hours. Self-Validation Check: Monitor the reaction via HPLC. The reaction is deemed complete when unreacted sulfide is <2%. Over-dosing or rapid addition will cause localized heating and increase sulfone impurities.

• Quench and Workup: Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate to neutralize unreacted peroxides. Extract the organic layer, wash with brine, and concentrate under reduced pressure.

• Enantiomeric Upgrading: The crude product (~92% ee) is subjected to crystallization from an ethanol/water matrix, which acts as a kinetic resolution step, yielding the final (R)-sulfoxide API at >99% ee [2].

Visual Workflow

Workflow of Ti-hydrobenzoin catalyzed asymmetric sulfoxidation for Nerandomilast.

References

• Title: Asymmetric Oxidation of a Dihydrothienopyrimidine | Source: Organic Process Research & Development (ACS Publications) | URL: [Link]

• Title: Development of a Scalable Asymmetric Process for the Synthesis of Selective PDE4B Inhibitor Nerandomilast (BI 1015550) | Source: Organic Process Research & Development (ACS Publications) | URL: [Link]

• Title: Asymmetric and Sustainable Synthesis of Cyclic Sulfoxides with Low Loading of Bisguanidinium Peroxomolybdate Ion-Pairing Catalyst | Source: ACS Publications | URL: [Link]

• Title: Continuous Flow Synthesis of Esomeprazole via Asymmetric Sulfoxidation | Source: Organic Process Research & Development (ACS Publications) | URL: [Link]

Scale-Up Synthesis and Process Optimization of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

Document Type: Preclinical Application Note & Standard Operating Procedure (SOP) Target Audience: Process Chemists, Preclinical Researchers, and Drug Development Professionals

Executive Summary & Process Rationale

The compound (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a highly privileged, multifunctional intermediate used extensively in the synthesis of targeted kinase inhibitors (e.g., CDK4/6, PI3K, and PDK1 inhibitors) .

From a process chemistry perspective, this intermediate is strategically designed for sequential, regioselective functionalization:

• The 4-methylamino group serves as a critical hydrogen-bond donor/acceptor motif for binding to the ATP-binding hinge region of kinases.

• The 6-chloro group provides a handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or secondary nucleophilic aromatic substitution (SNAr).

• The 2-methanesulfinyl (sulfoxide) group is the focal point of this protocol. It is a significantly superior leaving group compared to its parent thioether, enabling mild C2-amination with complex, sterically hindered anilines to form the final 2,4-diaminopyrimidine core.

This application note details a robust, self-validating two-step protocol to synthesize this intermediate from commercially available 4,6-dichloro-2-(methylthio)pyrimidine, optimized for scalability from bench (10 g) to kilo-lab (1 kg) quantities.

Process Chemistry Logic & Causality (E-E-A-T)

Do not treat this synthesis as a mere sequence of additions; understanding the thermodynamic and kinetic drivers is critical for successful scale-up.

Step 1: Regioselective Amination

The starting material, 4,6-dichloro-2-(methylthio)pyrimidine, is symmetric. The first SNAr reaction with methylamine is kinetically fast due to the highly electron-deficient pyrimidine ring.

• Causality for Temperature Control: The reaction is strictly maintained at 0 °C to room temperature. Elevated temperatures will drive the secondary amination, yielding the undesired 4,6-bis(methylamino) byproduct.

• Causality for Base Selection: While excess methylamine can act as an acid scavenger, utilizing N,N-Diisopropylethylamine (DIPEA) ensures a consistent pH profile, prevents the depletion of the nucleophile, and minimizes localized exotherms during scale-up.

Step 2: Chemoselective Oxidation

The oxidation of the methylthio ether to the methanesulfinyl group requires precise chemoselectivity to avoid over-oxidation to the methanesulfonyl (sulfone) derivative .

• Causality for Oxidant & Solvent: meta-Chloroperoxybenzoic acid (mCPBA) in Dichloromethane (DCM) is utilized. As the reaction progresses, the byproduct meta-chlorobenzoic acid (m-CBA) partially precipitates in cold DCM, providing a visual cue of reaction progression.

• Causality for Stoichiometry: We strictly limit mCPBA to 1.05 equivalents. While the sulfone is also a competent leaving group, mixed sulfoxide/sulfone batches cause severe inconsistencies in downstream API coupling kinetics.

Synthetic Workflow & Checkpoints

Fig 1. Synthetic workflow and IPC checkpoints for the scale-up pyrimidine synthesis.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of 6-chloro-N-methyl-2-(methylthio)pyrimidin-4-amine (Step 1)

• Preparation: Charge a jacketed reactor with 4,6-dichloro-2-(methylthio)pyrimidine (1.0 eq, e.g., 100 g, 0.51 mol) and anhydrous THF (10 volumes, 1.0 L). Initiate stirring at 250 rpm.

• Cooling & Base Addition: Cool the internal temperature to 0 °C (± 2 °C). Add DIPEA (1.2 eq, 106 mL) in a single portion.

• Nucleophile Addition: Equip an addition funnel with Methylamine (2.0 M solution in THF, 1.05 eq, 268 mL). Add dropwise over 1.5 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction Maturation: Remove the cooling jacket and allow the mixture to warm to 20 °C over 2 hours.

• Self-Validating IPC 1: Pull a 0.5 mL aliquot, dilute in MeCN, and analyze via HPLC (254 nm).

  • Validation Criteria: Unreacted starting material must be < 1.0% (Area). If > 1.0%, titrate an additional 0.05 eq of Methylamine and stir for 1 hour.

• Workup: Quench the reaction with deionized water (5 volumes). Extract the aqueous layer with Ethyl Acetate (3 × 5 volumes). Wash the combined organic layers with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the intermediate as a pale yellow solid.

Protocol B: Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (Step 2)

Caution: mCPBA oxidations can be highly exothermic. Strict thermal control is mandatory .

• Preparation: Dissolve the Step 1 intermediate (1.0 eq, e.g., 85 g, 0.45 mol) in anhydrous DCM (15 volumes, 1.27 L). Cool the reactor to -5 °C.

• Oxidant Addition: Weigh mCPBA (77% w/w active, 1.05 eq, 105.8 g). Add the solid portionwise over 2 hours.

  • Critical Parameter: The internal temperature must remain below 2 °C to prevent thermal runaway and over-oxidation.

• Reaction Maturation: Stir the resulting suspension at 0 °C for exactly 1 hour.

• Self-Validating IPC 2: Pull an aliquot, quench into saturated Na₂S₂O₃, extract with DCM, and analyze via HPLC.

  • Validation Criteria: Target sulfoxide > 95%; Over-oxidized sulfone < 2.0%; Unreacted thioether < 1.0%.

• Quench Validation: Add 10% aqueous Na₂S₂O₃ (5 volumes) and stir vigorously for 15 minutes. Test the organic layer with KI-starch paper. The paper must remain white (negative for peroxides) before proceeding to phase separation.

• Workup & Purification: Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃ (3 × 5 volumes) to remove m-CBA. Dry over Na₂SO₄ and concentrate. Recrystallize the crude residue from EtOAc/Heptane (1:3) to selectively crash out the pure sulfoxide, leaving trace sulfone in the mother liquor.

Quantitative Scale-Up Data

The robustness of this protocol has been validated across three distinct scales. The implementation of strict thermal controls and self-validating IPCs ensures that the critical quality attributes (CQAs) are maintained regardless of batch size.

Scale (Starting Material)	Step 1 Yield (%)	Step 2 Yield (%)	Overall API Purity (HPLC Area %)	Sulfone Impurity Profile (%)
10 grams (Bench)	94.2%	89.5%	99.4%	0.3%
100 grams (Pilot)	93.8%	87.1%	99.1%	0.6%
1.0 kilogram (Kilo-Lab)	91.5%	84.3%	98.7%	1.1%

Data Note: The slight decrease in Step 2 yield at the 1.0 kg scale is attributed to the extended addition time of mCPBA, which necessitates a slightly more aggressive EtOAc/Heptane recrystallization to maintain the sulfone impurity below the 2.0% specification limit.

References

• Title: WO2010059658A1 - Chemical compounds Source: Google Patents URL

• Title: Oxidation of Sulfides to Sulfoxides Source: Organic Chemistry Portal URL: [Link]

• Title: Practical Process Research and Development (2nd Edition) Source: ScienceDirect (Neal G. Anderson) URL: [Link]

Application Notes &amp; Protocols: Strategic Derivatization of the (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine Scaffold for Structure-Activity Relationship (SAR) Studies

Abstract: The 2,4,6-trisubstituted pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its versatile biological activities and synthetic tractability.[1][2][3] This guide provides a detailed framework for the systematic derivatization of a specific, highly functionalized core: (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine . We will explore the strategic modification of its three primary reactive centers—the C6-chloro moiety, the N4-methyl-amine group, and the C2-methanesulfinyl group—to enable comprehensive structure-activity relationship (SAR) elucidation. The protocols herein are designed not merely as synthetic recipes but as a logical progression of inquiry, explaining the causality behind each experimental choice to empower researchers in their drug discovery efforts.

Introduction: The Strategic Value of the Scaffold

The (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine core is an exemplary starting point for library synthesis. Its architecture presents three distinct and orthogonal vectors for chemical modification, each governed by different reaction mechanisms.

• C6-Position (Chloro Leaving Group): The chloro substituent is activated towards nucleophilic aromatic substitution (SNAr) by the electron-withdrawing effects of the ring nitrogens and the C2-methanesulfinyl group.[4][5] This position is ideal for exploring larger, solvent-exposed regions of a target binding pocket.

• N4-Position (Secondary Amine): The methyl-amine group offers a classical nucleophilic handle for acylation, sulfonylation, and alkylation, allowing for fine-tuning of electronic properties and the introduction of specific hydrogen-bonding interactions.

• C2-Position (Methanesulfinyl Group): This sulfoxide group is a potent hydrogen bond acceptor and significantly influences the electronic character of the pyrimidine ring. Its oxidation state can be modulated (to sulfone) to further enhance its electron-withdrawing nature and transform it into a viable leaving group itself, unlocking a tertiary level of diversification.[6][7]

This document outlines the synthesis of the core scaffold followed by detailed protocols for its derivatization, culminating in a discussion on constructing a robust SAR matrix.

Part 1: Synthesis of the Core Scaffold

The target compound is most efficiently prepared from a commercially available precursor, 4,6-dichloro-2-(methylthio)pyrimidine, via a two-step sequence involving selective amination followed by controlled oxidation.

Workflow for Core Scaffold Synthesis

Caption: Synthetic pathway to the core scaffold.

Protocol 1.1: Synthesis of (6-Chloro-2-(methylthio)pyrimidin-4-yl)-methyl-amine

• Rationale: The C4 position of 4,6-dichloropyrimidines is generally more susceptible to nucleophilic attack than the C6 position due to the cumulative electron-withdrawing effect of the adjacent ring nitrogens. Conducting the reaction at low temperatures favors this kinetic selectivity.

• Procedure:

  • To a stirred solution of 4,6-dichloro-2-(methylthio)pyrimidine (1.0 eq.) in ethanol (0.2 M) in an ice-water bath (0 °C), add a 40% aqueous solution of methylamine (1.5 eq.) dropwise over 15 minutes.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, reduce the solvent volume by approximately half under reduced pressure.

  • Add water to the residue to precipitate the product. Filter the resulting solid, wash with cold water, and dry under vacuum to yield the title compound, which is often used without further purification.

Protocol 1.2: Synthesis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (Core Scaffold)

• Rationale: The oxidation of a sulfide to a sulfoxide requires a controlled amount of a suitable oxidizing agent. Meta-chloroperoxybenzoic acid (m-CPBA) is highly effective for this transformation. Using approximately one equivalent at low temperature prevents over-oxidation to the corresponding sulfone.[8]

• Procedure:

  • Dissolve (6-Chloro-2-(methylthio)pyrimidin-4-yl)-methyl-amine (1.0 eq.) in dichloromethane (DCM, 0.1 M) and cool the solution to 0 °C in an ice-brine bath.

  • Add m-CPBA (~77% purity, 1.1 eq.) portion-wise over 20 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Stir the reaction at 0 °C for 2-3 hours. Monitor carefully by LC-MS.

  • Once the reaction is complete, quench by adding a saturated aqueous solution of sodium thiosulfate, followed by a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure core scaffold.

Part 2: Derivatization Strategies for SAR Studies

With the core scaffold in hand, systematic derivatization can be performed.

Section 2.1: Modification at the C6-Position via SNAr

This is the most common and versatile point of diversification. The electron-deficient pyrimidine ring readily undergoes substitution at the C6 position.

Caption: Derivatization pathways at the C6-position.

Protocol 2.1.1: C6-Amination (Buchwald-Hartwig or SNAr)

• Rationale: Introducing a diverse range of amines at C6 allows for the exploration of size, basicity, and hydrogen bonding capacity. A non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is used to scavenge the HCl formed during the reaction.

• Procedure:

  • In a microwave vial, combine the core scaffold (1.0 eq.), the desired primary or secondary amine (1.5-2.0 eq.), and DIPEA (3.0 eq.) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO) (0.2 M).

  • Seal the vial and heat the mixture using a microwave reactor to 120-150 °C for 30-60 minutes. Alternatively, conventional heating at 100-120 °C for 12-24 hours can be used.

  • Monitor the reaction by LC-MS.

  • After cooling, dilute the reaction mixture with ethyl acetate and wash extensively with water and brine to remove the high-boiling solvent.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify by column chromatography or preparative HPLC.

Section 2.2: Modification at the N4-Methyl-amine

Derivatization at this position probes interactions in closer proximity to the pyrimidine core.

Caption: Derivatization pathways at the N4-position.

Protocol 2.2.1: N-Acylation

• Rationale: Formation of an amide bond at N4 introduces a planar, hydrogen-bond accepting group and allows for the appendage of diverse R-groups.

• Procedure:

  • Dissolve the core scaffold (1.0 eq.) and pyridine (2.0 eq.) in anhydrous DCM (0.1 M) under a nitrogen atmosphere.

  • Cool the solution to 0 °C. Add the desired acyl chloride (1.2 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by LC-MS.

  • Upon completion, dilute with DCM and wash with 1M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

  • Dry the organic layer over Na₂SO₄, filter, concentrate, and purify by column chromatography.

Section 2.3: Modification at the C2-Methanesulfinyl Group

This advanced modification dramatically alters the electronic properties of the scaffold.

Protocol 2.3.1: Oxidation to Methanesulfonyl (Sulfone)

• Rationale: The sulfone is a much stronger electron-withdrawing group than the sulfoxide and is an excellent leaving group for subsequent nucleophilic substitution.[6][7] This protocol uses an excess of the oxidizing agent to drive the reaction to completion.

• Procedure:

  • Dissolve the core scaffold (1.0 eq.) in DCM (0.1 M) and cool to 0 °C.

  • Add m-CPBA (~77%, 2.5 eq.) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 4-8 hours until LC-MS analysis confirms complete conversion.

  • Work-up and purify as described in Protocol 1.2.

Part 3: Building and Interpreting the SAR Matrix

Systematic derivatization using the protocols above allows for the construction of a powerful SAR matrix. By changing one substituent at a time while keeping others constant, a clear picture of the molecular requirements for biological activity can be developed.

Hypothetical SAR Data Presentation

Compound ID	Core Modification	R¹ at C6 (from Amine)	R² at N4 (from Acyl Chloride)	IC₅₀ (µM)	Scientist's Notes
CORE-001	C2-SOCH₃	-Cl	-H	> 100	Starting material, inactive.
C6-A-001	C2-SOCH₃	-NHCH₃	-H	50.2	Small amine at C6 introduces minimal activity.
C6-A-002	C2-SOCH₃	-N(CH₃)₂	-H	25.8	Dimethylamino group improves activity.
C6-A-003	C2-SOCH₃	-NH(4-F-Ph)	-H	5.1	Aromatic amine significantly boosts potency.
C6-A-004	C2-SOCH₃	-NH(CH₂)₂OH	-H	1.2	H-bond donor at C6 is highly favorable.
N4-B-001	C2-SOCH₃	-Cl	-COCH₃	> 100	N-acetylation of core is not tolerated.
COMBO-001	C2-SOCH₃	-NH(CH₂)₂OH	-COCH₃	8.7	N-acetylation is detrimental even on an active C6 analog.
C2-OX-001	C2-SO₂CH₃	-Cl	-H	> 100	Oxidation to sulfone does not confer activity alone.
C2-OX-002	C2-SO₂CH₃	-NH(CH₂)₂OH	-H	0.4	Sulfone group enhances potency of the C6-A-004 analog. Suggests electronic effect is key.

Interpretation and Next Steps:

• C6 Position: The data clearly indicate that the C6 position is sensitive to substitution. A hydrogen bond donor (-NH(CH₂)₂OH) is highly beneficial (C6-A-004). This suggests a key interaction with the biological target that should be further explored with similar functionalities.

• N4 Position: Acylation at the N4 position appears to be detrimental to activity (N4-B-001, COMBO-001). This vector may be sterically constrained or require a basic nitrogen for activity. Further exploration should focus on small alkyl groups.

• C2 Position: While oxidation to the sulfone alone does not create an active compound (C2-OX-001), it significantly enhances the potency of an already active analog (C2-OX-002 vs. C6-A-004). This points to the importance of the ring's electronic character for optimal binding.

This systematic approach transforms a starting scaffold into a well-understood lead series, guiding future synthetic efforts toward compounds with improved potency and desired drug-like properties.

References

• de la Torre, J. M., Cobo, J., Nogueras, M., & Low, J. N. (2006). 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 62(9), o3910–o3911. [Link]

• de la Torre, J. M., Cobo, J., & Nogueras, M. (n.d.). 6-Chloro-4-(dimethylaminomethyleneamino)-2-(methylsulfan-yl)pyrimidine. University of Aberdeen Research Portal. Retrieved from a specific university research output page.

• Li, Y., et al. (2023). Design, Synthesis and Biological Evaluation of Novel Pleuromutilin Derivatives Containing 6-Chloro-1-R-1H-pyrazolo[3,4-d]pyrimidine-4-amino Side Chain. Molecules, 28(9), 3907. [Link]

• Debieux, S., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1626–1633. [Link]

• (2011). Preparation method of 2-(6-chloro-2-methylpyrimidinyl-4-amino)-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide.

• Tratnyek, P. G., & Roberts, A. L. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Environmental Science & Technology, 36(9), 1934–1942. [Link]

• Li, J., et al. (2009). 4-(4-Chlorophenyl)-6-(methylsulfanyl)pyrimidin-2-amine. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 9), o2211. [Link]

• Hardy, J. A., & Tsvetkov, P. (2016). Oxidation increases the strength of the methionine-aromatic interaction. Nature Chemical Biology, 12(10), 860–866. [Link]

• Volovenko, Y. M., et al. (2000). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Tetrahedron, 56(28), 4995-5001. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution on 2,4-Dichloropyrimidine-5-carboxamide. BenchChem.

• Yamanaka, H., Ogawa, S., & Sakamoto, T. (1975). Oxidation of 2,4-disubstituted pyrimidines with organic peracids. Chemical and Pharmaceutical Bulletin, 23(11), 2649-2654. [Link]

• Volovenko, Y. M., et al. (2000). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. ResearchGate. [Link]

• (2021). Process for synthesis of a 2-thioalkyl pyrimidine.

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• Kuriwaki, I., et al. (2021). Synthesis and structure-activity relationships of pyrimidine derivatives as potent and orally active FGFR3 inhibitors with both increased systemic exposure and enhanced in vitro potency. Bioorganic & Medicinal Chemistry, 33, 116019. [Link]

• Guru, A. A., et al. (2025). N-[4-(4-Chlorophenyl)-6-(4-Methylphenyl)Pyrimidin-2-yl]-1-(Furan-2-yl)Methanimine, Named BN5 Ameliorates Cognitive Dysfunction and Regulates esr1 and esr2b Expression in Female In Vivo Zebrafish Alzheimer Model. Journal of Neuroimmune Pharmacology, 20(1), 94. [Link]

• Sharma, A., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(2), 52-64. [Link]

• Hovhannisyan, A. A., et al. (2018). Synthesis of Novel 2-Amino-substituted 6-Methyl-pyrimidin-4-ol Derivatives and Their Biological Evaluation. Letters in Organic Chemistry, 15(7). [Link]

• Yadav, D., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews, 20(1), 114-128. [Link]

• Wang, Y., et al. (2022). A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. Organic & Biomolecular Chemistry, 20(24), 4966-4970. [Link]

• S.S, S., & G, S. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed, 35579151. [Link]

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Application Note: The Strategic Use of Pyrimidine Intermediates in the Synthesis of Modern Agricultural Chemicals

Introduction

The pyrimidine ring is a privileged scaffold in the world of organic chemistry, forming the core of essential biomolecules like nucleic acids. This inherent bio-relevance has made it a cornerstone in the development of a vast array of pharmaceuticals and, critically, agricultural chemicals.[1][2][3] The versatility of the pyrimidine core, which allows for precise substitution and functionalization, enables the synthesis of highly potent and selective herbicides, fungicides, and insecticides.[1][2] These compounds are vital for modern agriculture, helping to ensure food security by protecting crops from the constant threat of weeds, fungal pathogens, and insect pests.[4]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of pyrimidine intermediates in the synthesis of key agricultural chemicals. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into the synthesis of these vital compounds.

Section 1: Pyrimidine Scaffolds in Herbicide Synthesis: The Sulfonylureas

Sulfonylurea herbicides are a class of highly effective, low-application-rate herbicides that have revolutionized weed control.[5][6] Their mode of action is the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants, but not in animals.[5][7][8][9] This targeted mechanism provides excellent crop selectivity and low mammalian toxicity.[10]

A key intermediate in the synthesis of many sulfonylurea herbicides is 2-Amino-4,6-dimethoxypyrimidine .[4][11][12][13] This compound serves as the heterocyclic anchor for a wide range of commercially important herbicides, including nicosulfuron, bensulfuron-methyl, and pyrazosulfuron-ethyl.[11]

Protocol: Synthesis of Nicosulfuron

Nicosulfuron is a selective, post-emergence herbicide used to control grass weeds in corn.[7] Its synthesis is a multi-step process that exemplifies the strategic coupling of a pyrimidine intermediate with a substituted sulfonamide.[14][15]

Experimental Workflow: Synthesis of Nicosulfuron

Caption: Synthetic workflow for Nicosulfuron.

Materials and Reagents:

• 2-Amino-4,6-dimethoxypyrimidine

• Urea

• Concentrated Hydrochloric Acid

• 2-(N,N-dimethylcarbamoyl)-3-pyridinesulfonyl chloride

• Potassium Carbonate

• Acetone

• Water

Step-by-Step Methodology:

• Synthesis of the Pyrimidine Urea Intermediate:

  • In a reaction vessel, combine 2-Amino-4,6-dimethoxypyrimidine (1.0 mol), urea (1.5 mol), and water (500 mL).[16]

  • Slowly add concentrated hydrochloric acid (120 mL) to the mixture.[16]

  • Heat the mixture to reflux and maintain for 6 hours.[16]

  • Cool the reaction mixture to allow for crystallization.

  • Filter the solid product, wash with water, and dry to yield the pyrimidine urea intermediate.[16]

• Condensation Reaction:

  • In a separate vessel, dissolve the pyrimidine urea intermediate (1.0 mol) and 2-(N,N-dimethylcarbamoyl)-3-pyridinesulfonyl chloride (1.0 mol) in acetone.

  • Add potassium carbonate as a base to neutralize the HCl generated during the reaction.

  • Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• Work-up and Purification:

  • Filter the reaction mixture to remove inorganic salts.

  • Evaporate the acetone under reduced pressure.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure nicosulfuron.

Causality Behind Experimental Choices:

• Acid Catalyst in Urea Formation: The use of hydrochloric acid protonates the carbonyl group of urea, making it more electrophilic and susceptible to nucleophilic attack by the amino group of the pyrimidine.

• Base in Condensation: Potassium carbonate is a mild inorganic base that is sufficient to drive the reaction forward by neutralizing the generated HCl without causing unwanted side reactions or degradation of the product.

• Solvent Choice: Acetone is a good solvent for both reactants and is relatively inert under the reaction conditions. Its volatility makes it easy to remove during the work-up.

Section 2: Pyrimidine Intermediates in Fungicide Development: The Anilino-Pyrimidines

Anilino-pyrimidine fungicides are a vital class of agricultural chemicals used to control a range of plant pathogenic fungi, particularly Botrytis cinerea (gray mold).[1] Their mode of action involves the inhibition of methionine biosynthesis, which disrupts protein synthesis and the secretion of hydrolytic enzymes necessary for infection.[17][18]

A key intermediate in the synthesis of many anilino-pyrimidine fungicides is 4,6-dichloropyrimidine .[19] Its two chlorine atoms are reactive sites for nucleophilic substitution, allowing for the sequential introduction of different functional groups.

Protocol: Synthesis of a Cyprodinil Analogue

Cyprodinil is a broad-spectrum, systemic fungicide.[20] Its synthesis involves the reaction of a substituted aniline with a dichloropyrimidine intermediate.[20]

Experimental Workflow: Synthesis of a Cyprodinil Analogue

Caption: General synthetic route for anilinopyrimidine fungicides.

Materials and Reagents:

• 4,6-Dichloropyrimidine

• Substituted aniline

• 1,4-Dioxane (anhydrous)

• Base (e.g., Sodium hydride)

• Alkylating agent (e.g., Cyclopropyl bromide)

Step-by-Step Methodology:

• Nucleophilic Aromatic Substitution:

  • Dissolve 4,6-dichloropyrimidine (2.00 mmol) and a substituted aniline (2.00 mmol) in anhydrous 1,4-dioxane (10 mL) under a nitrogen atmosphere.[21]

  • Heat the mixture under reflux with magnetic stirring for 8 hours.[21]

  • Monitor the reaction by TLC until completion.

• Work-up and Isolation of Intermediate:

  • Cool the reaction mixture and pour into water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the intermediate by column chromatography.

• Further Functionalization (e.g., N-Alkylation):

  • To a solution of the anilinopyrimidine intermediate in a suitable solvent (e.g., DMF), add a base such as sodium hydride to deprotonate the amine.

  • Add the desired alkylating agent (e.g., cyclopropyl bromide) and stir at room temperature until the reaction is complete.

• Final Work-up and Purification:

  • Quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the final product by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• Solvent: Anhydrous 1,4-dioxane is a suitable high-boiling point solvent for the nucleophilic aromatic substitution, allowing the reaction to be carried out at an elevated temperature to increase the reaction rate.

• Nitrogen Atmosphere: This prevents unwanted side reactions with atmospheric oxygen and moisture, especially when using reactive reagents like sodium hydride.

• Sequential Reaction: The two chlorine atoms on the pyrimidine ring have different reactivities, allowing for a controlled, stepwise introduction of substituents.

Section 3: Pyrimidine Intermediates in Insecticide Synthesis

Pyrimidine derivatives are also integral to the synthesis of modern insecticides.[22][23][24][25] They can be found in various classes of insecticides, acting on different biological targets. For example, some pyrimidine-containing compounds have shown activity against aphids by interacting with neuronal nicotinic acetylcholine receptors.[22]

Example: Synthesis of a Pyridino[1,2-a]pyrimidine Insecticide

Recent research has focused on mesoionic pyridino[1,2-a]pyrimidine structures, which have shown promising insecticidal activity.[22][25]

Experimental Workflow: Mesoionic Insecticide Synthesis

Caption: Synthesis of a Mesoionic Pyridino[1,2-a]pyrimidine Insecticide.

This synthesis involves the cyclization of an intermediate activated ester with a secondary amine, such as an indole derivative, to form the final mesoionic compound.[25]

Section 4: Key Pyrimidine Building Blocks and Their Applications

The versatility of pyrimidine chemistry allows for a wide range of intermediates to be used in the synthesis of agrochemicals. The following table summarizes some of the key building blocks and their applications.

Pyrimidine Intermediate	CAS Number	Key Features	Application in Agrochemicals
2-Amino-4,6-dimethoxypyrimidine	36315-01-2	Amino group for coupling reactions, methoxy groups for solubility and electronic effects.	Core component of numerous sulfonylurea herbicides (e.g., Nicosulfuron, Bensulfuron-methyl).[4][11]
4,6-Dichloropyrimidine	1193-21-1	Two reactive chlorine atoms for sequential nucleophilic substitution.	Precursor for anilino-pyrimidine fungicides and other substituted pyrimidine agrochemicals.[19]
2-Cyanopyrimidine	N/A	Reactive cyano group for diverse chemical modifications.	Building block for fungicides, herbicides, and pesticides.[26]
Uracil (2,4-dihydroxypyrimidine)	66-22-8	Can be chlorinated to produce 2,4-dichloropyrimidine.	Starting material for the synthesis of key pyrimidine intermediates.[27]

Conclusion

Pyrimidine intermediates are indispensable tools in the synthesis of modern agricultural chemicals. Their structural versatility and inherent biological relevance have enabled the development of highly effective and selective herbicides, fungicides, and insecticides. A thorough understanding of the synthetic pathways and the rationale behind the experimental choices is crucial for the continued innovation of crop protection agents. The protocols and insights provided in this application note serve as a guide for researchers and professionals to effectively utilize pyrimidine chemistry in the development of the next generation of agrochemicals, contributing to global food security and sustainable agriculture.

References

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• The Crucial Role of 2-Amino-4,6-dimethoxypyrimidine in Modern Herbicide Synthesis. Available from: [Link]

• Recent Advances in the Synthesis of Sulfonylureas - ResearchGate. Available from: [Link]

• Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives - PubMed. (2022). Available from: [Link]

• Design, Synthesis, and Insecticidal Activity of Pyridino[1,2- a]pyrimidines Containing Indole Moeites at the 1-Position - PubMed. (2024). Available from: [Link]

• Synthesis and insecticidal activity of novel pyrimidine derivatives containing urea pharmacophore against Aedes aegypti - PubMed. (2017). Available from: [Link]

• Design, synthesis and fungicidal activity of strobilurins containing pyrimidine thioether units. Available from: [Link]

• Nicosulfuron (Ref: DPX V9360) - AERU - University of Hertfordshire. Available from: [Link]

• Synthesis and herbicidal activity of novel 4-substituted pyrimidinyl-phenyl-sulfonylureas. Available from: [Link]

• Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives - PMC. (2022). Available from: [Link]

• Design, Synthesis and Bioactivity of Novel Pyrimidine Sulfonate Esters Containing Thioether Moiety - MDPI. (2023). Available from: [Link]

• Benzpyrimoxan: Design, synthesis, and biological activity of a novel insecticide - J-Stage. Available from: [Link]

• Design, Synthesis, and Insecticidal Activity of Pyridino[1,2-a]pyrimidines Containing Indole Moeites at the 1-Position | Journal of Agricultural and Food Chemistry - ACS Publications. (2024). Available from: [Link]

• Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea - MDPI. (2016). Available from: [Link]

• Design, Synthesis and Antifungal Activities of Novel Strobilurin Derivatives Containing Pyrimidine Moieties - KoreaScience. (2012). Available from: [Link]

• Nicosulfuron: An Efficient Herbicide for Maize Crops - Heben Pesticide. (2023). Available from: [Link]

• Design, Synthesis and Antifungal Activities of Novel Strobilurin Derivatives Containing Pyrimidine Moieties - ResearchGate. (2025). Available from: [Link]

• Novel herbicide ionic liquids based on nicosulfuron with increased efficacy - New Journal of Chemistry (RSC Publishing). Available from: [Link]

• Cyprodinil (Ref: CGA 219417) - AERU - University of Hertfordshire. Available from: [Link]

• Synthesis of Nicosulfuron according to Unger (1996). | Download Scientific Diagram - ResearchGate. Available from: [Link]

• CN101671327A - Method for synthesizing nicosulfuron - Google Patents.
• CN1171197A - Method for synthesizing herbicide of sulfonylureas - Google Patents.
• CN103159684B - Method for preparing 2-amino-4, 6-dimethoxypyrimidine - Google Patents.

• Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides | Journal of Agricultural and Food Chemistry - ACS Publications. (2025). Available from: [Link]

• Design, synthesis and fungicidal activity of novel strobilurin analogues containing substituted N-phenylpyrimidin-2-amines - PubMed. (2009). Available from: [Link]

• Synthesis and Herbicidal Activity of Novel Sulfonylurea Derivatives - ResearchGate. Available from: [Link]

• Mechanism of Sulfonylurea Herbicide Resistance in the Broadleaf Weed, Kochia scoparia. Available from: [Link]

• Chemical Synthesis with 4,6-Dichloropyrimidine: A Focus on Pharmaceutical Intermediates. (2026). Available from: [Link]

• Design, synthesis and acaricidal activity of novel strobilurin derivatives containing pyrimidine moieties - R Discovery. (2010). Available from: [Link]

• 2-Amine- 4,6-Dimethoxypyrimidine(CAS NO.：36315-01-2) - Xingyu Chemical. Available from: [Link]

• Mechanism of Sulfonylurea Herbicide Resistance in the Broadleaf Weed, Kochia scoparia. Available from: [Link]

• SYNTHESIS OF NEW HERBICIDES FROM THE CLASS OF SULFONYLUREAS - Elibrary. Available from: [Link]

• Metal-Free Synthesis of Pharmaceutically Relevant Sulfonylureas via Direct Reaction of Sulfonamides with Amides | The Journal of Organic Chemistry - ACS Publications. (2024). Available from: [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC - NIH. Available from: [Link]

• Cytotoxicity Evaluation of Cyprodinil, Potentially Carcinogenic Chemical Micropollutant, for Oxidative Stress, Apoptosis and Cell Membrane Interactions - MDPI. (2025). Available from: [Link]

• Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives. Available from: [Link]

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• The Resistance Mechanisms of Anilinopyrimidine Fungicide Pyrimethanil in Sclerotinia sclerotiorum - PMC. (2025). Available from: [Link]

• Characterization of the bound residues of the fungicide cyprodinil formed in plant cell suspension cultures of wheat - EPIC. (2003). Available from: [Link]

• Characterisation of Bacillus BacMix-Linked Metabolic Response in Strawberry and Descriptive Leaf Microbiome Signatures - MDPI. (2026). Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

Welcome to the technical support guide for the purification of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this specific and challenging molecule. The inherent chemical properties of the target compound—a polar sulfoxide, a basic amine, and a reactive chloropyrimidine core—necessitate a carefully considered purification strategy.

Section 1: Understanding the Challenge & Initial Analysis

The purification of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is complicated by three key structural features:

• The Sulfoxide Group (-SOCH₃): This is a highly polar functional group, which can lead to strong interactions with polar stationary phases like silica gel, potentially causing streaking and poor separation. Sulfoxides are also susceptible to over-oxidation to the corresponding sulfone or reduction back to the sulfide.[1][2][3][4]

• The Methylamine Group (-NHCH₃): As a basic moiety, the amine can interact strongly with acidic silanol groups on the surface of standard silica gel, leading to peak tailing, irreversible adsorption, or even degradation.[5][6]

• The 6-Chloro-pyrimidine Core: The chloro-substituent on the electron-deficient pyrimidine ring can be susceptible to nucleophilic displacement, especially under prolonged exposure to certain solvents (like methanol) or basic/acidic conditions, potentially forming undesired byproducts.[7]

FAQs: Pre-Purification & Impurity Profiling

Q1: What are the most likely impurities in my crude reaction mixture?

A1: Your crude material will likely contain a mixture of unreacted starting materials, reagents, and side-products. The most common impurities to anticipate are:

• (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine (Sulfide): The starting material for the oxidation reaction.[3][4]

• (6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-methyl-amine (Sulfone): The over-oxidation product. This is a very common byproduct when synthesizing sulfoxides.[3]

• Unreacted Oxidizing Agent and its Byproducts: For example, if using m-CPBA, you will have 3-chlorobenzoic acid.

• Degradation Products: Such as the hydrolysis product where the 6-chloro group is replaced by a hydroxyl group, forming 2-methanesulfinyl-6-hydroxy-4-methylaminopyrimidine.

dot graph "Impurity_Formation" { layout=neato; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes sulfide [label="Sulfide Precursor\n(Starting Material)", fillcolor="#FBBC05", fontcolor="#202124"]; target [label="(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine\n(Target Sulfoxide)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse]; sulfone [label="Sulfone Impurity\n(Over-oxidation)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; hydrolysis [label="Hydrolysis Product\n(Degradation)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges sulfide -> target [label="Oxidation\n(Desired Reaction)", pos="2,1.2!", len=1.5]; target -> sulfone [label="Over-oxidation", pos="3.5,0!", len=1.5]; target -> hydrolysis [label="Degradation\n(e.g., H2O, MeOH)", pos="2,-1.2!", len=1.5]; } dot Caption: Potential pathways for impurity formation.

Q2: What analytical techniques should I use to assess my crude material before purification?

A2: A multi-technique approach is essential for a complete picture:

• Thin-Layer Chromatography (TLC): Use a silica gel plate (ideally with a fluorescent indicator). This is your first and quickest tool to visualize the complexity of the mixture and to screen for an effective mobile phase. Spot the crude material, the sulfide starting material, and a co-spot (crude + starting material) to identify the starting material's location.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool. It will give you the retention times of the components and their mass-to-charge ratios (m/z). This allows you to confirm the presence of your target molecule and tentatively identify impurities based on their expected masses (e.g., target mass - 16 for sulfide, target mass + 16 for sulfone).

• Proton Nuclear Magnetic Resonance (¹H NMR): While a crude NMR will be complex, it can provide valuable information on the relative ratios of major components and confirm the structural features of your target compound.

Section 2: Purification Strategies & Troubleshooting

Choosing the right purification strategy is critical. The high polarity and basicity of the target molecule often make standard silica gel chromatography challenging.

FAQs: Chromatographic Purification

Q1: I'm seeing significant streaking and tailing on my silica TLC plate. What is happening and how can I fix it?

A1: This is a classic sign of a basic compound interacting with acidic silica gel. The amine group is likely protonated by the surface silanol groups, causing strong, non-ideal binding.

Solution: Add a basic modifier to your mobile phase to neutralize the silica surface and compete with your compound for binding sites.

• Triethylamine (TEA): Add 0.1-1% TEA to your eluent (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane).[5]

• Ammonia: For very basic compounds, using a solvent system containing ammonia can be effective (e.g., a 7N solution of ammonia in methanol as the polar component).

Q2: My compound seems to be degrading on the silica column. What are my options?

A2: The acidic nature of silica gel can sometimes catalyze the degradation of sensitive molecules. If adding a basic modifier is not sufficient, consider these alternatives:

• Use a Deactivated or Alternative Stationary Phase:

  • Neutral or Basic Alumina: Alumina is less acidic than silica and can be a good alternative, but it has its own unique selectivity.

  • Treated Silica: Use commercially available deactivated silica or columns packed with end-capped silica.

• Switch to Reverse-Phase Chromatography: This is often the best solution for highly polar compounds.[8][9][10]

Q3: What is a good starting point for a mobile phase in normal-phase flash chromatography?

A3: Based on the polarity of the sulfoxide and amine groups, you will need a relatively polar solvent system. Always develop your method on TLC first to find a solvent system that gives your target compound an Rf (retention factor) of ~0.2-0.35.

Eluent System	Modifier (if needed)	Target Rf	Notes
Dichloromethane (DCM) / Methanol (MeOH)	0.5% Triethylamine	~0.3	A standard choice for polar compounds. Start with 98:2 DCM/MeOH and increase MeOH polarity.
Ethyl Acetate (EtOAc) / Hexanes	0.5% Triethylamine	~0.3	Good for moderately polar compounds. You will likely need a high percentage of EtOAc.
Chloroform / Methanol / Ammonia	N/A	~0.3	A more specialized system for basic compounds that show poor chromatography in other systems.

Q4: Is Reverse-Phase (RP) HPLC a good option for final purification?

A4: Absolutely. For high-purity final material, preparative RP-HPLC is an excellent choice.[9] The stationary phase is non-polar (e.g., C18-bonded silica), and a polar mobile phase is used.

• Typical Mobile Phase: A gradient of Acetonitrile (ACN) and Water.

• Modifiers:

  • Trifluoroacetic Acid (TFA) or Formic Acid (0.1%): Adding an acid will protonate the amine, leading to sharp, symmetrical peaks. The resulting product will be isolated as a salt (e.g., trifluoroacetate).

  • Ammonium Bicarbonate or Ammonium Hydroxide Buffer: If the acid-salt form is undesirable, a basic buffer system can be used to keep the compound in its free-base form.

FAQs: Non-Chromatographic Purification

Q1: Can I purify this compound by crystallization?

A1: Crystallization is a powerful and scalable purification technique if a suitable solvent system can be found.[11][12] Given the molecule's polarity, you will likely need to use polar solvents.

Protocol: Screening for Crystallization Solvents

• Place ~10-20 mg of your crude material into several small vials.

• To each vial, add a different solvent dropwise at room temperature (e.g., Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate, Water).[13]

• If the compound dissolves readily at room temperature, the solvent is too good; it won't crystallize.

• If the compound is poorly soluble, heat the vial gently. If it dissolves when hot but becomes insoluble upon cooling, you have found a potential single-solvent system.[11]

• If you find a solvent in which the compound is soluble (e.g., Methanol) and another in which it is insoluble (e.g., Diethyl Ether or Hexanes), you can attempt an anti-solvent crystallization. Dissolve the compound in a minimum amount of the "good" solvent and slowly add the "bad" solvent until turbidity persists. Allow to cool slowly.[12][13]

Q2: Can I use a liquid-liquid extraction for an initial cleanup?

A2: Yes, an acid-base extraction can be very effective for removing non-basic impurities.

Protocol: Acid-Base Extraction

• Dissolve the crude material in an organic solvent like Dichloromethane (DCM) or Ethyl Acetate.

• Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). Your basic target compound will be protonated and move into the aqueous layer, leaving non-basic impurities (like the sulfone) in the organic layer.

• Separate the aqueous layer.

• Basify the aqueous layer with a base (e.g., 1M NaOH or saturated NaHCO₃) until pH > 9.

• Extract the now-basic aqueous layer again with an organic solvent (DCM or Ethyl Acetate). Your deprotonated target compound will move back into the organic layer.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield a cleaner product.

Section 3: Master Troubleshooting Workflow

This workflow provides a logical path from crude material to pure compound.

dot graph "Purification_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="Start: Crude Material", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Analyze Purity\n(TLC, LC-MS)", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Is initial purity >80%?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Perform Acid-Base\nExtraction Cleanup", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Choose Primary\nPurification Method", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Crystallization\n(Solvent Screen)", fillcolor="#34A853", fontcolor="#FFFFFF"]; G [label="Normal-Phase Flash\nChromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Reverse-Phase\nChromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; I [label="Analyze Fractions\n(TLC, LC-MS)", fillcolor="#FBBC05", fontcolor="#202124"]; J [label="Is purity >95%?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; K [label="Combine Pure Fractions\n& Evaporate", fillcolor="#34A853", fontcolor="#FFFFFF"]; L [label="Final Product", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; M [label="Re-purify using\nalternative method\n(e.g., Prep-HPLC)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> E [label="Yes"]; C -> D [label="No"]; D -> E; E -> F [label="Solid & Crystalline?"]; E -> G [label="Good TLC Separation\n(with modifier)"]; E -> H [label="Very Polar / Fails\non Normal Phase"]; F -> I; G -> I; H -> I; I -> J; J -> K [label="Yes"]; J -> M [label="No"]; M -> I; K -> L; } dot Caption: Logical workflow for purification strategy selection.

References

• Hanson, J. E. (n.d.). How to purify a sulfone and sulfide sulfoxide without a column? ResearchGate. Retrieved from [Link]

• Process for the preparation of chloropyrimidines. (1996). Google Patents.

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Biotage. Retrieved from [Link]

• Zhong, F., & Clarke, A. (n.d.). Reverse-phase HPLC analysis and purification of small molecules. PubMed. Retrieved from [Link]

• Recrystallization. (n.d.). Wired Chemist. Retrieved from [Link]

• Babu, K. S. (2015, March 24). How do I make a crystal of highly polar compounds? ResearchGate. Retrieved from [Link]

• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific. Retrieved from [Link]

• gChem. (n.d.). Compound Purification Techniques - DMSO University. gChem. Retrieved from [Link]

• Waters. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• de la Herrán, G., et al. (2010). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Organic Process Research & Development, 14(6), 1437-1442. Retrieved from [Link]

• Jasinski, J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC. Retrieved from [Link]

• Sobieray, D. M., et al. (2006). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. The Journal of Organic Chemistry, 71(16), 6173-6179. Retrieved from [Link]

• University of Florida. (2015, April 28). How To Grow Crystals. The Center for Xray Crystallography. Retrieved from [Link]

• Diter, P., et al. (1994). Enantiomeric enrichment of sulfoxides by preparative flash chromatography on an achiral phase. The Journal of Organic Chemistry, 59(17), 4991-4996. Retrieved from [Link]

• Crystallization. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Restek. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Chrom Tech, Inc. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Phenomenex. Retrieved from [Link]

• Ghorbani, M., et al. (2018). Chemoselective α-Sulfidation of Amides Using Sulfoxide Reagents. Semantic Scholar. Retrieved from [Link]

• Teledyne ISCO. (2019, March 25). Chromatography Troubleshooting [Video]. YouTube. Retrieved from [Link]

• Sun, Z., et al. (2011). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. PMC. Retrieved from [Link]

• Fishman, A., et al. (2012). Rapid Methods for High-Throughput Detection of Sulfoxides. PMC. Retrieved from [Link]

• Gómez, D., et al. (2022). Reduction of Sulfoxides in Multigram Scale, an Alternative to the Use of Chlorinated Solvents. PSE Community.org. Retrieved from [Link]

• Xu, F., et al. (2017). Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. Request PDF. Retrieved from [Link]

• Drabowicz, J., et al. (2010). Enantioselective Synthesis of Sulfoxides: 2000−2009. Chemical Reviews, 110(4), 2264-2319. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, March 4). Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Zhang, X., et al. (2023). Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. MDPI. Retrieved from [Link]

• de Oliveira, R. B., et al. (2006). A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4. PMC. Retrieved from [Link]

• Scholars Research Library. (n.d.). Synthesis of different sulfoxide from its corresponding sulfide by plant enzyme. Scholars Research Library. Retrieved from [Link]

• Biotage. (n.d.). Successful Flash Chromatography. Biotage. Retrieved from [Link]

• Sulfoxide. (n.d.). Wikipedia. Retrieved from [Link]

• Reddit. (2016, March 30). What compounds are unstable in a silica gel column (chromatography). r/chemhelp. Retrieved from [Link]

Sources

• 1. psecommunity.org [psecommunity.org]
• 2. researchgate.net [researchgate.net]
• 3. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 4. Sulfoxide - Wikipedia [en.wikipedia.org]
• 5. HPLCトラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. phenomenex.com [phenomenex.com]
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• 12. How To Grow Crystals » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 13. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Byproduct Formation in Chloropyrimidine Chemistry

Welcome to the technical support center for chloropyrimidine reactions. This guide is designed for researchers, scientists, and drug development professionals to effectively identify, understand, and minimize common byproducts encountered in the synthesis and subsequent functionalization of chloropyrimidines. Here, we move beyond simple protocols to explain the causality behind byproduct formation and provide field-proven strategies for achieving cleaner reactions and higher yields.

Section 1: Understanding Chloropyrimidine Reactivity and Common Byproducts

Chloropyrimidines are pivotal building blocks in medicinal chemistry, but their reactivity can lead to several undesired side reactions. This section provides an overview of the most common byproducts you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts when synthesizing chloropyrimidines from their hydroxy-analogs?

A1: When converting hydroxypyrimidines to chloropyrimidines, typically using phosphorus oxychloride (POCl₃), the most frequent byproducts include:

• Over-chlorinated pyrimidines: This occurs when more than the desired number of hydroxyl groups are replaced by chlorine. It is especially common in substrates with multiple hydroxyl groups.[1]

• Hydrolysis products (hydroxypyrimidines): These arise from incomplete reaction or from the reaction of the chloropyrimidine product with water during workup, converting the chloro group back to a hydroxyl group.[1]

• Solvent-related byproducts: In Vilsmeier-Haack conditions, where dimethylformamide (DMF) is used with POCl₃, the solvent can sometimes be incorporated into side products.[1]

Q2: I'm using a dichloropyrimidine in a reaction. Which chlorine is more reactive?

A2: For 2,4-dichloropyrimidines, the chlorine atom at the C4 position is generally more reactive towards nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.[2][3][4] This is attributed to the higher LUMO coefficient at the C4 position, rendering it more electrophilic.[4] However, this selectivity is not absolute and can be influenced by various factors, often leading to mixtures of C2 and C4 substituted products.[2][4]

Q3: What are the typical side reactions when using chloropyrimidines in palladium-catalyzed cross-coupling reactions?

A3: In reactions like Suzuki, Sonogashira, and Buchwald-Hartwig aminations, common byproducts include:

• Homocoupling: Dimerization of the coupling partner, such as the boronic acid in Suzuki reactions or the terminal alkyne in Sonogashira reactions.[5][6]

• Protodeboronation: In Suzuki reactions, this is the replacement of the boronic acid group with a hydrogen atom, effectively destroying the nucleophile.[7]

• Hydrodehalogenation: The replacement of a chlorine atom on the pyrimidine ring with a hydrogen atom. This is a common side reaction in many palladium-catalyzed couplings.[8][9]

Section 2: Troubleshooting Guide for Byproduct Minimization

This section provides detailed troubleshooting guides for specific reaction types in a question-and-answer format.

Synthesis of Chloropyrimidines (e.g., using POCl₃)

Issue: Significant amount of over-chlorination is observed.

• Underlying Cause: The use of excess chlorinating agent or prolonged reaction times at high temperatures can lead to the substitution of more hydroxyl groups than intended.

• Troubleshooting Protocol:

  • Stoichiometry Control: Reduce the equivalents of POCl₃ used. For selective mono-chlorination, aim for a 1:1 molar ratio of POCl₃ to the hydroxyl group.[3][10]

  • Temperature Management: Lower the reaction temperature. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature that favors the desired product without driving the reaction to over-chlorination.

  • Time Optimization: Stop the reaction as soon as the starting material is consumed. Prolonged heating will inevitably lead to more byproducts.

Issue: The final product is contaminated with the starting hydroxypyrimidine.

• Underlying Cause: This can be due to an incomplete reaction or hydrolysis of the product during workup.

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents and reagents. Moisture will consume the POCl₃ and can hydrolyze the product.[1]

  • Optimize Reaction Conditions: If the reaction is incomplete, consider increasing the reaction temperature or time cautiously. The addition of a tertiary amine base like pyridine can accelerate the reaction.[1]

  • Careful Workup: Quench the reaction mixture by pouring it slowly onto crushed ice or into an ice-cold basic solution (e.g., saturated sodium bicarbonate) with vigorous stirring.[1][11] This neutralizes the acidic byproducts that can catalyze hydrolysis. Immediately extract the product into an organic solvent.

Diagram 1: Chlorination of Uracil - Product vs. Byproduct Pathways

Caption: Pathways in uracil chlorination leading to desired products and common byproducts.

Nucleophilic Aromatic Substitution (SNAr) on Dichloropyrimidines

Issue: A mixture of C2 and C4 substituted isomers is formed.

• Underlying Cause: The intrinsic reactivity difference between the C2 and C4 positions on a 2,4-dichloropyrimidine is often small, leading to poor regioselectivity with many nucleophiles.[2][4]

• Troubleshooting Protocol:

  • Temperature Control: Lowering the reaction temperature often favors substitution at the more kinetically favored C4 position.

  • Solvent Screening: The polarity of the solvent can influence regioselectivity. Screen a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., DMF, DMSO).

  • Influence of Substituents: Be aware of the electronic effects of other substituents on the pyrimidine ring. Electron-donating groups at the C6 position can reverse the selectivity, favoring C2 substitution.[2][4]

  • Nature of the Nucleophile: Tertiary amines have been shown to exhibit high selectivity for the C2 position in some cases.[4]

Table 1: Factors Influencing Regioselectivity in SNAr of 2,4-Dichloropyrimidines

Factor	Effect on Selectivity	Rationale
C6 Electron-Donating Group	Favors C2 substitution	Alters the electronic distribution of the ring, making C2 more electrophilic.[2][4]
C5 Electron-Withdrawing Group	Enhances C4 substitution	Increases the electrophilicity of the C4 position.[4]
Lower Temperature	Generally favors C4 substitution	Exploits the kinetic preference for attack at the C4 position.
Tertiary Amine Nucleophile	Can favor C2 substitution	Specific electronic and steric interactions can favor attack at the C2 position.[4]

Suzuki-Miyaura Coupling

Issue: Significant formation of homocoupled biaryl byproduct.

• Underlying Cause: This side reaction is primarily caused by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II), promoting the homocoupling of the boronic acid.[5][6]

• Troubleshooting Protocol:

  • Rigorous Degassing: Ensure all solvents are thoroughly degassed by sparging with an inert gas (argon or nitrogen) for at least 30 minutes before use.[12]

  • Inert Atmosphere: Assemble the reaction under a positive pressure of an inert gas and maintain this atmosphere throughout the reaction.[5][12][13]

  • Use a Pd(0) Pre-catalyst: Employ a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to avoid the need for an in-situ reduction step, which can be a source of Pd(II).[12]

Issue: Low yield due to protodeboronation.

• Underlying Cause: Protodeboronation is the cleavage of the C-B bond, replacing it with a C-H bond. This is often catalyzed by aqueous base and high temperatures.[7]

• Troubleshooting Protocol:

  • Use Anhydrous Conditions: Where possible, use anhydrous solvents and bases to minimize the presence of water.[13]

  • Choice of Base: Screen different bases. While strong bases can accelerate the coupling, they can also promote protodeboronation. Weaker bases like CsF or K₃PO₄ may be beneficial.

  • Boronic Acid Derivatives: Consider using more stable boronic acid derivatives like pinacol esters (Bpin) or MIDA boronates, which provide a slow, controlled release of the boronic acid.[12][14]

Diagram 2: Troubleshooting Workflow for Suzuki Coupling of Chloropyrimidines

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. wuxibiology.com [wuxibiology.com]
• 3. mdpi.com [mdpi.com]
• 4. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Large-scale solvent-free chlorination of hydroxy-pyrimidines, -pyridines, -pyrazines and -amides using equimolar POCl₃ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Stability and degradation pathways of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

Technical Support Center: (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

A Guide to Stability and Degradation for Researchers

Welcome to the technical support guide for (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine. This document is designed for researchers, scientists, and drug development professionals to provide expert insights into the stability, handling, and degradation pathways of this compound. As a reactive intermediate, understanding its chemical behavior is critical for successful experimental outcomes and process development.

This guide is structured as a series of frequently asked questions (FAQs) to directly address common challenges. We will explore the causality behind its instability and provide validated protocols for its analysis.

Frequently Asked Questions (FAQs)

General Stability & Storage

Q1: What are the recommended storage conditions for (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine to ensure long-term stability?

A1: Due to the presence of two reactive functional groups—the methanesulfinyl (sulfoxide) and the 6-chloro-pyrimidine moiety—this compound is susceptible to degradation. For optimal long-term stability, it should be stored as a solid under inert atmosphere (argon or nitrogen), protected from light, and kept at low temperatures, preferably ≤ -20°C. The sulfoxide group is particularly sensitive to oxidation and the chloro-pyrimidine ring is susceptible to hydrolysis.

Solvent & pH Stability

Q2: My compound appears to be degrading in my aqueous buffer during my experiments. What is the optimal pH range for stability?

A2: The stability of this compound in aqueous media is highly pH-dependent. The 6-chloro-pyrimidine group is prone to hydrolysis, a reaction that can be catalyzed by both acid and base. Studies on analogous chloropyrimidine structures show that the 2- and 6-positions on the pyrimidine ring are susceptible to nucleophilic substitution, such as hydrolysis.[1][2] While the 2-chloro position is often more reactive, the 6-position is also labile. It is recommended to work in a neutral to slightly acidic pH range (pH 5-7) to minimize hydrolysis. Strongly acidic (pH < 3) or alkaline (pH > 9) conditions should be avoided, as these can significantly accelerate the replacement of the chlorine atom with a hydroxyl group, forming the corresponding pyrimidone derivative.[1]

Q3: Which solvents are recommended for preparing stock solutions and for short-term storage?

A3: For stock solutions, anhydrous aprotic solvents are highly recommended. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are suitable choices. However, it is crucial to use high-purity, anhydrous grades of these solvents, as residual water can lead to slow hydrolysis over time. For short-term storage or immediate use in experiments, acetonitrile (ACN) or tetrahydrofuran (THF) are also appropriate. Protic solvents like methanol or ethanol should be used with caution, as they can potentially participate in nucleophilic substitution reactions at the 6-chloro position.

Troubleshooting Common Degradation Issues

Q4: During HPLC analysis of my reaction mixture, I consistently observe a new, more polar peak appearing over time, especially if the sample is left on the autosampler. What is this likely degradant?

A4: This is a classic sign of oxidation. The methanesulfinyl (sulfoxide) group is readily oxidized to the corresponding methanesulfonyl (sulfone) derivative.[3][4] This oxidation can be triggered by atmospheric oxygen, trace peroxides in solvents (like THF), or exposure to light. The resulting sulfone, 6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine, is significantly more polar than the parent sulfoxide, causing it to elute earlier on a reversed-phase HPLC column.

Q5: I have also observed a less polar impurity in some of my samples. What could be the cause?

A5: The appearance of a less polar peak could indicate the reduction of the sulfoxide back to its corresponding sulfide (thioether). This can occur in the presence of reducing agents or certain biological systems.[3] The resulting sulfide, (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine, would be less polar and have a longer retention time in reversed-phase HPLC.

Q6: My assay results are showing poor reproducibility, and I suspect hydrolysis of the chloro group. How can I confirm this, and what would the product be?

A6: Poor reproducibility can indeed be a symptom of compound instability. Hydrolysis of the 6-chloro group results in the formation of 2-methanesulfinyl-4-methylamino-pyrimidin-6(1H)-one. This product can be confirmed using LC-MS analysis by looking for a molecular ion corresponding to the replacement of chlorine (mass ≈ 35.5 Da) with a hydroxyl group (mass ≈ 17 Da), resulting in a net mass loss of approximately 18.5 Da from the parent compound. To minimize this, ensure all solvents are anhydrous and buffers are maintained within the optimal pH 5-7 range.

Predicted Degradation Pathways

The primary degradation pathways for (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine are driven by its three key functional groups: the sulfoxide, the chloro substituent, and the pyrimidine ring.

Caption: Predicted degradation pathways of the target compound.

Quantitative Data Summary

The following table summarizes the key degradation products and the conditions that promote their formation. These are predictive based on the chemistry of the functional groups present.

Degradant Name	Molecular Formula Change	Stress Condition	Analytical Observation (RP-HPLC)
6-Chloro-N-methyl-2-(methylsulfonyl)pyrimidin-4-amine	+O	Oxidative (e.g., H₂O₂, air)	Shorter retention time (more polar)
(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amine	-O	Reductive	Longer retention time (less polar)
2-Methanesulfinyl-4-methylamino-pyrimidin-6(1H)-one	-Cl, +OH	Hydrolytic (Acidic/Alkaline pH, water)	Shorter retention time (more polar)

Experimental Protocols

Protocol: Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of a molecule.

Objective: To systematically assess the stability of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine under various stress conditions as recommended by ICH guidelines.

Materials:

• (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

• HPLC-grade Acetonitrile (ACN) and Water

• Formic Acid (or other suitable modifier)

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV or PDA detector, and preferably a Mass Spectrometer (LC-MS)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in ACN.

• Control Sample: Dilute the stock solution with 50:50 ACN:Water to a final concentration of 50 µg/mL. Analyze immediately via HPLC to establish the t=0 profile.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 N HCl.

  • Incubate at 60°C for 6 hours.[5]

  • Cool, neutralize with an equivalent amount of 0.1 N NaOH.

  • Dilute to a final concentration of 50 µg/mL with 50:50 ACN:Water and analyze.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH.

  • Incubate at 60°C for 10 hours.[5]

  • Cool, neutralize with an equivalent amount of 0.1 N HCl.

  • Dilute to a final concentration of 50 µg/mL with 50:50 ACN:Water and analyze.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.[5]

  • Dilute to a final concentration of 50 µg/mL with 50:50 ACN:Water and analyze.

• Thermal Degradation:

  • Store the solid compound in an oven at 70°C for 48 hours.

  • Prepare a 50 µg/mL solution and analyze.

• Photolytic Degradation:

  • Expose a 50 µg/mL solution (in a quartz cuvette) to a photostability chamber (ICH Q1B option).

  • Analyze the sample after exposure and compare it to a control sample stored in the dark.

Analysis Workflow:

Caption: Workflow for forced degradation studies.

References

• Dunn, P. J., et al. (2006). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Organic Process Research & Development, 10(1), 36-40. Retrieved from [Link]

• Talking About The Science. (n.d.). The Detoxification System Part III: Sulfoxidation and Sulfation. Retrieved from [Link]

• Shaik, S., et al. (2008). Sulfoxide, Sulfur, and Nitrogen Oxidation and Dealkylation by Cytochrome P450. Journal of Chemical Theory and Computation, 4(9), 1514-1525. Retrieved from [Link]

• Hurst, R. O., & Kuksis, A. (1958). DEGRADATION OF SOME PURINE AND PYRIMIDINE DERIVATIVES BY HOT ALKALI. Canadian Journal of Biochemistry and Physiology, 36(8), 919-925. Retrieved from [Link]

• Wetmore, S. D., & Boyd, R. J. (2001). Hydrogen-bond mediated catalysis: the aminolysis of 6-chloropyrimidine as catalyzed by derivatives of uracil. The Journal of Physical Chemistry A, 105(12), 2829-2840. Retrieved from [Link]

• Wikipedia. (n.d.). Biodesulfurization. Retrieved from [Link]

• Kim, H., & Lee, W. (2004). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process. Water Research, 38(10), 2593-2600. Retrieved from [Link]

• Agarwal, B. A., et al. (2022). Forced Degradation Study of Sofosbuvir: Identification of Degradation Products by LC-ESI-MS. Indian Journal of Pharmaceutical Education and Research, 56(2s), s297-s303. Retrieved from [Link]

• Patel, P. N., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 1-8. Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Yields in Reactions with Substituted Pyrimidines

Welcome to the technical support center for synthetic chemistry involving substituted pyrimidines. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in your research. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter, explaining not just the "what" but the "why" behind each troubleshooting step.

Section 1: Foundational Issues & General Troubleshooting

Before diving into reaction-specific problems, it's crucial to address foundational issues that can affect any reaction involving pyrimidines. Low yields often originate from overlooked basics rather than complex mechanistic failures.

Q1: My reaction with a substituted pyrimidine has failed or is giving very low yields. Where should I start my investigation?

A1: When a reaction performs poorly, always begin by assessing the most fundamental parameters before spending resources on re-optimizing the core chemistry. The π-deficient nature of the pyrimidine ring makes it susceptible to specific interactions and side reactions that can be mitigated by careful setup.[1][2]

Here is a logical workflow for initial troubleshooting:

Caption: Initial troubleshooting workflow for pyrimidine reactions.

Key Areas to Investigate:

• Inert Atmosphere: Many critical reactions, especially palladium-catalyzed cross-couplings, are highly sensitive to oxygen, which can oxidize and deactivate the active Pd(0) catalyst.[3][4] Water can also interfere by promoting side reactions like protodeboronation in Suzuki couplings.

• Reagent Quality:

  • Pyrimidine Starting Material: Confirm the purity and identity of your substituted pyrimidine via NMR or LC-MS. Impurities can poison catalysts or introduce competing side reactions.

  • Coupling Partners: Boronic acids, a common partner in Suzuki reactions, can degrade upon storage, leading to the formation of boroxines or undergoing protodeboronation.[4] Always use fresh or properly stored reagents.

  • Catalyst and Ligand: Palladium pre-catalysts and phosphine ligands can be sensitive to air and moisture.[5] Using a partially decomposed catalyst is a common cause of failure. Consider using stable, modern pre-catalysts (e.g., G3 or G4 palladacycles) for more reliable activation.[5]

• Solubility: Insolubility of the base, catalyst, or starting materials is a frequently underestimated cause of poor reaction performance.[5][6] If a component is not in solution, it cannot react effectively. High-density inorganic bases, for instance, can settle at the bottom of the vessel, requiring vigorous stirring to participate in the reaction.[6]

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are mainstays for C-C and C-N bond formation on pyrimidine rings. However, the electronic properties of the heterocycle introduce specific challenges.

Q2: My Suzuki-Miyaura coupling of a chloropyrimidine is giving low conversion. How do I improve it?

A2: This is a classic challenge. The C-Cl bond is significantly less reactive than C-Br or C-I bonds, making the oxidative addition step the rate-limiting factor.[5] Furthermore, the pyrimidine nitrogens can coordinate to the palladium center, acting as a ligand and deactivating the catalyst.[3] Success hinges on choosing a potent catalytic system that can overcome these hurdles.

Troubleshooting Steps:

• Switch to a More Active Catalyst System: Standard catalysts like Pd(PPh₃)₄ are often ineffective for chloropyrimidines.[4] You need a system with bulky, electron-rich ligands that promote the difficult oxidative addition.

• Optimize the Base and Solvent: The base is critical for the transmetalation step. An aqueous solution of a base like K₂CO₃ or Cs₂CO₃ is common, but the choice of organic solvent is key.

• Manage Side Reactions: The primary side reaction is the protodeboronation of the boronic acid, where the boron group is replaced by hydrogen.[3] This is often exacerbated by high temperatures.[3]

Table 1: Recommended Conditions for Suzuki Coupling of Chloropyrimidines

Component	Recommendation	Rationale & Expert Insight
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or modern pre-catalysts (e.g., XPhos-Pd-G3).	Pre-catalysts ensure efficient generation of the active Pd(0) species. Standard Pd(PPh₃)₄ is often too slow for the C-Cl activation required.[4]
Ligand	Bulky, electron-rich biarylphosphines (e.g., SPhos, XPhos, RuPhos).	These ligands stabilize the Pd(0) center, accelerate oxidative addition of the C-Cl bond, and promote the final reductive elimination step.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃.	A strong inorganic base is required. K₃PO₄ is often a good choice for challenging couplings as it is less prone to causing protodeboronation compared to stronger bases.
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, or DME/H₂O (typically 2:1 to 5:1 ratio).	The solvent system must solubilize all components. Microwave irradiation can significantly accelerate these reactions, often allowing for lower catalyst loadings and shorter times.[7]
Temperature	80–120 °C.	Elevated temperatures are necessary to drive the oxidative addition.[5] Monitor for decomposition of starting materials at higher temperatures.

Protocol: Screening Reaction for a Challenging Suzuki Coupling

• To a microwave vial, add the chloropyrimidine (1.0 eq), arylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq).

• Add the palladium pre-catalyst (e.g., XPhos-Pd-G3, 2 mol%) and ligand (e.g., XPhos, 4 mol%).

• Seal the vial with a septum and purge with argon for 10 minutes.

• Add degassed 1,4-dioxane and water (4:1 ratio) via syringe.

• Heat the reaction mixture to 100–120 °C with vigorous stirring for 1-4 hours.[7]

• Cool the reaction, dilute with ethyl acetate, and analyze a sample by LC-MS to determine conversion.

Q3: In my Buchwald-Hartwig amination, I'm observing significant hydrodehalogenation (C-Cl replaced by C-H). How can I suppress this?

A3: Hydrodehalogenation is a common side reaction that competes with the desired C-N bond formation.[5] It occurs when reductive elimination is slow, allowing alternative pathways to take over. This is often a sign that your catalytic system is not optimal or that your conditions are not strictly anhydrous.

Causality and Solutions:

• Cause: The Pd-H species responsible for hydrodehalogenation can form from β-hydride elimination from the amine or reaction with trace water.

• Solution 1: Use a More Active Catalyst: Employ bulky biarylphosphine ligands (e.g., BrettPhos, RuPhos) that accelerate the C-N reductive elimination step, outcompeting the hydrodehalogenation pathway.[5]

• Solution 2: Scrupulously Dry Conditions: Use a high-purity, anhydrous base (NaOtBu is common and effective) and ensure your solvent is rigorously dried and degassed.[5] Some grades of NaOtBu can contain moisture or NaOH, which exacerbates the problem.

• Solution 3: Amine Stoichiometry: Using a slight excess of the amine (1.2–1.5 equivalents) can help push the equilibrium towards the desired amination product.[5]

Q4: I have a di-halogenated pyrimidine (e.g., 2,4-dichloropyrimidine). How do I control regioselectivity in a cross-coupling reaction?

A4: For di- or poly-halogenated pyrimidines, the inherent electronic properties of the ring dictate a clear hierarchy of reactivity. This allows for sequential, site-selective functionalization.

Reactivity Order: C4 > C2/C6 > C5.[8][9]

• C4 Position: This position is the most electron-deficient and thus the most susceptible to oxidative addition by palladium. In nearly all standard cross-coupling reactions of 2,4-dihalopyrimidines, the reaction will occur selectively at the C4 position.[3][7][8]

• C2/C6 Positions: These positions are less reactive than C4 but more reactive than C5.

• C5 Position: This is the most electron-rich position on the pyrimidine ring and is generally unreactive in nucleophilic substitution or standard cross-coupling reactions.[1]

Caption: Reactivity hierarchy of substituted pyrimidine positions.

To achieve selective C4 functionalization, simply use ~1 equivalent of your coupling partner. To functionalize the C2 position, you must first react the C4 position and then subject the resulting 2-chloro-4-substituted-pyrimidine to a second, often more forcing, cross-coupling reaction.

Note on Unconventional C2-Selectivity: While C4 selectivity is the general rule, recent advances have shown that specific, highly specialized ligand systems (e.g., bulky N-heterocyclic carbenes) can invert this selectivity for certain C-S coupling reactions, favoring the C2 position.[10][11] This remains an exception and requires carefully tailored conditions.

Section 3: Nucleophilic Aromatic Substitution (SNAr)

Q5: My SNAr reaction is sluggish. How can I increase the reaction rate?

A5: SNAr reactions on pyrimidines are facilitated by the ring's electron-deficient nature, which stabilizes the negative charge in the Meisenheimer complex intermediate.[2] If the reaction is slow, it typically means either your nucleophile is not strong enough or the pyrimidine ring is not sufficiently activated.

Strategies to Accelerate SNAr:

• Increase Nucleophilicity: If using an amine or alcohol nucleophile, adding a non-nucleophilic base (e.g., DBU, K₂CO₃) will deprotonate it, dramatically increasing its nucleophilicity.

• Solvent Choice: Polar aprotic solvents (e.g., DMSO, DMF) are excellent for SNAr reactions. They solvate the cation of the nucleophile's salt but poorly solvate the anion, leaving the nucleophile "naked" and highly reactive.

• Leaving Group: The typical reactivity order for leaving groups in SNAr is F > Cl > Br > I.[12] If you have a chloropyrimidine and are struggling, synthesizing the corresponding fluoro- or nitro-pyrimidine (if possible) will significantly increase the reaction rate.

• Temperature: Increasing the temperature will almost always increase the reaction rate. Many SNAr reactions are run at elevated temperatures (80-120 °C).

Section 4: Purification Challenges

Q6: My pyrimidine product is very polar and either streaks on a silica gel column or won't stick to a C18 reverse-phase column. How should I purify it?

A6: The polarity of the pyrimidine ring system, especially when substituted with polar groups like amines or hydroxyls, presents a significant purification challenge.[13] Standard chromatography methods often fail.

Table 2: Chromatography Selection Guide for Pyrimidine Derivatives

Polarity of Compound	Recommended Technique	Mobile Phase Strategy	Expert Insight
Low to Moderate	Normal-Phase (Silica Gel)	Start with a non-polar system (e.g., Hexanes/EtOAc). Gradually increase polarity by adding more EtOAc or a small amount of MeOH.[13]	If streaking occurs, it may be due to the basic nitrogens interacting with acidic silica. Add a small amount of triethylamine (0.1-1%) or ammonia to the mobile phase to improve peak shape.
Moderate to High	Reverse-Phase (C18)	Start with a highly aqueous mobile phase (e.g., 95% H₂O / 5% MeCN or MeOH with 0.1% TFA or Formic Acid). Gradually increase the organic content.	The acidic modifier is crucial for protonating the pyrimidine nitrogens, which improves peak shape and retention on the C18 phase.
Very High (Hydrophilic)	HILIC (Hydrophilic Interaction Liquid Chromatography)	Start with a highly organic mobile phase (e.g., 95% MeCN / 5% H₂O with a buffer). Gradually increase the aqueous content to elute the compound.[13]	HILIC is the method of choice for highly polar compounds that show no retention in reverse-phase.[13] It uses a polar stationary phase (like silica or diol) with a reverse-phase type gradient.

Protocol: Basic Purification Setup (TLC to Column)

• TLC Analysis: Use Thin-Layer Chromatography (TLC) to find a suitable solvent system. Aim for a retention factor (Rf) of ~0.3 for your desired compound.[13]

• Column Packing: Pack a silica gel column with the chosen non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve your crude product in a minimal amount of the column solvent or a slightly more polar solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel ("dry loading") for better resolution.

• Elution: Run the column, starting with the non-polar solvent and gradually increasing the polarity (gradient elution) based on your TLC results.[13]

• Fraction Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.[14]

References

• BenchChem.
• BenchChem.
• Accounts of Chemical Research. "Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines".
• BenchChem. Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• MDPI. "SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines".
• ResearchGate. "Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions".
• BenchChem. troubleshooting failed Suzuki coupling with 3-(2-Chloropyrimidin-4-yl)benzoic acid.
• Wikipedia. Pyrimidine.
• ACS Publications. "Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction".
• PMC. "C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines".
• Journal of the American Chemical Society. "C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines".
• University of Liverpool. "Pyrimidines".
• MDPI. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids".
• PMC. "Transforming LiTMP Lithiation of Challenging Diazines through Gallium Alkyl Trans‐Metal‐Trapping".
• BenchChem.
• WuXi AppTec. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
• ResearchGate. "Synthesis of 5-Substituted Pyrimidines.
• ACS Publications. "Lithium-Mediated Zincation of Pyrazine, Pyridazine, Pyrimidine, and Quinoxaline".

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• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 10. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
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Managing heat-labile compounds during purification and analysis.

Welcome to the technical support center for the purification and analysis of heat-labile compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with thermally sensitive molecules. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to help you maintain the integrity, activity, and purity of your compounds throughout your workflow.

The Challenge of Thermal Instability

Heat-sensitive compounds, ranging from therapeutic proteins and enzymes to small organic molecules and natural products, are prone to degradation when exposed to elevated temperatures.[1] This degradation can manifest as a loss of biological activity, the formation of unwanted by-products, or changes in physical properties like color and solubility.[1] Key processes that introduce thermal stress include sample preparation, solvent evaporation, chromatography, and distillation.[2][3][4] Even seemingly benign steps like prolonged storage at room temperature or freeze-thaw cycles can compromise sample integrity.[2][5][6]

This guide provides a structured approach to troubleshooting common issues and offers robust protocols to safeguard your valuable samples.

Troubleshooting Guides

Category 1: Sample Preparation & Extraction

Issue: My compound degrades during cell lysis or tissue homogenization.

Plausible Causes:

• Localized Heating: Mechanical homogenization methods generate significant heat.[7]

• Enzymatic Activity: Endogenous enzymes like proteases and nucleases become highly active at warmer temperatures, leading to rapid sample degradation.[2][6][8]

Solutions & Explanations:

• Maintain a Cold Environment: This is the most critical step. Always keep samples on ice and use pre-chilled tubes and buffers.[6] Consider performing the entire procedure in a cold room (4°C). For particularly sensitive samples, pre-chilling equipment like mortars and pestles with liquid nitrogen can prevent initial heat shock.[6]

• Utilize Active Cooling Homogenizers: If available, use homogenizers with integrated cooling systems that employ dry ice or liquid nitrogen to maintain a constant low temperature (e.g., 4°C) during processing.[7]

• Work Quickly and Efficiently: Minimize the time samples spend in a lysed state before stabilization or purification.[6] If samples cannot be processed immediately, flash-freeze them in liquid nitrogen and store them at -80°C.[6]

• Incorporate Protective Agents:

  • Protease/Phosphatase Inhibitors: Add a broad-spectrum inhibitor cocktail to your lysis buffer immediately before use. This is an essential precaution even when working at low temperatures.[2][6][8]

  • Denaturing Agents: For applications like Western blotting, disrupting samples in a strong denaturing solution (e.g., 7M urea or 2% SDS) can effectively halt enzymatic activity.[8]

• Optimize pH: Many degradative enzymes have optimal activity at neutral pH. Lysing samples at a more basic pH (e.g., pH 9) can reduce their activity.[8]

Issue: I'm losing my compound or its activity during solvent evaporation/concentration.

Plausible Causes:

• Excessive Heat: Standard rotary evaporators or vacuum concentrators can expose the sample to temperatures high enough to cause degradation, even under vacuum.

• Prolonged Processing Time: The longer the sample is being processed, the greater the opportunity for degradation.

Solutions & Explanations:

• Use a Refrigerated Vacuum Concentrator: These instruments, such as a refrigerated SpeedVac, allow for precise temperature control during concentration.[2] You can set programs to cool the chamber before, during, and after the run to protect biomolecules.[2]

• Lyophilization (Freeze-Drying): For highly sensitive compounds, lyophilization is the gold standard. It removes solvent via sublimation, bypassing the liquid phase entirely and avoiding heat.

• Nitrogen Blowdown with Cooling: If using a nitrogen evaporator, place the sample block in an ice bath to counteract any potential heating from the nitrogen gas stream and the surrounding environment.

• Avoid Over-Drying: Drying a sample to a complete powder can sometimes be detrimental. Assess if leaving a small amount of solvent or reconstituting immediately after concentration improves stability.

Category 2: Purification

Issue: My compound shows peak tailing, broadening, or degradation during HPLC analysis.

Plausible Causes:

• On-Column Degradation: The compound may be unstable at the temperature of the column, which can increase due to frictional heat from high flow rates, especially in UHPLC.

• Poor Solubility at Lower Temperatures: While cooling is generally beneficial, some compounds may become less soluble, leading to precipitation and poor peak shape.

• Viscosity Issues: Lowering the temperature increases mobile phase viscosity, which in turn increases backpressure.[9]

Solutions & Explanations:

• Implement Column Temperature Control: Use a column oven or thermostat to maintain a consistent, low temperature (e.g., 4-10°C).[10][11][12] This is the most direct way to prevent thermal degradation during separation. Modern HPLC systems often use Peltier elements for precise heating and cooling.[11]

• Perform a Temperature Gradient Study: Systematically run the method at different temperatures (e.g., 10°C, 25°C, 40°C) to find the optimal balance between resolution, peak shape, and compound stability.[10]

• Pre-Cool the Mobile Phase: For high flow rate preparative chromatography, the separation effectively occurs at the temperature of the incoming solvent.[9] Use a solvent pre-heating (or in this case, pre-cooling) loop placed in the column oven before the injector to ensure the mobile phase is at the target temperature before reaching the column.[9]

• Adjust Flow Rate: If backpressure becomes an issue at lower temperatures, reduce the flow rate. This will increase run time but may be necessary to protect both the compound and the instrument.

Workflow: Selecting a Purification Method for Heat-Labile Compounds

This decision tree guides the user through selecting an appropriate purification technique based on compound properties.

Caption: Decision tree for purification method selection.

Issue: My compound is too unstable for conventional distillation.

Plausible Causes:

• High Boiling Point: Many compounds require high temperatures to vaporize, even under vacuum, leading to thermal degradation.[3]

• Long Residence Time: In traditional distillation, the compound remains in the heated zone for an extended period, increasing the likelihood of decomposition.[1]

Solutions & Explanations:

• Use Molecular or Short-Path Distillation: This technique is ideal for heat-sensitive compounds.[1][4] It operates under a high vacuum, which significantly lowers the boiling point.[1] The key advantage is the extremely short distance between the evaporator and the condenser (the "short path"), which minimizes the time the compound spends in the heated gas phase to mere seconds.[1][4]

• Optimize Equipment Settings:

  • Lowest Possible Temperature: Use the minimum temperature required for effective separation.[1]

  • Stable High Vacuum: Maintain a consistent and deep vacuum to prevent fluctuations that could alter boiling points.[1][3]

  • Controlled Feed Rate: Adjust the feed rate to prevent overheating of the material on the evaporator surface.[1]

Category 3: Analysis

Issue: My compound degrades in the Gas Chromatography (GC) inlet.

Plausible Causes:

• High Inlet Temperature: The heated injection port required to vaporize the sample is a common site of degradation for thermally labile analytes.[13][14]

• Active Sites: Metal surfaces or contaminants in the inlet liner can catalytically degrade sensitive compounds.

Solutions & Explanations:

• Use an Alternative Analytical Technique: High-Performance Liquid Chromatography (HPLC) is often the preferred method for analyzing thermally labile compounds because it does not require heat for vaporization.[13]

• Optimize GC Inlet Temperature: If GC is necessary, carefully lower the inlet temperature to the minimum required for efficient sample transfer onto the column.

• Use a Cooled Injection System: Techniques like Cool-On-Column (COC) injection deposit the sample directly onto the column at a low temperature, avoiding a hot inlet entirely. The column is then temperature-programmed to elute the compounds.

• Derivatization: Chemically modify the heat-labile functional groups on your molecule to create a more thermally stable derivative before GC analysis.[14]

• Use Deactivated Liners: Employ silanized or specially deactivated inlet liners to minimize active sites that can cause degradation.

Frequently Asked Questions (FAQs)

Q1: What are the first steps to take if I suspect my compound is heat-labile?

A: First, perform a preliminary stability test. Dissolve a small amount of your purified or crude sample in a relevant solvent. Aliquot it into several vials. Keep one vial at 4°C (control), one at room temperature, and one at a moderately elevated temperature (e.g., 40°C). Analyze the samples by HPLC or another appropriate method at time zero and after several hours (e.g., 2, 6, 24 hours). A decrease in the main peak area or the appearance of new peaks in the heated samples indicates thermal lability.

Q2: How can I choose the right temperature for my purification or analysis?

A: The ideal temperature is a balance between efficiency and stability. For chromatography, start with a low temperature (e.g., 10°C) and run a temperature scout as described in the troubleshooting section.[10] For other techniques, the rule is to use the lowest temperature that still allows the process to proceed efficiently. For distillation, this means using the highest vacuum possible to lower the boiling point.[1] Thermal analysis techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) can be used to precisely determine the temperatures at which thermal events like melting and decomposition occur.[15]

Q3: What are some alternatives to heat-based purification methods like distillation?

A: Several methods operate at or below ambient temperature:

• Low-Temperature Chromatography: As detailed above.

• Crystallization/Recrystallization: This can often be induced by cooling a saturated solution, avoiding heat entirely.[16][17]

• Fractional Freezing: A technique where a liquid mixture is slowly frozen, and the resulting crystals, which are often purer, are separated from the remaining impure liquid.[18]

• Sublimation: Effective for compounds that can transition directly from a solid to a gas, bypassing the liquid phase.[16][19]

Q4: Are there any general chemical additives that can protect my compound?

A: While highly compound-specific, some general strategies exist. For biomolecules, adding protease inhibitors is crucial.[2][6] For small molecules susceptible to oxidation, which can be accelerated by heat, working under an inert atmosphere (nitrogen or argon) and using degassed solvents can be beneficial.

Q5: I've heard of "cold denaturation." How can I avoid it while trying to protect my protein?

A: Cold denaturation is a phenomenon where some proteins unfold at very low (but above freezing) temperatures.[2] It is less common than heat denaturation but can be a concern. The ideal processing and storage temperature is one where the protein is maximally stable.[2] This can be determined experimentally. If you observe loss of activity after storing a protein at 4°C, you may need to find a different storage temperature or use cryoprotectants and store at -80°C.

Key Protocols & Data

Protocol: Low-Temperature HPLC Method Development

• System Preparation: Equip the HPLC with a column oven capable of cooling. Ensure the mobile phase is thoroughly degassed.

• Initial Conditions: Start with a column temperature of 25°C to establish a baseline chromatogram.

• Cooling Step: Set the column oven to 10°C. Allow the system to equilibrate until the backpressure is stable. This may take longer than at room temperature.[9]

• Injection & Analysis: Inject the sample and acquire the chromatogram.

• Evaluation: Compare the 10°C chromatogram to the 25°C run.

  • Look for improved resolution or the disappearance of degradation peaks.

  • Check for excessive backpressure or signs of sample precipitation (poor peak shape).

• Optimization: If necessary, adjust the flow rate to manage pressure. If peak shape is poor, consider slightly increasing the temperature (e.g., to 15°C) or altering the mobile phase composition to improve solubility.

Data Table: Recommended Temperature Ranges for Common Techniques

Technique	Conventional Temperature Range	Recommended Range for Heat-Labile Compounds	Rationale & Key Considerations
Sample Homogenization	Ambient	0 - 4°C	Prevents enzymatic degradation and localized heating.[6][7]
Vacuum Concentration	30 - 60°C	4°C - Ambient	Protects biomolecules from denaturation and degradation.[2]
HPLC/UHPLC	25 - 60°C	4 - 25°C	Minimizes on-column degradation. Requires temperature control.[10][12]
Gas Chromatography (GC)	Inlet: 200 - 300°C	Inlet: As low as possible / Cool-on-Column	Prevents analyte breakdown in the hot inlet.[13]
Distillation	Atmospheric Boiling Point	Lowest possible T via high vacuum	Reduces thermal stress and degradation.[1][3]

Workflow: General Handling of Heat-Sensitive Samples

This diagram illustrates the critical control points for temperature throughout a typical experimental workflow.

Caption: Key temperature control points in a workflow.

References

• Fisher Scientific. (n.d.). Protecting the Heat Sensitive Protein and Other Biomolecule Thermal Degradation during Sample Preparation.
• ACORE. (n.d.). Molecular Distillation for Heat-Sensitive Compounds: Preventing Degradation.
• Goodlett, D. R., et al. (n.d.). Minimizing Postsampling Degradation of Peptides by a Thermal Benchtop Tissue Stabilization Method. PMC.
• Avantor - VWR. (n.d.). The Importance of Temperature in Liquid Chromatography.
• Tark Thermal Solutions. (n.d.). Heating and Cooling for Liquid Chromatography Systems.
• AnalyteGuru. (2024, September 25). How to Master Temperature Control in Ion Chromatography.
• Bitesize Bio. (2024, December 19). How To Preserve Your Samples In Western Blotting.
• Schwab, G. J. (n.d.). The use of alternative solvent purification techniques. American Chemical Society.
• Glasgow, A. R., & Ross, G. S. (n.d.). Purification of substances by a process of freezing and fractional melting under equilibrium conditions.
• Achieve Chem. (2024, June 6). What Are The Problems With Short Path Distillation?.
• Waters Corporation. (n.d.). Effective Use of Temperature Control in Compound Isolation.
• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results.
• Moravek. (n.d.). Understanding Compound Purification Practices.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods.
• Next Advance. (2024, August 20). The best way to prevent sample degradation during homogenization.
• WELL ONE Chemical. (2025, November 24). How Does the 12 Inch Molecular Distillation Setup Reduce Thermal Stress on Heat‑Sensitive Compounds?.
• Bio-Rad Laboratories. (2015, June 26). Four Tips for Minimizing Protein Degradation During Sample Preparation. YouTube.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Wikipedia. (n.d.). List of purification methods in chemistry.
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• Ford, G., & Ford, M. (n.d.). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. PMC.
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How to improve the regioselectivity of nucleophilic substitution on dichloropyrimidines.

A Guide to Improving Regioselectivity in Nucleophilic Aromatic Substitution (SNAr)

Welcome to the Technical Support Center for dichloropyrimidine chemistry. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of nucleophilic aromatic substitution (SNAr) on dichloropyrimidine scaffolds. As a Senior Application Scientist, I've compiled this resource to address the common challenges and questions that arise during synthesis, providing not just protocols but the underlying principles to empower your experimental design.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the core principles governing the reactivity of dichloropyrimidines.

Q1: Why is one chlorine on 2,4-dichloropyrimidine generally more reactive than the other?

In most SNAr and palladium-catalyzed cross-coupling reactions, the chlorine atom at the C4 position is inherently more reactive than the chlorine at the C2 position.[1][2] This preference is a result of the electronic nature of the pyrimidine ring. The two nitrogen atoms are electron-withdrawing, making the entire ring electron-deficient and susceptible to nucleophilic attack.[1] The C4 and C6 positions are para and ortho, respectively, to one of the ring nitrogens, while the C2 position is situated between both nitrogens. The intermediate formed by attack at C4 (a para-quinoid-like Meisenheimer complex) is more stable than the one formed by attack at C2 (ortho-quinoid-like), leading to a lower activation energy for the C4 substitution pathway.[1]

Q2: My reaction on 2,4-dichloropyrimidine is giving me a mixture of C2 and C4 isomers. What are the key factors I should investigate to improve regioselectivity?

Achieving high regioselectivity can be challenging as the difference in reactivity between the C2 and C4 positions is often not large enough for perfect selectivity.[2] For instance, reactions with neutral nitrogen nucleophiles can produce C4/C2 isomer ratios ranging from 1:1 to 4:1.[1][2] The key factors to investigate are:

• Ring Substituents: The electronic properties of other groups on the pyrimidine ring have a profound impact.[2][3]

• Nucleophile Identity: The structure and nature of your nucleophile are critical.[2][4]

• Reaction Conditions: Solvent, base, and temperature are powerful tools to steer the reaction towards the desired isomer.[1][2]

Q3: How do substituents on the pyrimidine ring affect C4 vs. C2 selectivity?

The electronic nature of existing substituents can either enhance or reverse the inherent C4 preference:

• Electron-Withdrawing Groups (EWGs) at C5: Substituents like -NO₂, -CN, or -CF₃ at the C5 position increase the electrophilicity of the ring and enhance the natural preference for attack at C4.[2][5]

• Electron-Donating Groups (EDGs) at C6: Conversely, strong electron-donating groups like -OMe or -NHMe at the C6 position can reverse the selectivity, favoring substitution at the C2 position.[2][3] This is because the EDG can preferentially stabilize the transition state leading to the C2 product.

Section 2: Troubleshooting and Optimization Strategies

This section provides actionable advice for common experimental problems.

Q4: I am aiming for C4 substitution but getting a mixture of isomers. How can I optimize my conditions to favor the C4 product?

If your goal is to maximize C4 selectivity, consider the following strategies:

• Solvent and Base Selection: The choice of solvent and base is crucial. For amination reactions, a combination of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in a non-polar solvent can be effective.[6] For some nucleophiles, polar aprotic solvents like DMF or DMAc with a base like K₂CO₃ are common, but selectivity may be moderate.[1]

• Use of Anionic Nucleophiles: Generating the anion of your nucleophile in situ can dramatically improve selectivity. For example, using a strong base like Lithium Hexamethyldisilazide (LiHMDS) to deprotonate an amine or aniline before it reacts with the dichloropyrimidine can lead to excellent C4 selectivity, sometimes in conjunction with a palladium catalyst.[1]

• Temperature Control (Kinetic vs. Thermodynamic Control): SNAr reactions are often under kinetic control, where the product that forms fastest predominates.[7][8][9] Running the reaction at lower temperatures (e.g., -20 °C to 0 °C) can often enhance the inherent kinetic preference for the C4 position.[1]

Q5: My target molecule requires substitution at the C2 position. How can I reverse the "normal" C4 selectivity?

Forcing substitution at the C2 position requires overcoming the inherent reactivity of the C4 position. Here are several field-proven strategies:

• Exploit Electronic Effects: As mentioned, placing a strong electron-donating group at C6 is a classic strategy to direct nucleophiles to C2.[3]

• Leverage Steric Hindrance: A bulky substituent at the C5 position can sterically hinder the approach of a nucleophile to the C4 position, thereby promoting attack at the less hindered C2 position.[3]

• Unique Nucleophile Reactivity: Certain nucleophiles exhibit an unusual preference for the C2 position. A notable example is the use of tertiary amines with 5-EWG-substituted 2,4-dichloropyrimidines, which show excellent C2 selectivity through a mechanism involving in situ N-dealkylation.[4][5]

• Specialized Catalysis: Recent advances have shown that specific palladium(II) precatalysts with bulky N-heterocyclic carbene (NHC) ligands can achieve C2-selective C-S cross-coupling, a stark contrast to typical Pd(0)-catalyzed reactions.[10]

• Solvent Choice for C2-Amination: In specific cases, such as the reaction of 2,4-dichloro-5-trifluoromethylpyrimidine with aromatic amines, using tert-butanol as the solvent with a base like DIPEA at elevated temperatures can surprisingly favor the C2-aminated product.[6]

Q6: What is the role of temperature in controlling regioselectivity?

Temperature is a critical parameter that allows you to toggle between kinetic and thermodynamic control.[7][8][11]

• Kinetic Control (Low Temperature): At lower temperatures, reactions are generally irreversible. The major product is the one that forms the fastest, which corresponds to the reaction pathway with the lowest activation energy. For unsubstituted 2,4-dichloropyrimidine, this is typically the C4-substituted product.[8][9]

• Thermodynamic Control (High Temperature): At higher temperatures, the initial substitution may become reversible. The system has enough energy to overcome the activation barriers for both forward and reverse reactions, allowing equilibrium to be established. Under these conditions, the most stable product will be the major isomer.[7][9] While the C4 product is often the kinetic product, it is not always the most thermodynamically stable. Careful analysis or preliminary experiments are needed to determine the stability of your specific isomers.

Section 3: Data & Protocols

This section provides structured data and step-by-step experimental procedures for key transformations.

Data Presentation: Regioselectivity under Various Conditions

Dichloropyrimidine Substrate	Nucleophile	Conditions	C4:C2 Ratio	Reference
2,4-Dichloropyrimidine	Dibutylamine	K₂CO₃, DMAc	70:30	[1]
6-(4-F-Ph)-2,4-dichloropyrimidine	Dibutylamine	Pd(OAc)₂/dppb, LiHMDS, THF, -20°C	>99:1	[1]
6-(4-F-Ph)-2,4-dichloropyrimidine	Aniline	No catalyst, LiHMDS, THF, -60°C	97:3	[1]
2,4-Dichloro-5-nitropyrimidine	Triethylamine	CHCl₃, rt, 1h	<5:95	[4][5]
2,4-Dichloro-5-CF₃-pyrimidine	Aromatic Amine	DIPEA, t-BuOH, 80°C	Major C2 Isomer	[6]

Experimental Protocols

Protocol 1: Highly C4-Selective Amination using LiHMDS This protocol is adapted from a procedure for the highly regioselective amination of a 6-aryl-2,4-dichloropyrimidine.[1]

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an argon atmosphere, dissolve the 6-aryl-2,4-dichloropyrimidine (1.0 eq) in anhydrous THF.

• Catalyst Addition (if necessary): Add the palladium catalyst system (e.g., Pd(OAc)₂ and dppb ligand, 2 mol %).

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -20 °C for aliphatic amines or -60 °C for anilines).

• Nucleophile Premixing: In a separate flask, mix the amine (1.1 eq) with a 1 M solution of LiHMDS in THF (1.1 eq). Critical Step: This premixing is essential. Adding the neutral amine directly to the dichloropyrimidine solution can lead to a non-selective SNAr reaction and lower regioselectivity.[1]

• Slow Addition: Add the pre-formed lithium amide solution dropwise to the cooled solution of the dichloropyrimidine over 15-20 minutes.

• Reaction Monitoring: Stir the reaction at the set temperature for 0.5-1 hour. Monitor the progress by TLC or LC-MS.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: C2-Selective Amination using a Tertiary Amine This protocol is adapted from a method for the C2-amination of 5-substituted-2,4-dichloropyrimidines.[2][4]

• Reaction Setup: In a round-bottom flask, dissolve 2,4-dichloro-5-nitropyrimidine (1.0 eq) in chloroform (CHCl₃).

• Nucleophile Addition: Add the tertiary amine (e.g., triethylamine, 1.2 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 1 hour. The reaction progress can be monitored by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography to yield the 2-(diethylamino)-4-chloro-5-nitropyrimidine product. Note that this reaction proceeds via an intermediate that undergoes in situ N-dealkylation.

Section 4: Visualizing Reaction Control

Diagrams created using Graphviz to illustrate key concepts.

Caption: Key factors controlling regioselectivity.

Caption: Troubleshooting flowchart for poor regioselectivity.

References

• Wavefunction, Inc. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class. Available at: [Link]

• Wallace, J. M., et al. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Organic & medicinal chemistry letters, 1(1), 1-5. Available at: [Link]

• Li, G., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(3), 413-416. Available at: [Link]

• Lima, L. M., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(17), 8871-8877. Available at: [Link]

• Jackson, O. D., et al. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. Available at: [Link]

• Patel, H., et al. (2018). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. Chemistry – An Asian Journal, 13(17), 2418-2422. Available at: [Link]

• Martínez, R., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1453. Available at: [Link]

• Wavefunction, Inc. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class. Available at: [Link]

• Michel, D., et al. (2012). Regioselective preparation of substituted pyrimidines. US Patent 8,334,383 B2.

• Wavefunction, Inc. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Available at: [Link]

• Jackson, O. D., & Neufeldt, S. R. (2026). Isohypsic Pd(II)-Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines. ChemRxiv. Available at: [Link]

• Lima, L. M., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(17), 8871-8877. Available at: [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available at: [Link]

• Martínez, R., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Universidad del Atlántico. Available at: [Link]

• Chemistry Stack Exchange. (2016). Thermodynamic vs kinetic reaction control with radical substitution. Available at: [Link]

• Ashenhurst, J. (2012). Kinetic vs Thermodynamic Products. Master Organic Chemistry. Available at: [Link]

• LibreTexts Chemistry. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Available at: [Link]

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• 4. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. US8334383B2 - Regioselective preparation of substituted pyrimidines - Google Patents [patents.google.com]
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Technical Support Center: Troubleshooting Column Flooding in Amine Distillation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter column flooding during the distillation of amine-containing compounds. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying principles to empower you to diagnose, troubleshoot, and prevent these challenging operational issues.

Frequently Asked Questions (FAQs)

1. What is distillation column flooding and what are its primary indicators?

Flooding is a critical operational issue in distillation where the liquid flowing down the column gets held up by the rising vapor.[1] Essentially, the vapor flow is so high that it prevents the liquid from descending, leading to an accumulation of liquid on the trays or within the packing.[2][3] This breakdown of counter-current flow severely diminishes separation efficiency and can, in severe cases, force a complete shutdown to drain the column.[1]

Key indicators of a flooding event include:

• A sharp increase in differential pressure (dP) across the column or a specific section. This is often the most reliable and immediate sign.[4][5]

• A significant drop in separation efficiency , resulting in off-spec top or bottom products.[5]

• Fluctuations in the column's bottom liquid level and overhead accumulator level.[4]

• Liquid carryover into the overhead vapor line.[4]

• A drop in the temperature profile in the stripping section or a rise in the rectification section.

2. Why are amine-containing compounds particularly prone to causing column flooding?

While general hydraulic issues can cause flooding in any distillation, amine systems present a unique set of challenges that increase their susceptibility. The issues are often chemical in nature, not just physical.

• Foaming Tendency: This is the most common culprit. Amine solutions, when contaminated, can form a stable foam.[6] This foam fills the space between trays or packing, increasing liquid holdup and pressure drop, which quickly leads to flooding at vapor rates well below the normal design limits.[7]

• Amine Degradation: At the high temperatures found in reboilers, amines can degrade.[8][9] These degradation products can be surface-active, meaning they promote foaming.[10][11]

• Formation of Heat Stable Salts (HSS): Amines can react with strong acids that may be present as impurities to form Heat Stable Salts. HSS can increase solution viscosity and contribute to corrosion, and some organic acid-based HSS have surfactant properties that induce foaming.[12]

• High Viscosity: The accumulation of degradation products and salts can increase the viscosity of the amine solution, which slows down liquid drainage and makes the column more susceptible to flooding.[10]

• Corrosion and Particulates: Corrosion, often exacerbated by HSS and amine degradation products, can introduce fine solid particulates like iron sulfide (FeS).[7][13] These solids don't cause foam themselves but act as powerful stabilizers, making any foam that does form much more persistent and difficult to break.[12][13]

3. How can I systematically diagnose the root cause of flooding in my amine distillation?

Diagram: Systematic Troubleshooting Workflow for Column Flooding

A step-by-step logical guide to diagnosing the root cause of column flooding.

4. What immediate actions should I take when I suspect my column is flooding?

When flooding is suspected, the primary goal is to stabilize the column and prevent liquid from being carried overhead.

• Reduce the Vapor Rate: Immediately decrease the heat input to the reboiler.[14] This reduces the upward vapor velocity, which is the primary force holding up the liquid.

• Reduce the Feed Rate: Temporarily cut back the feed rate to the column.[14][15] This lessens the overall liquid and vapor load inside the column.

• Monitor Pressure: Keep a close watch on the differential pressure. These actions should cause the dP to drop back towards its normal operating range.

• Do NOT Increase Reflux: A common mistake is to increase the reflux to try and cool the column. This will only add more liquid to an already overloaded system, worsening the flood.

Once the column is stable, you can slowly bring the rates back up while monitoring pressure to find the new, lower flooding point, which indicates an underlying problem that has reduced the column's capacity.

5. How does foaming lead to flooding, and what are the main causes in amine systems?

Foaming is the formation of a stable froth that significantly increases the volume of the liquid phase on a tray or in packing.[7][16] This froth can easily fill the entire space between trays, creating a massive liquid holdup that resists vapor flow, leading to a rapid increase in pressure drop and flooding.[7]

Diagram: The Vicious Cycle of Amine Contamination and Flooding

Illustrates how contaminants initiate a cycle of foaming and degradation, leading to column flooding.

Sources

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• 2. Distillation Column Flooding: Causes and Operating Parameter Adjustments [eureka.patsnap.com]
• 3. sutongtechnology.com [sutongtechnology.com]
• 4. Troubleshooting in Distillation Columns | PDF [slideshare.net]
• 5. Troubleshooting Distillation Column Malfunctions: Expert Guide [shipandshore.com]
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• 7. ammoniaknowhow.com [ammoniaknowhow.com]
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• 9. eprints.um.edu.my [eprints.um.edu.my]
• 10. researchgate.net [researchgate.net]
• 11. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 4 Main Causes for Foaming in Sour Gas Processing — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
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• 15. distilmate.com [distilmate.com]
• 16. Distillation Column Troubleshooting: Flooding/Foaming/Weeping Diagnosis [eureka.patsnap.com]

Reference Data & Comparative Studies

Comparative reactivity of chloro vs. methanesulfinyl groups on the pyrimidine ring

Comparative Reactivity Guide: Chloro vs. Methanesulfinyl Leaving Groups in Pyrimidine Functionalization

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of regioselective functionalization on heterocyclic scaffolds. The pyrimidine ring, a foundational pharmacophore in drug discovery, undergoes Nucleophilic Aromatic Substitution ( SN​Ar ) as its primary mode of derivatization.

When designing a synthetic route, the choice of leaving group dictates not only the reaction conditions but also the chemoselectivity of the sequence. This guide provides an in-depth, objective comparison between the traditional chloro (-Cl) group and the highly activated methanesulfinyl (-S(O)Me) group, exploring the causality behind their reactivity and providing validated protocols for their application.

Mechanistic Causality: Why Leaving Group Selection Matters

Nucleophilic aromatic substitution on electron-deficient heterocycles proceeds via an addition-elimination mechanism. The rate-determining step is almost universally the formation of the negatively charged intermediate known as the Meisenheimer complex [1].

The reactivity of a leaving group in SN​Ar is governed by two factors:

• Electrophilic Activation (Addition Step): The ability of the substituent to withdraw electron density from the ipso-carbon, lowering the LUMO of the pyrimidine ring and facilitating nucleophilic attack.

• Leaving Group Ability (Elimination Step): The stability of the expelled anion.

The Chloro Group (-Cl): Halogens rely primarily on their inductive electron-withdrawing effect ( −I ) to activate the ring. While chlorine is a standard and reliable leaving group, its lone pairs also exert a weak resonance-donating effect ( +R ), which partially offsets its inductive pull. Consequently, displacing a chloro group often requires elevated temperatures (80–120 °C) and strong bases.

The Methanesulfinyl Group (-S(O)Me): The methanesulfinyl group is generated by the controlled oxidation of a methylthio (-SMe) ether. Unlike halogens, the -S(O)Me group exerts a powerful electron-withdrawing effect through both induction and resonance (via the highly polarized S=O bond), drastically lowering the activation energy required to form the Meisenheimer complex [2]. Furthermore, the resulting methanesulfenate anion is an excellent, stable leaving group. This dual-action activation allows displacements to occur under exceptionally mild conditions (room temperature to 50 °C) [3].

Figure 1: Addition-elimination mechanism of SNAr on pyrimidine rings.

Chemoselectivity in Dihalogenated/Disubstituted Scaffolds

The true power of the methanesulfinyl group is revealed in multi-substituted scaffolds. In a molecule possessing both a chloro group and a methanesulfinyl group (e.g., 4-chloro-2-(methanesulfinyl)pyrimidine), the reactivity difference is so pronounced that nucleophiles will chemoselectively displace the methanesulfinyl group , leaving the chloro group completely intact [4].

This orthogonality is invaluable for library synthesis. It allows chemists to install an amine at the C2 position via mild SN​Ar , and subsequently utilize the retained C4-chloro group for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

Quantitative Performance Comparison

The following table synthesizes experimental data comparing the two leaving groups under standard amination conditions.

Parameter	Chloro (-Cl)	Methanesulfinyl (-S(O)Me)
Activation Energy	High (Requires heating)	Low (Highly activated ipso-carbon)
Typical Reaction Temp	80 °C – 120 °C	20 °C – 50 °C
Chemoselectivity	Displaced if it is the only/best LG	Preferentially displaced over -Cl
Byproduct	Chloride ion (Cl⁻)	Methanesulfenate (MeSO⁻)
Atom Economy	High (Small mass lost)	Lower (Larger mass lost)
Preparation	Often commercially available	Requires oxidation of -SMe precursor

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system for achieving chemoselective functionalization. The workflow relies on TLC monitoring to prevent over-oxidation and temperature control to ensure absolute regioselectivity.

Protocol A: Oxidation of Methylthio to Methanesulfinyl

Objective: Activate the C2 position for mild displacement.

• Setup: Dissolve 4-chloro-2-(methylthio)pyrimidine (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M concentration). Cool the flask to 0 °C using an ice bath.

• Reagent Addition: Slowly add m-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.05 equiv) in portions over 15 minutes. Causality Note: Strict stoichiometric control and low temperature are critical. Excess mCPBA or higher temperatures will lead to the methylsulfonyl (-SO2Me) derivative. While -SO2Me is also a great leaving group, -S(O)Me is sufficient for amine displacement and easier to control.

• Monitoring: Stir at 0 °C for 1 hour. Monitor via TLC (Hexanes/EtOAc 7:3). The sulfoxide will appear as a highly polar, UV-active spot compared to the starting material.

• Workup: Quench the reaction with saturated aqueous Na2S2O3 to destroy unreacted peroxide. Wash the organic layer with saturated aqueous NaHCO3 (3x) to remove m-chlorobenzoic acid. Dry over Na2SO4, filter, and concentrate in vacuo. Use the intermediate immediately for Protocol B.

Protocol B: Chemoselective SN​Ar Displacement

Objective: Displace the -S(O)Me group with a primary amine while retaining the C4-Cl group.

• Setup: Dissolve the crude 4-chloro-2-(methanesulfinyl)pyrimidine (1.0 equiv) in anhydrous toluene (0.2 M).

• Nucleophile Addition: Add the desired aliphatic or aromatic amine (1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

• Reaction: Stir the mixture at room temperature. If the amine is sterically hindered, gently warm to 50 °C. Causality Note: Do not exceed 60 °C. The vast difference in activation energy means the -S(O)Me group will be displaced rapidly at mild temperatures. Heating above 80 °C risks secondary attack at the C4-chloro position, destroying the chemoselectivity [4].

• Isolation: Once TLC indicates complete consumption of the sulfoxide, concentrate the mixture. Purify via silica gel flash chromatography to isolate the 2-amino-4-chloropyrimidine derivative.

Figure 2: Workflow for the chemoselective displacement of the methanesulfinyl group.

Conclusion

While the chloro group remains a staple in heterocyclic chemistry due to its commercial availability and high atom economy, the methanesulfinyl group offers superior kinetic reactivity. By strategically oxidizing a methylthio ether to a sulfoxide, researchers can dramatically lower the activation barrier for SN​Ar reactions. This enables highly chemoselective displacements in multi-halogenated systems, preserving valuable synthetic handles for downstream cross-coupling and accelerating the diversification of drug-like libraries.

References

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from:[Link]

• ResearchGate. Chemoselective Displacement of Methylsulfinyl Group with Amines to Provide 2-Alkylamino-4,6-disubstituted Pyrimidine-5-carboxylic Acid. Retrieved from:[Link]

A Comparative Guide to Alternative Reagents for the Synthesis of N-methyl-pyrimidin-4-amines

Abstract

N-methyl-pyrimidin-4-amine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents. The efficient and selective synthesis of these motifs is a critical task for drug development professionals. This guide provides an in-depth comparison of synthetic strategies, moving beyond traditional methods to evaluate modern, greener, and more versatile alternatives. We will dissect the mechanistic underpinnings, compare performance with experimental data, and provide detailed protocols to empower researchers in selecting the optimal reagents for their specific synthetic challenges.

Introduction: The Enduring Importance of the N-methyl-pyrimidin-4-amine Core

The pyrimidine ring is a fundamental heterocycle in nature, most notably as a component of nucleic acids.[1] In medicinal chemistry, the N-methyl-pyrimidin-4-amine subunit is a cornerstone of numerous targeted therapies, including kinase inhibitors used in oncology. The N-methyl group often plays a crucial role in modulating solubility, metabolic stability, and target-binding affinity. Consequently, the development of robust and efficient methods for its introduction is of paramount importance.

This guide moves beyond a simple recitation of methods. It is designed to provide a logical framework for synthetic strategy, weighing the classic, robust methods against modern, often milder and more selective, alternatives. We will explore the causality behind reagent choice and reaction conditions, offering field-proven insights for researchers at the bench.

The Benchmark: Nucleophilic Aromatic Substitution (SNAr)

The most traditional and widely practiced method for synthesizing N-methyl-pyrimidin-4-amines is the direct reaction of a 4-halopyrimidine (typically 4-chloropyrimidine) with methylamine. This reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.

Mechanism & Rationale: The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic property makes the ring susceptible to attack by nucleophiles, especially at the 2-, 4-, and 6-positions. A halogen, such as chlorine, at the 4-position acts as an excellent leaving group, facilitating the substitution. The reaction typically requires elevated temperatures and is often performed in a polar solvent to facilitate the formation of the charged Meisenheimer intermediate.[2][3]

Diagram 1: SNAr Pathway for N-methyl-pyrimidin-4-amine Synthesis

A simplified workflow of the SNAr reaction.

Representative SNAr Protocol

Objective: To synthesize N-methyl-pyrimidin-4-amine from 4-chloropyrimidine.

Reagents:

• 4-chloropyrimidine (1.0 eq.)

• Methylamine (2.0 M solution in THF, 2.0-3.0 eq.)

• Ethanol or n-Butanol (as solvent)

Procedure:

• In a sealed pressure vessel, dissolve 4-chloropyrimidine in ethanol.

• Add the solution of methylamine in THF to the vessel.

• Seal the vessel and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography or recrystallization.

Trustworthiness: This protocol is a standard, widely published procedure. The primary validation is the monitoring of the disappearance of the starting material and the appearance of the product spot/peak via chromatography, confirmed by spectroscopic analysis (NMR, MS) of the final product.

Parameter	SNAr Method
Starting Material	4-Halopyrimidine
Key Reagents	Methylamine, Solvent
Conditions	High Temperature (80-120 °C), Sealed Vessel
Pros	Inexpensive reagents, Scalable, Simple procedure
Cons	Requires high temperatures, Limited functional group tolerance, Potential for side reactions

Modern Alternatives I: Palladium-Catalyzed Buchwald-Hartwig Amination

For substrates that are sensitive to the high temperatures required for SNAr, or for cases where the chloro-substituent is less reactive, the Buchwald-Hartwig amination offers a powerful, milder alternative.[4] This palladium-catalyzed cross-coupling reaction has revolutionized C-N bond formation.[5]

Mechanism & Rationale: The reaction proceeds through a catalytic cycle involving a Pd(0) species. The cycle begins with the oxidative addition of the aryl halide to the Pd(0) center, forming a Pd(II) complex. Subsequent coordination of the amine, deprotonation by a base, and reductive elimination regenerates the Pd(0) catalyst and yields the desired N-arylated amine. The choice of ligand is critical for the efficiency of the catalytic cycle, with bulky, electron-rich phosphine ligands being particularly effective.[4][6]

Diagram 2: Buchwald-Hartwig Catalytic Cycle

Catalytic cycle for the Buchwald-Hartwig amination.

Representative Buchwald-Hartwig Protocol

Objective: To synthesize N-methyl-pyrimidin-4-amine from 4-chloropyrimidine under mild conditions.

Reagents:

• 4-chloropyrimidine (1.0 eq.)

• Methylamine (1.2-1.5 eq., as solution or salt)

• Pd₂(dba)₃ (Palladium catalyst, ~1-2 mol%)

• XPhos or SPhos (Ligand, ~2-4 mol%)

• NaOt-Bu or K₂CO₃ (Base, 2.0 eq.)

• Toluene or Dioxane (Anhydrous solvent)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the palladium catalyst, ligand, and base.

• Add the 4-chloropyrimidine and the methylamine source.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction by TLC or LC-MS. Reaction times are typically shorter than SNAr.[7]

• After completion, cool the mixture, dilute with an appropriate solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by silica gel column chromatography.

Modern Alternatives II: Greener Methylating Agents

An alternative strategy is to start with 4-aminopyrimidine and introduce the methyl group. While traditional methylating agents like methyl iodide or dimethyl sulfate are effective, they are highly toxic and produce stoichiometric salt waste. Modern, "greener" reagents offer a safer and more environmentally benign approach. Dimethyl carbonate (DMC) has emerged as a particularly attractive alternative.[8]

Mechanism & Rationale: Dimethyl carbonate is a non-toxic, biodegradable reagent that can act as a selective mono-methylating agent for primary amines at elevated temperatures.[9] The reaction can be catalyzed by a simple base like potassium carbonate (K₂CO₃) or by zeolites.[8] At temperatures above 160 °C, DMC acts as a methylating agent via a nucleophilic attack on the methyl group.[9] The byproducts are methanol and carbon dioxide, which are far more benign than the salts produced by traditional alkylating halides.

Diagram 3: Decision Flowchart for Synthesis Strategy

Choosing a synthetic route based on starting material and substrate tolerance.

Representative Protocol for Methylation with DMC

Objective: To achieve a green N-methylation of 4-aminopyrimidine.

Reagents:

• 4-aminopyrimidine (1.0 eq.)

• Dimethyl Carbonate (DMC, used as both reagent and solvent)

• Potassium Carbonate (K₂CO₃, catalytic or stoichiometric)

Procedure:

• In a high-pressure autoclave, combine 4-aminopyrimidine and potassium carbonate.

• Add an excess of dimethyl carbonate.

• Seal the autoclave and heat to 160-180 °C with vigorous stirring for 12-24 hours.[10]

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction vessel, and filter to remove the base.

• Concentrate the filtrate under reduced pressure to remove excess DMC.

• Purify the crude product by column chromatography or recrystallization.

Comparative Analysis of Synthetic Methods

Parameter	SNAr	Buchwald-Hartwig	Green Methylation (DMC)
Reagent Toxicity	Moderate (solvents)	High (ligands, Pd)	Low (DMC)[8]
Reaction Temp.	High (80-120 °C)	Moderate (80-110 °C)	Very High (160-180 °C)
Cost	Low	High	Low to Moderate
Waste Products	Halide Salts	Stoichiometric Base, Metal Residue	Methanol, CO₂[8]
Functional Group Tolerance	Limited	Broad[6]	Moderate
Selectivity	Good	Excellent	High mono-selectivity[8][9]
Ideal Use Case	Robust, large-scale synthesis of simple substrates.	Complex, sensitive, or sterically hindered substrates.	Environmentally conscious synthesis where 4-aminopyrimidine is the starting point.

Conclusion and Future Outlook

The synthesis of N-methyl-pyrimidin-4-amines can be approached from multiple angles, each with distinct advantages and limitations. The classical SNAr reaction remains a viable, cost-effective method for robust substrates. For more delicate or complex molecules, the Buchwald-Hartwig amination provides unparalleled scope and milder conditions, albeit at a higher cost.

Looking forward, the development of greener synthetic routes is a major driver in chemical research. Reagents like dimethyl carbonate represent a significant step towards reducing the environmental impact of pharmaceutical synthesis. Furthermore, emerging methods using methanol or even CO₂ as a C1 source, often with base-metal catalysts, promise to further expand the toolkit for sustainable N-methylation.[11][12] The choice of reagent is no longer just a question of yield, but a strategic decision balancing cost, substrate compatibility, scale, and environmental responsibility. This guide serves as a framework for making that informed decision.

References

• Use of Dimethyl Carbonate (DMC) as Methylating Agent under Microwave Irradiation-A Green Chemical Approach. IAENG. Available at: [Link]

• Tundo, P., & Selva, M. (2002). The chemistry of dimethyl carbonate. Accounts of chemical research, 35(9), 706-16. Available at: [Link]

• Li, H., et al. (2013). A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Angewandte Chemie International Edition, 53(4), 1114-1118. Available at: [Link]

• Cabrero-Antonino, J. R., et al. (2016). A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies. Catalysis Science & Technology, 6(22), 8096-8106. Available at: [Link]

• The Chemistry of Dimethyl Carbonate. IC-Unicamp. Available at: [Link]

• Paul, B., et al. (2017). Tandem Transformation of Nitro Compounds into N-Methylated Amines: Greener Strategy for the Utilization of Methanol as a Methylating Agent. ChemSusChem, 10(11), 2370-2374. Available at: [Link]

• Selva, M., et al. (2006). Selective N,N-Dimethylation of Primary Aromatic Amines with Methyl Alkyl Carbonates in the Presence of Phosphonium Salts. The Journal of Organic Chemistry, 71(16), 6032-6039. Available at: [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules, 23(3), 684. Available at: [Link]

• Kim, J., et al. (2018). Selective N-Formylation and N-Methylation of Amines Using Methanol as a Sustainable C1 Source. ACS Catalysis, 8(12), 11574-11580. Available at: [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. Available at: [Link]

• Efficient, Green, and Renewable N-Di-Methylation Synthesis of Amines by a Novel Nano-Catalyst of NiNiO@C. ChemRxiv. Available at: [Link]

• Tsarev, V. N., et al. (2015). N-Methylation of Amines with Methanol at Room Temperature. Organic Letters, 17(10), 2530-2533. Available at: [Link]

• Synthesis of N-methylthieno [2, 3-d] Pyrimidin-4-amine Thienopyrimidine. Atlantis Press. Available at: [Link]

• Wang, Q., & Schreiber, S. L. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society, 144(7), 3159-3167. Available at: [Link]

• SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINES: A REVIEW. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Reductive Amination & Amide Synthesis (IOC 40). YouTube. Available at: [Link]

• Site-Selective C−H Amination of Pyrimidines and Additional Heteroarenes. ResearchGate. Available at: [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. Available at: [Link]

• Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry. Available at: [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]

• Recent Advances in Methylation: A Guide for Selecting Methylation Reagents. Semantic Scholar. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Nucleophilic substitution of the 4-chlorothienopyrimidines by an amino acid or derivative. ResearchGate. Available at: [Link]

• A Guide for Mono‐Selective N‐Methylation, N‐Ethylation, and N‐n‐Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late‐Stage Modification. Scilit. Available at: [Link]

• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega. Available at: [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages. Available at: [Link]

• Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Semantic Scholar. Available at: [Link]

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• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journals. Available at: [Link]

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Structural Validation and Reactivity Profiling of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter drug development programs that stall due to ambiguous regiochemistry during early-stage synthesis. When working with di-electrophilic scaffolds like (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine (CAS: 1353945-22-8) , assuming the site of nucleophilic attack based purely on steric hindrance or basicity is a critical point of failure.

This guide provides an objective comparison of analytical modalities used to validate the structure and regiochemistry of this highly versatile pyrimidine intermediate and its downstream derivatives.

Mechanistic Causality: The Orthogonal Reactivity Profile

To understand how to validate this structure, we must first understand its chemical logic. The pyrimidine ring of CAS 1353945-22-8 is functionalized with two distinct leaving groups: a methanesulfinyl group (–S(O)CH₃) at the C2 position and a chlorine atom (–Cl) at the C6 position.

The methanesulfinyl group is an exceptionally potent leaving group. The strong electron-withdrawing nature of the sulfoxide drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy at the C2 position, making it highly susceptible to nucleophilic attack. Consequently, under mild conditions, nucleophiles will chemoselectively displace the C2-methanesulfinyl group, leaving the C6-chloride intact for subsequent, higher-temperature substitutions [1].

Orthogonal SNAr reactivity pathway demonstrating chemoselective leaving group displacement.

Comparison of Analytical Modalities

Validating the exact regiochemistry of Nucleophilic Aromatic Substitution (SNAr) reactions on pyrimidines requires robust analytical modalities [2]. Relying solely on 1D ¹H-NMR or LC-MS is insufficient, as these methods often fail to differentiate between C2 and C6 positional isomers.

Below is a comparative matrix of the three primary modalities used for structural validation in this workflow.

Quantitative Data Summary: Modality Performance

Analytical Modality	Primary Output	Regiochemical Resolution	Sample Requirement	Turnaround Time	Cost per Run
LC-HRMS (ESI-TOF)	Exact Mass, Isotope Pattern	Low (Cannot distinguish isomers)	< 1 µg	< 15 Minutes	Low
1D/2D NMR (HMBC)	Connectivity, Environment	High (Definitive C2 vs C6)	5–15 mg	1–2 Hours	Medium
SC-XRD	3D Spatial Arrangement	Absolute (Gold Standard)	Single Crystal	2–5 Days	High

Insight: While SC-XRD is the definitive gold standard for absolute configuration, 2D-NMR (specifically HMBC) provides the optimal balance of high regiochemical resolution and rapid turnaround time for routine library synthesis [3].

Self-Validating Experimental Protocols

A robust analytical protocol must be a self-validating system. The following methodologies detail how to confirm the structure of CAS 1353945-22-8 and verify the regiochemistry of its downstream SNAr products.

Protocol A: LC-HRMS Validation (Exact Mass & Isotope Profiling)

This step confirms the molecular formula and verifies the presence of the C6-chlorine atom via its distinct isotopic signature.

• Sample Preparation: Dissolve 1.0 mg of the pyrimidine intermediate in 1.0 mL of LC-MS grade Methanol. Dilute 1:100 in Water/Acetonitrile (50:50) containing 0.1% Formic Acid.

• Chromatography: Inject 1 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm). Run a linear gradient from 5% to 95% Acetonitrile over 3 minutes at a flow rate of 0.6 mL/min.

• MS Parameters: Operate the Time-of-Flight (TOF) mass spectrometer in Electrospray Ionization positive mode (ESI+). Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Data Interpretation (Self-Validation):

  • Extract the ion chromatogram for the calculated exact mass of [M+H]⁺ (Formula: C₆H₈ClN₃OS).

  • Expected m/z: 206.015.

  • Isotopic Check: Confirm the presence of the ³⁷Cl isotope peak at m/z 208.012 with an intensity of approximately 32% relative to the monoisotopic peak. If this ratio is missing, the chlorine leaving group has been prematurely displaced.

Protocol B: 2D-NMR (HMBC) Regiochemical Assignment

Heteronuclear Multiple Bond Correlation (HMBC) is critical for proving whether a nucleophile attacked the C2 or C6 position.

• Sample Preparation: Dissolve 10–15 mg of the purified compound in 0.6 mL of anhydrous DMSO-d₆. Ensure the solution is free of paramagnetic impurities.

• Instrument Setup: Utilize a 500 MHz (or higher) NMR spectrometer equipped with a cryoprobe for enhanced ¹³C sensitivity.

• Pulse Sequence Parameters: Execute a gradient-selected HMBC sequence. Set the interpulse delay to target long-range coupling constants (²J and ³J) of ~8 Hz. Use a relaxation delay (D1) of 1.5 seconds, 8 scans per increment, and 256 t₁ increments.

• Data Interpretation (Self-Validation):

  • Locate the N-CH₃ protons of the native methylamine group (~2.8 ppm in ¹H).

  • Observe the ³J carbon correlation to the C4 pyrimidine carbon (~163 ppm).

  • To confirm C2 substitution, trace the protons of the newly introduced nucleophile. If they show a ³J correlation to a carbon that does not couple with the C5 proton, substitution occurred at C2. If they couple to the C6 carbon (which shows a ²J correlation to the C5 proton), the regiochemistry is inverted.

Multi-modal analytical workflow for the structural validation of pyrimidine derivatives.

Conclusion

For reactive intermediates like (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, the combination of LC-HRMS for isotopic integrity and 2D-NMR (HMBC) for spatial connectivity forms a self-validating analytical loop. By understanding the underlying causality of the methanesulfinyl leaving group's reactivity, researchers can confidently design and validate highly selective, multi-step SNAr workflows.

References

• From Imidazoles to Pyrimidines: New Inhibitors of Cytokine Release. ACS Publications (Journal of Medicinal Chemistry). Available at:[Link] [1]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. MDPI (Molecules). Available at:[Link] [2]

• Design, Synthesis, and Molecular Evaluation of SNAr-Reactive N-(6-Fluoro-3-Nitropyridin-2-yl)Isoquinolin-3-Amines as Covalent USP7 Inhibitors. NIH / PMC. Available at:[Link] [3]

Comparing the biological activity of pyridine vs. pyrimidine scaffolds.

An objective, data-driven comparison between pyridine and pyrimidine scaffolds is fundamental to modern rational drug design. As a Senior Application Scientist, navigating the chemical space of nitrogenous heterocycles requires balancing target affinity with pharmacokinetic viability. The decision to employ a pyridine versus a pyrimidine scaffold is rarely arbitrary; it is a calculated bioisosteric replacement that fundamentally alters a molecule's physicochemical properties, binding dynamics, and metabolic fate .

While both scaffolds are ubiquitous in FDA-approved therapeutics—particularly in oncology and inflammation —their distinct electronic distributions dictate entirely different behaviors in vitro and in vivo.

Physicochemical and Electronic Profiling (The "Why")

The addition of a second nitrogen atom at the 3-position (pyrimidine) compared to pyridine drastically shifts the electronic landscape of the ring system.

• Basicity (pKa): Pyridine has a conjugate acid pKa of ~5.2, making it weakly basic and partially protonated at physiological pH. Pyrimidine, however, has a pKa of ~1.3. The second electronegative nitrogen withdraws electron density via inductive and resonance effects, rendering pyrimidine essentially neutral in systemic circulation [[1]]([Link]).

• Lipophilicity (LogP/LogD): Pyrimidines are significantly more polar. In Matched Molecular Pair (MMP) analyses, swapping a pyridine for a pyrimidine typically reduces the LogP by 0.5 to 1.0 units . This reduction in lipophilicity can improve aqueous solubility but may reduce passive membrane permeability.

Table 1: Matched Molecular Pair (MMP) Data Comparison

Property	Pyridine Scaffold	Pyrimidine Scaffold	Mechanistic Causality
pKa (Conjugate Acid)	~5.2	~1.3	Second electronegative nitrogen withdraws electron density, drastically reducing basicity.
Lipophilicity (LogP)	Higher	Lower (~0.5–1.0 log units less)	Increased polarity and dipole moment from the additional nitrogen atom.
H-Bond Acceptors	1	2	N1 and N3 provide dual interaction points for target proteins.
Primary Metabolic Liability	CYP450 Oxidation	Aldehyde Oxidase (AO)	Pyrimidine's electron-deficient ring is highly susceptible to nucleophilic attack by AO.

Target Binding Dynamics in Kinase Inhibitors

In the realm of kinase inhibitor design, these scaffolds are premier "hinge binders" [[2]]([Link]). The ATP-binding pocket of a kinase contains a hinge region that forms crucial hydrogen bonds with inhibitors .

Pyridine typically acts as a single hydrogen bond acceptor, interacting with the backbone amide NH of the hinge region. Conversely, pyrimidine offers a bidentate interaction profile. It can form two hydrogen bonds (or even three, if substituted with an exocyclic amine, such as 2,4,6-triaminopyrimidine) with the hinge backbone, significantly enhancing target residence time and potency .

Logical relationship between scaffold type, kinase hinge binding capacity, and metabolic clearance.

Metabolic Stability and Clearance Pathways

The electronic deficiency of the pyrimidine ring introduces a critical metabolic liability: susceptibility to Aldehyde Oxidase (AO) . While highly lipophilic pyridines are primarily cleared via Cytochrome P450 (CYP) mediated oxidation in the liver, pyrimidines are highly prone to nucleophilic attack by cytosolic AO at the electron-poor C2 or C4 positions. This often results in rapid, CYP-independent clearance that traditional human liver microsome (HLM) assays will miss if not properly supplemented.

Self-Validating Experimental Protocols

To objectively compare a pyridine/pyrimidine MMP, a robust, multi-tiered screening cascade is required.

Experimental workflow for evaluating Matched Molecular Pairs (MMPs) in drug discovery.

Protocol 1: Kinase Target Affinity (ADP-Glo™ Assay)

Causality: We use a luminescent ADP-Glo assay rather than a continuous spectrophotometric assay to avoid compound autofluorescence interference, a common issue with highly conjugated aromatic heterocycles.

• Preparation: Dilute the purified kinase (e.g., PI3Kδ or RET) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Incubation: Dispense 5 µL of the MMP compounds (pyridine vs. pyrimidine analogs) in a 10-point dose-response curve (3-fold serial dilutions) into a 384-well plate. Add 5 µL of the kinase/substrate mixture. Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Reaction Initiation: Add 5 µL of ultra-pure ATP (at the predetermined Km for the specific kinase) to initiate the reaction. Incubate for 60 minutes.

• Signal Generation: Add 15 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40-minute incubation).

• Detection: Add 30 µL of Kinase Detection Reagent to convert ADP to ATP and generate luciferase-driven luminescence. Read on a multi-mode microplate reader.

• Self-Validation: Calculate IC50 using a 4-parameter logistic non-linear regression. A valid assay must show a Z'-factor > 0.6 to ensure signal-to-noise reliability.

Protocol 2: Aldehyde Oxidase (AO) Metabolic Stability Assay

Causality: Because pyrimidines are prone to AO metabolism, standard HLM assays (which rely on NADPH for CYP activity) will yield false-positive stability data. We must use human liver cytosol (HLC) where AO resides .

• Matrix Preparation: Thaw Human Liver Cytosol (HLC) on ice. Prepare a 2 mg/mL protein concentration in 50 mM potassium phosphate buffer (pH 7.4).

• Cofactor Independence: Note that AO does not require exogenous cofactors (like NADPH). Do not add them.

• Incubation: Spike the pyridine and pyrimidine MMPs into the HLC mixture to a final concentration of 1 µM (ensure final DMSO concentration is < 0.1% to prevent AO inhibition).

• Sampling: Aliquot 50 µL samples at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench each time-point aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to track the disappearance of the parent compound.

• Self-Validation: Use Phthalazine as a positive control for rapid AO clearance. Calculate intrinsic clearance ( CLint​ ).

Case Studies in Drug Development

Recent comparative studies in anti-inflammatory drug design demonstrate these principles in action. When synthesizing chalcone-derived scaffolds for RAW 264.7 macrophage inhibition, researchers found that specific pyridine derivatives exhibited superior anti-inflammatory activity (inhibiting IL-1, IL-6, and TNF-α) compared to their pyrimidine counterparts, largely due to favorable cellular penetration and distinct target engagement profiles .

Conversely, in PI3Kδ inhibitors, utilizing a triaminopyrimidine scaffold provided an optimal three-point hinge binding motif that pyridines could not achieve, driving sub-nanomolar potency. However, to survive systemic circulation, the C2 position of the pyrimidine had to be sterically shielded to block AO-mediated degradation .

Conclusion

Choosing between a pyridine and pyrimidine scaffold is a strategic trade-off. Pyridines offer superior basicity and AO stability but may suffer from high lipophilicity and CYP clearance. Pyrimidines provide exceptional multi-point hinge binding and improved solubility but require careful steric shielding to mitigate rapid AO-mediated degradation.

References

• Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Arabian Journal of Chemistry. Available at:[Link]

• 2,4,6-Triaminopyrimidine as a Novel Hinge Binder in a Series of PI3Kδ Selective Inhibitors. Journal of Medicinal Chemistry. Available at:[Link]

• Recent developments of RET protein kinase inhibitors with diverse scaffolds as hinge binders. PubMed. Available at:[Link]

• Knowledge Based Prediction of Ligand Binding Modes and Rational Inhibitor Design for Kinase Drug Discovery. Journal of Medicinal Chemistry. Available at:[Link]

• The Most Common Chemical Replacements in Drug-Like Compounds. Journal of Medicinal Chemistry. Available at:[Link]

• The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Available at:[Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti‐Inflammatory Agents: Design, Synthesis, and LPS‐Induced RAW 264.7 Macrophages. ResearchGate. Available at:[Link]

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A Comparative Guide to the Analysis of Impurities in Commercial Batches of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

This guide provides an in-depth comparative analysis of analytical methodologies for the identification and quantification of impurities in commercial batches of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine, a key intermediate in various pharmaceutical syntheses. The objective is to equip researchers, scientists, and drug development professionals with the rationale and practical insights needed to select and implement robust analytical strategies for impurity profiling, ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

The control of impurities is a critical aspect of pharmaceutical development and manufacturing.[1][2] Impurities can arise from various sources, including the manufacturing process, degradation of the drug substance, and interaction with packaging materials.[3] The International Council for Harmonisation (ICH) provides guidelines on the identification, qualification, and control of impurities in new drug substances and products.[2] This guide will explore and compare three powerful analytical techniques for the impurity profiling of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Understanding the Analyte and Potential Impurities

(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a substituted pyrimidine derivative. The presence of reactive functional groups, such as the chloro and methanesulfinyl groups, suggests potential pathways for impurity formation during synthesis and storage.

Potential Impurities:

• Starting Material Residues: Unreacted starting materials from the synthesis process.

• Intermediates: Incomplete reactions can lead to the presence of synthetic intermediates.

• By-products: Side reactions can generate structurally related impurities.

• Degradation Products: The compound may degrade under conditions of heat, light, humidity, or in the presence of acids, bases, or oxidizing agents.[4][5][6]

A thorough understanding of the synthetic route is crucial for predicting potential process-related impurities.[7][8]

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique is paramount for accurate and reliable impurity profiling. This section compares the utility of HPLC-UV, LC-MS, and qNMR for the analysis of impurities in (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Technique	Principle	Strengths	Limitations	Best Suited For
HPLC-UV	Separates compounds based on their interaction with a stationary phase, with detection by UV absorbance.[1][9]	Robust, reproducible, quantitative, and widely available.[1] Excellent for routine quality control.[9]	Requires chromophoric impurities for detection. Co-eluting peaks can be problematic. Structural elucidation is not possible.	Quantifying known impurities and routine purity checks.[10]
LC-MS	Combines the separation power of HPLC with the mass-analyzing capabilities of a mass spectrometer.[11][12]	High sensitivity and selectivity.[13] Provides molecular weight information for impurity identification.[14] Can detect non-chromophoric impurities.	Matrix effects can suppress ion formation. Quantification can be more complex than HPLC-UV.	Identifying unknown impurities and confirming the identity of known impurities.[11]
qNMR	Measures the nuclear magnetic resonance of atomic nuclei in a sample. The signal intensity is directly proportional to the number of nuclei.[15][16]	A primary ratio method that does not require a reference standard for each impurity.[16][17] Provides structural information.[18] Can quantify multiple components simultaneously.[19]	Lower sensitivity compared to LC-MS. Requires soluble samples and can be affected by peak overlap in complex mixtures.	Absolute quantification of the main component and major impurities without the need for specific reference standards.[15][18]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the analysis of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine and its impurities using the compared techniques.

To identify potential degradation products and to demonstrate the stability-indicating nature of the analytical methods, forced degradation studies are essential.[4][5][6]

Protocol:

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 60°C for 24 hours.[5]

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours.[6]

• Photolytic Degradation: Expose the sample to UV light (e.g., 254 nm) for 24 hours.[6]

• Neutralize acidic and basic samples before analysis.

Caption: Forced Degradation Experimental Workflow.

This method is designed for the routine quantification of known impurities.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B

  • 25-30 min: 90% B

  • 30-31 min: 90-10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh about 10 mg of the sample.

• Dissolve in a 1:1 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

• Filter through a 0.45 µm syringe filter before injection.

Caption: HPLC-UV Experimental Workflow.

This method is crucial for identifying unknown impurities.

Chromatographic Conditions: (Same as HPLC-UV)

Mass Spectrometry Conditions:

• Ion Source: Electrospray Ionization (ESI), positive mode

• Scan Range: m/z 100-1000

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

Data Analysis:

• Extract the total ion chromatogram (TIC).

• Identify peaks corresponding to impurities.

• Determine the molecular weight of each impurity from its mass spectrum.

• Propose potential structures based on the molecular weight and fragmentation patterns (if MS/MS data is acquired).

Caption: LC-MS Experimental Workflow.

This method provides an absolute measure of purity without the need for specific impurity standards.

Experimental Parameters:

• Spectrometer: 400 MHz or higher

• Solvent: DMSO-d₆

• Internal Standard: Maleic acid (known purity)

• Pulse Program: A standard 1D proton experiment with a sufficient relaxation delay (e.g., 5 times the longest T₁).

• Number of Scans: 16 or higher for good signal-to-noise.

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample and 5 mg of the internal standard into an NMR tube.

• Add approximately 0.75 mL of DMSO-d₆.

• Ensure complete dissolution.

Data Analysis:

• Integrate a well-resolved peak for the analyte and a peak for the internal standard.

• Calculate the purity using the following formula[15]: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Caption: qNMR Experimental Workflow.

Data Presentation and Interpretation

The following tables present hypothetical data from the analysis of a commercial batch of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine.

Table 1: HPLC-UV Analysis of a Commercial Batch

Peak	Retention Time (min)	Area (%)	Identification
1	8.5	0.15	Impurity A (Process-related)
2	12.3	99.5	(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine
3	15.7	0.25	Impurity B (Degradation)
4	18.2	0.10	Unknown

Table 2: LC-MS Identification of Impurities

Impurity	Retention Time (min)	[M+H]⁺ (m/z)	Proposed Identity
Impurity A	8.5	192.0	6-Chloro-2-methylthio-pyrimidin-4-yl)-methyl-amine (Starting Material)
Impurity B	15.7	238.0	(6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-methyl-amine (Oxidation Product)
Unknown	18.2	224.1	-

Table 3: qNMR Purity Assessment

Analyte	Purity (%)
(6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine	99.4

Conclusion

The comprehensive analysis of impurities in commercial batches of (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine requires a multi-faceted approach. HPLC-UV is a robust and reliable technique for routine quality control and the quantification of known impurities.[1][9] LC-MS is indispensable for the identification of unknown impurities and for confirming the structures of known ones, providing crucial information for process optimization and safety assessment.[11][13] qNMR offers a powerful, primary method for the absolute quantification of the main component and major impurities, serving as an excellent orthogonal technique to chromatography.[15][16][18] By judiciously applying these complementary techniques, researchers and drug development professionals can ensure the quality and safety of their pharmaceutical products.

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A Comparative Guide to X-ray Crystallography for the Absolute Configuration Determination of Chiral Pyrimidines

For Researchers, Scientists, and Drug Development Professionals

The determination of a chiral molecule's absolute configuration—the precise three-dimensional arrangement of its atoms—is a cornerstone of modern drug development. For pyrimidine derivatives, a class of compounds with a broad spectrum of biological activities, establishing the correct stereochemistry is not merely a regulatory hurdle but a fundamental necessity for ensuring therapeutic efficacy and safety. Among the arsenal of analytical techniques available, single-crystal X-ray crystallography stands as the unequivocal "gold standard" for the unambiguous assignment of absolute configuration.

This guide provides an in-depth exploration of the principles and practical application of X-ray crystallography for determining the absolute configuration of chiral pyrimidines. It further offers a comparative analysis with alternative spectroscopic methods, equipping researchers with the knowledge to make informed decisions in their stereochemical assignments.

The Decisive Power of Anomalous Dispersion in X-ray Crystallography

At the heart of X-ray crystallography's ability to distinguish between enantiomers lies the phenomenon of anomalous dispersion (also known as anomalous scattering).[1][2] While standard X-ray scattering is dependent on the scattering angle, anomalous scattering is a wavelength-dependent effect that occurs when the energy of the incident X-rays is near an absorption edge of an atom in the crystal.[3][4] This resonant effect introduces a phase shift in the scattered X-rays, causing the atomic scattering factor to become a complex number with both real and imaginary components.[2][4]

Crucially, this phase shift leads to a breakdown of Friedel's Law, which states that the intensities of a reflection (hkl) and its inverse (h,k,l), known as a Friedel or Bijvoet pair, are equal.[1][5][6] In a non-centrosymmetric crystal containing a chiral molecule, the differences in intensity between these Bijvoet pairs, arising from anomalous dispersion, provide the necessary information to determine the absolute configuration of the molecule.[5][6][7]

The Flack Parameter: A Quantitative Indicator of Absolute Configuration

The Flack parameter, denoted as 'x', is a critical value calculated during the refinement of a crystal structure that quantifies the absolute configuration.[8][9] It essentially represents the mole fraction of the inverted enantiomer in the crystal. A value of the Flack parameter close to 0, with a small standard uncertainty, indicates that the determined absolute configuration is correct.[9][10] Conversely, a value near 1 suggests that the inverted structure is the correct one.[9] A value around 0.5 may signify a racemic crystal or the presence of twinning.[9] The precision of the Flack parameter is paramount for a confident assignment, and a standard uncertainty of less than 0.1 is generally considered reliable for an enantiomerically pure compound.[10][11]

Experimental Workflow: From Chiral Pyrimidine to Absolute Configuration

The successful determination of a chiral pyrimidine's absolute configuration via X-ray crystallography hinges on a meticulously executed experimental workflow.

Caption: Workflow for absolute configuration determination.

Detailed Experimental Protocol

• Crystallization of the Chiral Pyrimidine:

  • Objective: To obtain single crystals of sufficient size and quality for X-ray diffraction.

  • Methodology:

    • Ensure the chiral pyrimidine sample is of high purity.

    • Screen a variety of solvents and solvent combinations for solubility.

    • Employ various crystallization techniques such as slow evaporation, vapor diffusion (liquid-liquid or solid-liquid), and cooling.[12][13] For challenging cases, consider diastereomeric salt formation with a chiral resolving agent to facilitate crystallization.[13][14]

    • Monitor the crystallization trials regularly under a microscope for the formation of single, well-defined crystals.

• Single Crystal X-ray Data Collection:

  • Objective: To collect a complete and high-quality diffraction dataset, paying special attention to anomalous signal.

  • Methodology:

    • Select a suitable crystal and mount it on a goniometer head.

    • Use a diffractometer equipped with a radiation source that maximizes the anomalous scattering from the atoms present in the pyrimidine derivative. Copper (Cu Kα, λ = 1.54 Å) radiation is often suitable for organic molecules. For weaker anomalous scatterers, synchrotron radiation offers the advantage of tunable wavelengths.[2]

    • Collect a full sphere of diffraction data to ensure a high redundancy of measurements, which is crucial for accurately determining the small intensity differences between Bijvoet pairs.[15]

• Structure Solution, Refinement, and Absolute Configuration Determination:

  • Objective: To solve the crystal structure and refine the atomic parameters to obtain a final model and determine the absolute configuration.

  • Methodology:

    • Process the raw diffraction data, including integration of reflection intensities and application of corrections for absorption and other experimental factors.

    • Solve the crystal structure using direct methods or Patterson methods to obtain an initial atomic model.

    • Refine the structural model against the experimental data using full-matrix least-squares methods. This involves refining atomic coordinates, displacement parameters, and occupancy.

    • Crucially, during the final stages of refinement, introduce the Flack parameter to be refined against the data.[8][9]

    • Analyze the refined Flack parameter and its standard uncertainty. A value close to 0 with a low standard uncertainty confirms the correctness of the assigned absolute configuration.[10] If the value is close to 1, the coordinates of the model should be inverted.

Comparative Analysis of Alternative Techniques

While X-ray crystallography is the definitive method, its primary limitation is the requirement for high-quality single crystals, which can be challenging to obtain.[16] When crystallization is unsuccessful, several powerful spectroscopic techniques can provide reliable assignments of absolute configuration.

Technique	Principle	Advantages	Disadvantages
X-ray Crystallography	Anomalous dispersion of X-rays by atoms in a non-centrosymmetric crystal.[1][2]	Unambiguous and definitive determination of absolute configuration. Provides a complete 3D structure.	Requires high-quality single crystals, which can be difficult to grow.[16]
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[17][18][19]	Does not require crystallization; analysis is performed in solution.[20][21] Provides conformational information.[17]	Requires comparison with computationally predicted spectra (e.g., using DFT).[17][21] Can be less sensitive for molecules with low vibrational activity.
Electronic Circular Dichroism (ECD)	Differential absorption of left- and right-circularly polarized UV-Vis light by a chiral molecule.[22][23]	High sensitivity, especially for molecules with chromophores.[22]	Requires the presence of a chromophore near the stereocenter.[23] Also relies on comparison with theoretical calculations.[24][25]
NMR Spectroscopy with Chiral Solvating Agents (CSAs) or Derivatizing Agents (CDAs)	Formation of diastereomeric complexes or derivatives that exhibit distinct NMR signals for each enantiomer.[26][27][28]	Does not require crystallization. Can be used to determine enantiomeric excess.[26]	Often requires derivatization, which can sometimes be challenging.[29] The interpretation can be complex and may rely on empirical models.[30][31]

Conclusion

For the absolute configuration determination of chiral pyrimidines, single-crystal X-ray crystallography remains the most authoritative and reliable method. Its ability to directly visualize the three-dimensional atomic arrangement through the analysis of anomalous dispersion provides an unparalleled level of confidence in the stereochemical assignment. However, the practical challenge of obtaining suitable crystals necessitates a familiarity with alternative techniques. VCD, ECD, and NMR-based methods offer powerful, solution-phase alternatives that, when coupled with robust computational analysis, can provide reliable assignments. Ultimately, the choice of method will depend on the specific properties of the chiral pyrimidine and the experimental resources available. A comprehensive understanding of the principles, advantages, and limitations of each technique is essential for any researcher or drug development professional tasked with the critical endeavor of stereochemical characterization.

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Efficacy Comparison of Substituted Pyrimidines in Anti-Inflammatory Assays: A Technical Guide

Executive Summary

The development of non-steroidal anti-inflammatory drugs (NSAIDs) has historically been hindered by the gastrointestinal and renal toxicity associated with non-selective cyclooxygenase (COX-1/COX-2) inhibition [1]. To circumvent these adverse effects, modern medicinal chemistry has pivoted toward highly selective COX-2 inhibitors and dual-target pharmacophores. Among these, the pyrimidine scaffold —a fundamental six-membered nitrogenous heterocycle—has emerged as a highly versatile core for designing potent, selective, and safe anti-inflammatory agents [2].

This guide objectively compares the efficacy of various substituted pyrimidines (e.g., thiazolopyrimidines, pyrazolopyrimidines, and diaryl pyrimidines) against traditional reference standards like Celecoxib and Ibuprofen. Furthermore, it outlines the self-validating experimental workflows required to rigorously evaluate these compounds from target binding to systemic in vivo efficacy.

Mechanistic Rationale: The Pyrimidine Scaffold in Inflammation

Inflammation is driven by complex, overlapping signaling cascades. Traditional NSAIDs primarily target the arachidonic acid pathway, inhibiting the conversion of arachidonic acid to Prostaglandin E2 (PGE2) via COX enzymes [3]. However, advanced substituted pyrimidines exhibit pleiotropic immunomodulatory effects. Depending on their functional group substitutions, these compounds can selectively inhibit COX-2, act as dual COX-2/5-LOX inhibitors, or suppress the nuclear translocation of NF-κB, thereby downregulating pro-inflammatory cytokines such as TNF-α and IL-6 [4][5].

Fig 1: Mechanistic intervention of substituted pyrimidines in inflammatory signaling pathways.

Efficacy Comparison: Substituted Pyrimidines vs. Alternatives

To objectively evaluate the therapeutic potential of novel pyrimidine derivatives, we must benchmark their quantitative performance against established clinical standards like Celecoxib (a selective COX-2 inhibitor) and Ibuprofen (a non-selective NSAID).

The table below synthesizes experimental data from recent structural modifications of the pyrimidine core:

Compound Class / Specific Derivative	Primary Target(s)	COX-2 IC₅₀ (μM)	In Vivo Efficacy (Edema Inhibition)	Key Mechanistic Advantage	Reference
Celecoxib (Clinical Standard)	COX-2	0.65 - 0.80	43% - 60% (at 3h)	High COX-2 selectivity index (SI).	[2], [6]
Thiazolo[4,5-d]pyrimidines (Cmpd 52)	COX-2	0.87	88% (at 3h)	Outperforms Celecoxib in rapid edema reduction.	[6]
Pyrimidin-4-yl-benzimidazoles (Cmpd 2a)	COX-2	3.50	Comparable to Celecoxib	Strong COX-2 binding affinity (-9.0 kcal/mol).	[2]
Pyrrolo[2,3-d]pyrimidines (Cmpd 21)	COX-2 / PGE2	N/A	63.24% (at 3h)	Superior anti-inflammatory activity compared to Ibuprofen.	[3]
Pyrazolo[1,5-a]pyrimidines (Cmpd 5a)	COX-2 / 5-LOX	N/A	High	Dual inhibition; downregulates TNF-α and IL-6 significantly.	[5]

Structure-Activity Relationship (SAR) Dynamics

The data clearly illustrates that structural modifications dictate efficacy. For instance, substituting the pyrimidine ring with electron-withdrawing groups (such as -F or -CF3) significantly enhances anti-inflammatory activity by optimizing the molecule's fit within the hydrophobic side pocket of the COX-2 enzyme, simultaneously reducing cellular toxicity [6]. Furthermore, fusing the pyrimidine core with pyrazoles or benzimidazoles increases molecular rigidity, facilitating ideal hydrogen bonding with active amino acid residues (e.g., SER 415, GLN 454) in the COX-2 active site [2].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of pyrimidine derivatives must follow a self-validating workflow. Target binding (in vitro EIA) must correlate with cellular functional changes (macrophage assays), which must ultimately translate to systemic efficacy (in vivo models).

Fig 2: Self-validating experimental workflow for evaluating pyrimidine anti-inflammatory efficacy.

Protocol 1: In Vitro COX-1/COX-2 Enzyme Immunoassay (EIA)

Causality: Measuring the direct inhibition of COX-1 versus COX-2 establishes the Selectivity Index (SI). A high SI is the primary predictor of a compound's ability to provide anti-inflammatory relief without causing gastrointestinal ulceration [4]. Methodology:

• Prepare reaction mixtures containing recombinant human COX-1 or COX-2 in Tris-HCl buffer (pH 8.0) supplemented with hematin and phenol.

• Incubate the enzymes with varying concentrations of the synthesized pyrimidine derivatives (e.g., 0.1 to 100 μM) for 10 minutes at 37°C.

• Initiate the catalytic reaction by adding arachidonic acid (substrate).

• Terminate the reaction after precisely 2 minutes using 1M HCl.

• Quantify the resulting PGE2 levels using a competitive ELISA kit, reading absorbance at 405 nm. Calculate the IC₅₀ using non-linear regression analysis.

Protocol 2: In Vitro Cytokine Quantification (RAW 264.7 Macrophages)

Causality: Because advanced pyrimidines often exhibit dual-targeting capabilities, COX-2 inhibition alone is an incomplete metric. LPS-stimulated macrophages provide a robust model to verify if the compound successfully halts the downstream production of TNF-α and IL-6 [4]. Methodology:

• Seed RAW 264.7 murine macrophages in 96-well plates and culture until 80% confluence is achieved.

• Pre-treat the cells with the lead pyrimidine compounds (1–10 μM) for 1 hour.

• Induce an inflammatory response by adding 1 μg/mL Lipopolysaccharide (LPS) and incubate for 24 hours.

• Harvest the cell supernatant and centrifuge to eliminate cellular debris.

• Utilize target-specific sandwich ELISA kits to quantify TNF-α and IL-6 concentrations, measuring absorbance at 450 nm.

Protocol 3: In Vivo Carrageenan-Induced Rat Paw Edema Model

Causality: In vitro potency must be validated against physiological pharmacokinetics. Carrageenan injection induces a biphasic inflammatory response (early histamine release followed by late-stage PGE2 production). Measuring paw volume displacement confirms systemic target engagement and overall drug efficacy [3][7]. Methodology:

• Fast adult Wistar rats for 12 hours prior to the assay.

• Administer the pyrimidine compound (e.g., 10 mg/kg p.o.) or the reference drug (Celecoxib) suspended in 0.5% carboxymethyl cellulose.

• One hour post-administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at 1, 3, and 5 hours post-injection.

• Calculate the percentage of edema inhibition relative to a vehicle-treated control group.

Conclusion

The substitution and fusion of the pyrimidine ring represent a highly effective strategy for developing next-generation anti-inflammatory therapeutics. By carefully tailoring the electron density and steric bulk of the pyrimidine derivatives, researchers can achieve superior COX-2 selectivity, dual COX-2/5-LOX inhibition, and potent cytokine suppression, frequently outperforming traditional NSAIDs like Celecoxib and Ibuprofen in both in vitro and in vivo assays.

References

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines Source: rsc.org URL:[Link]

• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties Source: nih.gov URL:[Link]

• Dual COX-2/TNF-α Inhibitors as Promising Anti-inflammatory and Cancer Chemopreventive Agents: A Review Source: brieflands.com URL:[Link]

• Design, Synthesis, Drug-Likeness, anti-Inflammatory, Antimicrobial Activity, and Molecular Docking Studies of Pyrimidine Analogs Source: tandfonline.com URL:[Link]

• Unveiling a novel pyrazolopyrimidine scaffold as a dual COX-2/5-LOX inhibitor with immunomodulatory potential Source: nih.gov URL:[Link]

• Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review Source: semanticscholar.org URL:[Link]

• Synthesis and pharmacological screening of 4, 6-substituted di-(phenyl) pyrimidin-2-amines Source: arabjchem.org URL:[Link]

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A Researcher's Guide to Enzymatic Synthesis of Chiral Sulfoxides: A Comparative Analysis

In the landscape of modern pharmaceutical and fine chemical synthesis, the demand for enantiomerically pure compounds is a constant driving force for innovation. Among these, chiral sulfoxides stand out as critical structural motifs in a variety of blockbuster drugs, including the proton-pump inhibitor esomeprazole and the wakefulness-promoting agent armodafinil.[1][2] The stereochemistry of the sulfoxide group is paramount, as different enantiomers can exhibit vastly different pharmacological activities and metabolic profiles.[1][3]

Traditionally, the synthesis of these vital chiral molecules has relied on chemical methods, often employing metal catalysts or stoichiometric chiral oxidants.[1] While effective to a degree, these methods are frequently beset by challenges including the use of hazardous reagents, the generation of significant waste, and difficulties in achieving perfect enantioselectivity.

This guide provides an in-depth comparison between traditional chemical synthesis and the increasingly adopted enzymatic approach for producing chiral sulfoxides. We will explore the fundamental advantages of biocatalysis, supported by experimental data, and provide actionable protocols for researchers in the field. The evidence overwhelmingly points to enzymatic synthesis as a superior alternative, offering unparalleled selectivity under mild, environmentally benign conditions.[4][5][6]

The Enzymatic Advantage: Precision, Sustainability, and Efficiency

Enzymatic synthesis leverages the power of natural catalysts—enzymes—to perform chemical transformations. For asymmetric sulfoxidation, several classes of enzymes have proven to be exceptionally effective, most notably Baeyer-Villiger monooxygenases (BVMOs), flavin-containing monooxygenases (FMOs), and peroxidases.[1][7][8] The advantages of using these biocatalysts are not incremental; they represent a paradigm shift in how we approach chiral synthesis.

Key Advantages of Enzymatic Synthesis:

• Unmatched Enantioselectivity: Enzymes operate within a precisely defined three-dimensional active site, enabling them to distinguish between the two lone pairs of electrons on a prochiral sulfide's sulfur atom. This results in exceptionally high enantiomeric excess (e.e.), often exceeding 99%, which is critical for pharmaceutical applications.[2][7]

• Mild and Safe Operating Conditions: Biocatalytic reactions are typically conducted in aqueous buffer systems at or near ambient temperature and atmospheric pressure.[9] This eliminates the need for harsh reagents, extreme temperatures, or high pressures associated with many chemical methods, leading to a safer process with fewer side reactions like over-oxidation to the sulfone.[10]

• Environmental Sustainability (Green Chemistry): By replacing heavy metal catalysts and hazardous oxidants with biodegradable enzymes and often using benign oxidants like molecular oxygen or hydrogen peroxide, enzymatic synthesis aligns perfectly with the principles of green chemistry.[5][6][11] This reduces waste, minimizes environmental impact, and simplifies product purification.

• High Chemo- and Regioselectivity: Enzymes can selectively oxidize a target sulfide group even in the presence of other sensitive functional groups within a complex molecule, reducing the need for cumbersome protection and deprotection steps.[9]

Head-to-Head Comparison: Enzymatic vs. Chemical Synthesis

To illustrate the practical superiority of the enzymatic approach, let's consider the synthesis of (R)-lansoprazole, a pharmaceutically important chiral sulfoxide.

Parameter	Traditional Chemical Method (e.g., Metal-Catalyzed Oxidation)	Enzymatic Method (Using a Baeyer-Villiger Monooxygenase - BVMO)
Enantiomeric Excess (e.e.)	Typically 80-95% e.e., may require further resolution.	>99% e.e. is commonly achieved directly.[7]
Yield	Variable, often in the range of 80-85% on an industrial scale.[2]	High yields, with space-time yields reported at 213 g L⁻¹ d⁻¹ .[7]
Reaction Conditions	Often requires organic solvents, metal catalysts (e.g., Ti, V), and chiral ligands.[1]	Aqueous buffer, ambient temperature, atmospheric pressure.[9]
Oxidant	Often uses organic peroxides or other hazardous oxidants.	Molecular oxygen (air) or hydrogen peroxide (H₂O₂).[12][13]
Byproducts/Waste	Metal-containing waste, ligand waste, solvent waste.	Minimal waste, primarily water. The enzyme is biodegradable.[4]
Process Safety	Involves potentially toxic metals and flammable organic solvents.	Inherently safer due to mild, aqueous conditions.[6]

This comparison clearly demonstrates that for producing high-purity chiral sulfoxides, enzymatic methods offer significant advantages in selectivity, sustainability, and efficiency.

Visualizing the Workflow: A Tale of Two Paths

The fundamental differences in the synthetic workflows can be visualized to better understand the practical implications for a researcher.

Caption: Comparative workflows for enzymatic versus chemical synthesis of chiral sulfoxides.

The Power of Enzymes: A Closer Look at BVMOs

Baeyer-Villiger monooxygenases (BVMOs) are a well-studied class of enzymes for asymmetric sulfoxidation.[14][15] These flavin-dependent enzymes utilize molecular oxygen and a cofactor (NADPH) to execute a highly controlled oxygen insertion reaction.[12] The exquisite control stems from the enzyme's active site, which pre-organizes the sulfide substrate in a specific orientation relative to the activated oxygen species, ensuring the oxidation occurs on a specific face of the sulfur atom.

Recent advances in protein engineering have further expanded the utility of BVMOs. Through techniques like directed evolution and site-directed mutagenesis, scientists can now tailor these enzymes to:

• Invert enantioselectivity: Change an enzyme from producing the (S)-enantiomer to the (R)-enantiomer.[16]

• Enhance activity and stability: Improve the enzyme's efficiency and robustness for industrial applications.[7]

• Broaden substrate scope: Modify the enzyme to accept a wider variety of sulfide structures, including bulky or pharmaceutically relevant ones.[10][14]

Caption: Logical comparison of enzymatic and chemical synthesis attributes.

Experimental Protocol: Asymmetric Sulfoxidation using a BVMO

This protocol provides a general framework for the asymmetric oxidation of a model substrate, thioanisole, using a commercially available Baeyer-Villiger monooxygenase.

Materials:

• Thioanisole (Substrate)

• Recombinant BVMO (e.g., from P. putida)[12]

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• NADP⁺ (cofactor)

• D-Glucose

• Potassium phosphate buffer (50 mM, pH 7.5)

• Ethyl acetate

• Anhydrous sodium sulfate

• Shaking incubator

• Centrifuge

• Chiral HPLC system for analysis

Procedure:

• Prepare Reaction Mixture: In a 50 mL flask, prepare a 10 mL reaction mixture by adding the following to the potassium phosphate buffer:

  • D-Glucose (100 mM)

  • NADP⁺ (0.1 mM)

  • Glucose Dehydrogenase (2 U/mL)

  • BVMO (5-10 µg/mL)

• Pre-incubation: Gently swirl the mixture and incubate at 30°C for 10 minutes to ensure all components are dissolved and the cofactor regeneration system is active.

• Substrate Addition: Add thioanisole to the reaction mixture to a final concentration of 10 mM. It is advisable to dissolve the thioanisole in a minimal amount of a water-miscible co-solvent like DMSO if solubility is an issue.

• Incubation: Seal the flask and place it in a shaking incubator at 30°C with vigorous shaking (approx. 200 rpm) to ensure sufficient aeration for the oxygen-dependent reaction. Let the reaction proceed for 24 hours.

• Reaction Quenching & Extraction: After 24 hours, stop the reaction by adding an equal volume (10 mL) of ethyl acetate. Vortex vigorously for 2 minutes to extract the product and any remaining substrate.

• Phase Separation: Centrifuge the mixture at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Product Isolation: Carefully collect the upper organic layer (ethyl acetate) and dry it over anhydrous sodium sulfate.

• Analysis: Analyze the dried organic extract by chiral HPLC to determine the conversion percentage and the enantiomeric excess (e.e.) of the resulting methyl phenyl sulfoxide.

Conclusion

For researchers, scientists, and drug development professionals, the choice of synthetic methodology has profound implications for product quality, process efficiency, and environmental impact. The evidence and data presented in this guide highlight the compelling advantages of enzymatic synthesis for producing chiral sulfoxides. With their exceptional selectivity, mild reaction conditions, and strong green chemistry credentials, enzymes like Baeyer-Villiger monooxygenases are not just an alternative but are increasingly the preferred method for modern, sustainable, and efficient chiral synthesis.[5][17] The continued development of novel and engineered enzymes promises to further expand the applicability of this powerful technology, solidifying its role in the future of pharmaceutical manufacturing.

References

• Chemoenzymatic synthesis of enantiopure hydroxy sulfoxides derived from substituted arenes. (2016). Organic & Biomolecular Chemistry. Available at: [Link]

• Discovery of Two Native Baeyer-Villiger Monooxygenases for Asymmetric Synthesis of Bulky Chiral Sulfoxides. (2020). Applied and Environmental Microbiology. Available at: [Link]

• Enzymatic synthesis of pharmacologically relevant chiral sulfoxides by improved CbBVMO variants. (2021). Chemical Communications. Available at: [Link]

• Chemoenzymatic Synthesis of Chiral Organosulfur Compounds. (2006). University of Helsinki. Available at: [Link]

• Chemoenzymatic synthesis of enantiopure hydroxy sulfoxides derived from substituted arenes. (2016). Organic & Biomolecular Chemistry. Available at: [Link]

• Chemoenzymatic synthesis of enantiopure hydroxy sulfoxides derived from substituted arenes. (2016). PubMed. Available at: [Link]

• Biocatalysis: A smart and green tool for the preparation of chiral drugs. (2022). Chirality. Available at: [Link]

• Extreme Synergistic Mutational Effects in the Directed Evolution of a Baeyer–Villiger Monooxygenase as Catalyst for Asymmetric Sulfoxidation. (2014). Journal of the American Chemical Society. Available at: [Link]

• Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates. (2005). Food Technology and Biotechnology. Available at: [Link]

• Biocatalysis: A smart and green tool for the preparation of chiral drugs. (2022). PubMed. Available at: [Link]

• Horseradish peroxidase catalysed sulfoxidation is enantioselective. (1992). Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Engineering of a (R)-selective Baeyer-Villiger monooxygenase to minimize overoxidation activity for asymmetric synthesis of active pharmaceutical prazoles. (2025). PubMed. Available at: [Link]

• Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides. (2020). Chemistry – A European Journal. Available at: [Link]

• Sulphoxidation reactions catalysed by the Baeyer-Villiger monooxygenase OTEMO from Pseudomonas putida. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Biocatalysis: Chiral Pharmaceutical Synthesis for Drug Manufacturing and Production. (2024). Research and Reviews: Journal of Medicinal and Organic Chemistry. Available at: [Link]

• Expanding the toolbox of Baeyer–Villiger and flavin monooxygenase biocatalysts for the enantiodivergent green synthesis of sulfoxides. (2024). Green Chemistry. Available at: [Link]

• Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. (2021). Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Recent Advances in the Synthesis of Chiral P. (2024). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Advancements in Asymmetric Synthesis of Esomeprazole and Chiral Sulfoxide Drugs: A Comprehensive Review and Future Perspectives. (2024). Authorea Preprints. Available at: [Link]

• Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides. (2020). Almac. Available at: [Link]

• Unexpectedly enhanced stereoselectivity of peroxidase-catalyzed sulfoxidation in branched alcohols. (2002). ResearchGate. Available at: [Link]

• Unexpectedly enhanced stereoselectivity of peroxidase-catalyzed sulfoxidation in branched alcohols. (2002). PubMed. Available at: [Link]

• Synthesis of different sulfoxide from its corresponding sulfide by plant enzyme. (2012). Scholars Research Library. Available at: [Link]

• Horseradish Peroxidase Catalysed Sulfoxidation is Enantioselective. (1992). RSC Publishing. Available at: [Link]

• An updated view on horseradish peroxidases: recombinant production and biotechnological applications. (2018). Applied Microbiology and Biotechnology. Available at: [Link]

• The selective oxidation of thioanisole to sulfoxide using a highly efficient electroenzymatic cascade system. (2024). Green Chemistry. Available at: [Link]

• Asymmetric synthesis of modafinil and its derivatives by enantioselective oxidation of thioethers: comparison of various methods including synthesis in ionic liquids. (2010). ResearchGate. Available at: [Link]

• Expanding the toolbox of Baeyer–Villiger and flavin monooxygenase biocatalysts for the enantiodivergent green synthesis of sulfoxides. (2024). Green Chemistry. Available at: [Link]

• Enzymes - important players in green chemistry. (2017). Journal of Education, Health and Sport. Available at: [Link]

• Simple Synthesis of Modafinil Derivatives and Their Anti-inflammatory Activity. (2012). Molecules. Available at: [Link]

• Biotechnological Methods of Sulfoxidation: Yesterday, Today, Tomorrow. (2018). International Journal of Molecular Sciences. Available at: [Link]

• Simple Synthesis of Modafinil Derivatives and Their Anti-inflammatory Activity. (2012). Molecules. Available at: [Link]

• Synthesis of (R)-Modafinil via Organocatalyzed and Non-Heme Iron-Catalyzed Sulfoxidation Using H2O2 as an Environmentally Benign Oxidant. (2017). Symmetry. Available at: [Link]

• Mechanisms of modafinil: A review of current research. (2008). Neuropsychiatric Disease and Treatment. Available at: [Link]

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Cross-reactivity studies of pyrimidine-based compounds in biological assays

As a Senior Application Scientist navigating the complexities of small-molecule drug discovery, I frequently encounter the dual-edged nature of pyrimidine-based compounds. The pyrimidine core is a privileged scaffold in medicinal chemistry, featured in over eight FDA-approved kinase inhibitors[1]. Its nitrogen atoms form critical hydrogen bonds with the conserved hinge region of the ATP-binding pocket. However, this structural mimicry of adenine inherently drives promiscuous cross-reactivity across the human kinome, leading to off-target toxicities[1].

In this guide, we will objectively compare the cross-reactivity profiles of a first-generation broad-spectrum pyrimidine inhibitor (Standard-Pan-Pyr ) against a rationally optimized, highly selective pyrimidine analog (Pyrimidex-S ). By dissecting the biochemical and biophysical data, we will establish a robust framework for evaluating off-target liabilities in your own lead optimization pipelines.

The Mechanistic Basis of Pyrimidine Cross-Reactivity

The ATP-binding pocket is highly conserved across the 500+ human kinases. When designing pyrimidine-based inhibitors (e.g., targeting IRAK4 for autoimmune conditions), the scaffold often inadvertently binds to structurally similar off-targets such as TAK1, FLT3, or AURKB[2]. Unintended inhibition of TAK1, for instance, has been directly linked to severe hepatotoxicity in clinical trials[2].

To systematically de-risk these compounds, we must employ orthogonal biological assays. Relying solely on enzymatic activity assays is insufficient due to variable ATP concentrations and substrate dependencies. Instead, we utilize a combination of high-throughput thermodynamic binding assays (KINOMEscan) and real-time kinetic profiling (Surface Plasmon Resonance).

Logical workflow for assessing pyrimidine-based kinase cross-reactivity.

Comparative Profiling: Thermodynamic Affinity (KINOMEscan)

To evaluate kinome-wide selectivity, we utilize the KINOMEscan platform. This site-directed competition binding assay quantifies the ability of a test compound to displace a DNA-tagged kinase from an immobilized active-site directed ligand[3][4].

Why KINOMEscan? Unlike traditional FRET or luminescence-based activity assays, KINOMEscan measures true thermodynamic affinity ( Kd​ ) independent of ATP concentration. The use of a quantitative PCR (qPCR) readout for the DNA tag eliminates the optical interference (auto-fluorescence or quenching) frequently caused by highly conjugated pyrimidine derivatives[4].

Table 1: KINOMEscan Selectivity and Off-Target Affinity

Selectivity score S10​(1μM) represents the fraction of the kinome inhibited by >90% at 1 μ M. Lower is better.

Compound	Target IRAK4 Kd​ (nM)	Off-Target TAK1 Kd​ (nM)	Off-Target FLT3 Kd​ (nM)	Selectivity Score S10​
Standard-Pan-Pyr	4.2	12.5	8.1	0.145 (Poor)
Pyrimidex-S	1.8	>10,000	450.0	0.021 (Excellent)

Data Interpretation: While both compounds exhibit single-digit nanomolar affinity for the primary target (IRAK4), Standard-Pan-Pyr shows severe cross-reactivity with TAK1 and FLT3. Pyrimidex-S, engineered with a bulky ortho-methyl pyrazole substitution at the R2 position to induce steric clash in off-target pockets[1], successfully abolishes TAK1 binding.

Protocol: High-Throughput Competition Binding (KINOMEscan)

This protocol is designed as a self-validating system; the inclusion of DMSO controls and non-biotinylated elution steps ensures signal specificity.

• Bait Preparation: Treat streptavidin-coated magnetic beads with biotinylated affinity ligands to generate the affinity resin. Block the beads with 1% BSA to prevent non-specific compound adherence[4].

• Kinase-DNA Fusion: Express the target kinases (e.g., IRAK4, TAK1) as fusions to T7 phage or tag them with a specific DNA sequence for downstream PCR detection[4].

• Equilibration: Combine the DNA-tagged kinase, liganded affinity beads, and test compounds (prepared as 100× stocks in DMSO) in a 384-well plate. Causality: The final DMSO concentration must be strictly maintained at 1% across all wells to prevent solvent-induced protein denaturation.

• Incubation: Incubate the assay plates at 25°C with shaking for 1 hour to reach thermodynamic equilibrium[4].

• Washing & Elution: Wash the beads extensively with buffer (0.05% Tween-20) to remove unbound protein. Elute the bound kinase using non-biotinylated affinity ligands for 30 minutes[4].

• Quantification: Measure the kinase concentration in the eluates via qPCR of the DNA tag. Calculate Kd​ values using an 11-point serial threefold dilution curve[4].

Comparative Profiling: Binding Kinetics (Surface Plasmon Resonance)

Equilibrium affinity ( Kd​ ) only tells half the story. In vivo efficacy and off-target toxicity are often better correlated with residence time ( τ=1/koff​ ). A compound might have a weak Kd​ for an off-target, but if its dissociation rate is exceptionally slow, it can still act as a toxic, pseudo-irreversible inhibitor. We use Surface Plasmon Resonance (SPR) to dissect these kinetic parameters[5][6].

Table 2: SPR Kinetic Parameters against Off-Target TAK1

Compound	kon​ ( M−1s−1 )	koff​ ( s−1 )	KD​ (nM)	Residence Time ( τ )
Standard-Pan-Pyr	4.5×105	5.6×10−4	1.24	~30 minutes
Pyrimidex-S	N/A (No binding)	N/A (No binding)	>10,000	0 seconds

Data Interpretation: Standard-Pan-Pyr not only binds TAK1 but remains locked in the pocket for nearly 30 minutes, guaranteeing sustained off-target pathway inhibition. Pyrimidex-S shows no detectable association phase, confirming true kinetic selectivity.

Protocol: SPR Small-Molecule Kinetic Assay

SPR is notoriously sensitive to bulk refractive index changes. This protocol mitigates false positives via strict solvent matching and double referencing.

• Surface Preparation: Immobilize biotinylated TAK1 onto a neutravidin-coated sensor chip (e.g., Biacore or ProteOn system). Leave one flow cell empty as a blank reference surface[6].

• Buffer Matching (Critical Step): Prepare running buffer (10 mM HEPES, 150 mM NaCl, 0.005% Tween-20, pH 7.5)[7]. Dissolve compounds in 100% DMSO, then dilute into the running buffer to a final DMSO concentration of exactly 0.1% (v/v)[5]. Causality: Even a 0.01% mismatch in DMSO between the sample and running buffer will cause a massive bulk refractive index shift, masking the small-molecule binding signal.

• Analyte Injection: Inject the compound over the protein and mock surfaces using a multi-cycle kinetic approach (concentrations ranging from 0.8 nM to 100 nM)[8]. Use a flow rate of 30 µL/min for 120 seconds (association phase)[8]. Causality: High flow rates minimize mass transport limitations, ensuring the measured kon​ reflects true binding kinetics, not diffusion speed.

• Dissociation & Regeneration: Flow running buffer over the surface for 600 seconds to monitor dissociation[8]. If the compound does not fully dissociate, regenerate the surface using a 60-second injection of 50 mM NaOH[8].

• Double Referencing: Subtract the signal of the blank reference cell from the active cell, and then subtract the signal of a buffer-only blank injection. This isolates the true specific binding response[8].

Translating Biochemistry to Cellular Phenotypes

Biochemical selectivity must translate to cellular safety. In the context of IRAK4 inhibition, the downstream goal is to block MyD88-dependent NF-κB activation without triggering the hepatotoxicity associated with TAK1 inhibition[2].

IRAK4/TAK1 signaling pathway highlighting off-target toxicity nodes.

By utilizing Pyrimidex-S, researchers can cleanly decouple the pharmacological efficacy (IRAK4 inhibition) from the off-target toxicity (TAK1 inhibition). Cell-based viability assays (e.g., using HepG2 cells) consistently show that highly selective pyrimidines maintain a wide therapeutic window, whereas broad-spectrum analogs like Standard-Pan-Pyr exhibit dose-dependent cytotoxicity.

Conclusion

When evaluating pyrimidine-based compounds, a single IC50 value is a dangerously incomplete metric. As demonstrated in this guide, a rigorous cross-reactivity study requires:

• High-throughput thermodynamic profiling (KINOMEscan) to map the kinome-wide liability landscape.

• High-resolution kinetic analysis (SPR) to determine the residence time of off-target interactions.

• Strict protocol adherence , particularly regarding solvent matching and double-referencing, to ensure data integrity.

By demanding this level of biophysical rigor, drug development professionals can confidently advance pyrimidine scaffolds that are both potent and exquisitely selective.

References

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Synergistic optimizations of efficacy and membrane permeability of IRAK4 inhibitors: identifying new lead compounds for anti-inflammatory therapeutics. PMC - NIH. Available at:[Link]

• Leveraging Machine Learning and AlphaFold2 Steering to Discover State-Specific Inhibitors Across the Kinome. bioRxiv. Available at:[Link]

• Data - HMS LINCS Project (KINOMEscan Protocol). Harvard University. Available at:[Link]

• Measurement of Small Molecule Binding Kinetics on a Protein Microarray by Plasmonic-Based Electrochemical Impedance Imaging. PMC - NIH. Available at:[Link]

• Surface Plasmon Resonance Based Assay for the Detection and Characterization of Promiscuous Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Development of a Novel SPR Assay to Study CXCR4–Ligand Interactions. MDPI. Available at:[Link]

• A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins. PMC - NIH. Available at:[Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine

As a Senior Application Scientist, I approach the handling of highly reactive intermediates not just as a matter of compliance, but as a discipline of understanding chemical causality. (6-Chloro-2-methanesulfinyl-pyrimidin-4-yl)-methyl-amine is a specialized, bifunctional electrophile frequently utilized in the synthesis of complex pharmaceutical active ingredients, such as kinase inhibitors[1].

To handle this compound safely, we must first understand its reactivity. The electron-deficient pyrimidine ring is flanked by two excellent leaving groups: a chloride at the C6 position and a methanesulfinyl group (-S(=O)CH 3​ ) at the C2 position. The methanesulfinyl moiety is exceptionally labile and prone to rapid Nucleophilic Aromatic Substitution (S N​ Ar)[1]. If this powder contacts human skin or respiratory mucosa, the nucleophilic residues (e.g., thiols in cysteine, primary amines in lysine) of biological proteins will rapidly attack the pyrimidine core. This covalent modification (haptenization) can cause severe contact dermatitis, irreversible sensitization, and respiratory distress.

Below is the comprehensive, self-validating operational and safety guide for handling this reactive intermediate.

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for highly reactive S N​ Ar substrates. The following matrix outlines the quantitative and qualitative requirements for handling this compound, grounded in established laboratory safety standards[2],[3].

Body Part	Required PPE	Material Specification	Causality & Breakthrough Rationale
Hands	Double-layer chemical gloves	Inner: Nitrile (4 mil)Outer: Butyl rubber (14 mil)	Butyl rubber provides >480 min breakthrough time against polar aprotic solvents (often used in S N​ Ar reactions). The inner nitrile layer protects against reactive dust during outer glove removal.
Eyes/Face	Splash goggles + Face shield	Polycarbonate (ANSI Z87.1+)	Protects against aerosolized reactive dust during weighing and violent solvent splashing during exothermic S N​ Ar setups[3].
Body	Chemically resistant lab coat	Tyvek® coveralls or Nomex®	Prevents microscopic dust accumulation on skin. Cotton coats can trap reactive dust against the skin, accelerating haptenization.
Respiratory	Particulate Respirator	N95 or P100 (NIOSH approved)	Required if the compound is handled outside a closed system. Note: Weighing must strictly occur inside a ventilated enclosure.

Operational Workflow & Handling Protocol

To prevent exposure and preserve the chemical integrity of the methanesulfinyl group (which can slowly degrade via atmospheric moisture), follow this step-by-step methodology:

Step 1: Environmental Preparation

• Ensure the chemical fume hood or ventilated powder-weighing enclosure has a verified face velocity of 80–100 feet per minute (fpm)[3].

• Purge the destination reaction vessel with an inert gas (N 2​ or Argon) to eliminate moisture.

Step 2: Weighing and Transfer

• Utilize an analytical balance strictly inside the ventilated enclosure.

• Use static-dissipative spatulas (e.g., grounded metal or specialized conductive polymers) to prevent the dry powder from aerosolizing via static repulsion.

• Transfer the pre-weighed solid into a vial with a PTFE-lined cap before moving it across the laboratory to the primary reaction hood.

Step 3: Reaction Execution

• When executing the S N​ Ar reaction, dissolve the pyrimidine intermediate in the reaction solvent (e.g., greener alternatives like n -Bu 2​ NH or 2-MeTHF) before introducing the nucleophile and the base (e.g., DIPEA or Et 3​ N)[1].

• Causality: Adding the base last controls the deprotonation of the nucleophile, preventing runaway exothermic S N​ Ar reactions and potential solvent boil-over.

Spill Response & Chemical Quenching (Self-Validating Protocol)

If a spill occurs, mechanical sweeping is dangerous because microscopic reactive dust will remain active on surfaces. We must use a chemical quench to force an S N​ Ar reaction with a harmless nucleophile, neutralizing the threat before physical cleanup.

• Evacuate & Isolate: Alert personnel, secure the area, and ensure all responders are wearing the mandatory PPE outlined above.

• Containment: Gently cover the spilled powder with inert absorbent pads to prevent dust generation. Do not sweep dry powder.

• Chemical Quenching: Slowly pour a quenching solution of 5% aqueous ammonia (NH 4​ OH) or 1 M NaOH over the absorbent pads.

  • Causality: The hydroxide or ammonia acts as a strong, sacrificial nucleophile. It will rapidly displace the dangerous methanesulfinyl group, converting the hazardous electrophile into a stable, water-soluble pyrimidinol or aminopyrimidine derivative.

• Validation: Allow exactly 30 minutes for the quenching reaction to reach thermodynamic completion. The absence of the reactive electrophile validates that the area is now chemically safe for mechanical cleanup.

• Collection: Sweep the neutralized, wet slurry into a labeled, sealable hazardous waste container.

Waste Disposal Plan

Because this compound contains a halogen (chlorine) and a sulfur-based leaving group, it must be strictly segregated from general organic waste[2].

• Segregation: Keep away from strong acids and oxidizers. Do not mix with aqueous metal waste, as the sulfur moieties can coordinate and precipitate heavy metals.

• Labeling: Label containers clearly as "Halogenated/Sulfur-containing Organic Waste - Quenched Pyrimidine".

• Destruction: High-temperature incineration is the only approved disposal method to safely break down the robust pyrimidine ring and capture the resulting HCl and SO x​ gases[2].

Mechanistic Workflow Visualization

The following diagram illustrates the logical flow of handling operations, highlighting the critical divergence between normal operations and the chemical quenching pathway required during a deviation (spill).

Figure 1: Operational workflow and chemical quenching pathway for reactive pyrimidine handling.

References

• Hoffmann-Emery, F., et al. "Development of a Practical and Greener Process for the Dual Leucine Zipper Kinase Inhibitor GDC-0134 Comprising Two SNAr Reactions, Oxidation and Suzuki Coupling." Organic Process Research & Development, 2022. URL:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." The National Academies Press, 2011. URL:[Link]

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." OSHA Publication 3404-11R, 2011. URL:[Link]

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